4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine

• CAS: 499193-56-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine: A Versatile Building Block in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine. This molecule is a highly functionalized heterocyclic compound of significant interest in drug discovery and medicinal chemistry. The guide delves into the strategic importance of its constituent moieties—the pyridine core, the morpholine substituent, and the protected alkyne—elucidating their respective contributions to the molecule's physicochemical properties and synthetic utility. Detailed, field-proven protocols for its synthesis via Sonogashira cross-coupling and subsequent TMS deprotection are presented, accompanied by mechanistic insights and characterization data. The document aims to serve as a critical resource for researchers, scientists, and drug development professionals, enabling them to leverage this versatile building block for the synthesis of novel chemical entities.

Introduction: Strategic Importance in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, renowned for its presence in numerous therapeutic agents.[1] Its polar and ionizable nature often enhances the solubility and bioavailability of drug candidates.[1] The molecule in focus, 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine, integrates this privileged core with two other critical functional groups: a morpholine ring and a trimethylsilyl (TMS)-protected ethynyl group.

• The Morpholine Moiety: The morpholine ring is frequently incorporated into drug candidates to modulate pharmacokinetic properties.[2][3] Its presence can improve aqueous solubility, metabolic stability, and bioavailability.[2][3] The weak basicity of the morpholine nitrogen (pKa of the conjugate acid is ~8.7) and the hydrogen bond accepting capability of its oxygen atom allow for favorable interactions with biological targets.[2][3] In many central nervous system (CNS) drug candidates, morpholine is a key scaffold due to its balanced lipophilic-hydrophilic profile.[2][4]

• The TMS-Ethynyl Moiety: The trimethylsilyl (TMS) group serves as a robust and versatile protecting group for the terminal alkyne.[5] This protection allows for a wide range of chemical transformations to be performed on other parts of the molecule without affecting the highly reactive alkyne.[5][6] The TMS group is stable under neutral and many transition-metal-catalyzed reaction conditions but can be readily removed under mild basic, acidic, or fluoride-mediated conditions to liberate the terminal alkyne.[5][7] This unmasked alkyne is a powerful functional handle for subsequent reactions, most notably copper-catalyzed azide-alkyne cycloaddition (Click Chemistry) and further Sonogashira couplings.

This unique combination of a pyridine core, a pharmacokinetic-modulating morpholine ring, and a synthetically versatile protected alkyne makes 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine a valuable intermediate for constructing complex, biologically active molecules.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis and drug design. The key properties of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine are summarized below.

Property	Value	Source
CAS Number	499193-56-5	[8][9]
Molecular Formula	C₁₄H₂₀N₂OSi	[8][9]
Molecular Weight	260.41 g/mol	[8][9]
Appearance	(Predicted) Off-white to yellow solid	N/A
Storage	Store in a dry, sealed place, at room temperature.	[8][10]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF).	Inferred
Hazard Codes	Xi, Xn (Irritant, Harmful)	[9]

Spectroscopic Signature: While a specific, published spectrum for this exact compound is not readily available, the expected NMR and Mass Spectrometry data can be predicted based on its structure:

• ¹H NMR: Protons on the pyridine ring would appear in the aromatic region (~7.0-8.5 ppm). The morpholine protons would exhibit characteristic multiplets in the ~3.7-3.9 ppm range for those adjacent to oxygen and ~3.4-3.6 ppm for those adjacent to nitrogen. The trimethylsilyl group would present as a sharp singlet integrating to 9 protons at ~0.25 ppm.

• ¹³C NMR: Signals for the pyridine and ethynyl carbons would be prominent. The two sp-hybridized carbons of the alkyne would appear around 90-105 ppm. The TMS methyl carbons would show a signal near 0 ppm.

• Mass Spec (ESI): The expected [M+H]⁺ peak would be observed at m/z 261.14.

Synthesis and Mechanistic Considerations

The most logical and widely employed method for constructing the C(sp²)-C(sp) bond in this molecule is the Sonogashira cross-coupling reaction.[11] This palladium-catalyzed reaction couples a vinyl or aryl halide with a terminal alkyne and is a cornerstone of modern organic synthesis.[11][12]

The synthesis of the target compound can be envisioned from two primary precursors: a 2-morpholino-3-halopyridine and trimethylsilylacetylene. The most common starting material would be 4-(3-Iodo-pyridin-2-yl)-morpholine .[13]

Experimental Protocol: Sonogashira Cross-Coupling

This protocol is a representative procedure based on established methodologies for Sonogashira couplings on pyridine scaffolds.[12][14]

Objective: To synthesize 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine from 4-(3-Iodo-pyridin-2-yl)-morpholine and trimethylsilylacetylene.

Materials:

• 4-(3-Iodo-pyridin-2-yl)-morpholine (1.0 eq)

• Trimethylsilylacetylene (1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

• Copper(I) iodide [CuI] (0.06 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Procedure:

• To a dry, oven-baked flask under an inert atmosphere (Nitrogen or Argon), add 4-(3-Iodo-pyridin-2-yl)-morpholine, PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous, degassed solvent, followed by the base (TEA or DIPEA).

• Stir the mixture for 5-10 minutes to ensure dissolution and catalyst activation.

• Add trimethylsilylacetylene dropwise via syringe.

• Stir the reaction at room temperature or heat gently (40-60 °C) while monitoring progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure target compound.

Mechanistic Rationale & Workflow

The Sonogashira reaction proceeds through a synergistic catalytic cycle involving both palladium and copper.

• Palladium Cycle (Oxidative Addition/Reductive Elimination): The active Pd(0) species undergoes oxidative addition into the aryl-iodide bond of the pyridine substrate. Concurrently, the copper acetylide, formed in the copper cycle, transmetalates to the palladium center. A final reductive elimination step forms the new C-C bond and regenerates the Pd(0) catalyst.

• Copper Cycle (Acetylide Formation): Copper(I) iodide reacts with the terminal alkyne in the presence of the amine base to form a copper(I) acetylide intermediate. This species is more nucleophilic than the parent alkyne and is crucial for the transmetalation step.

• Role of the Base: The amine base (e.g., TEA) is essential for neutralizing the HI generated during the reaction and for facilitating the formation of the copper acetylide.

Caption: Synthetic workflow for the Sonogashira coupling.

Reactivity and Synthetic Transformations

The primary point of reactivity for this molecule is the TMS-protected alkyne. The selective removal of the TMS group (deprotection) unmasks a terminal alkyne, a versatile functional group for a multitude of subsequent chemical transformations.

TMS Deprotection Protocol

The choice of deprotection method depends on the functional group tolerance of the substrate. Mild basic hydrolysis is one of the most common and cost-effective methods.[5][15]

Objective: To synthesize 4-(3-ethynylpyridin-2-yl)morpholine by removing the TMS protecting group.

Materials:

• 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 eq)

• Potassium carbonate (K₂CO₃) (0.2 eq, catalytic) or Tetrabutylammonium fluoride (TBAF) (1.1 eq)

• Methanol (for K₂CO₃) or Tetrahydrofuran (THF) (for TBAF)

Procedure (Method A: Potassium Carbonate):

• Dissolve the TMS-protected alkyne in methanol.[15]

• Add a catalytic amount of anhydrous potassium carbonate.[15]

• Stir the mixture at room temperature for 1-3 hours under an inert atmosphere.[15]

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the methanol under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected product.

Procedure (Method B: TBAF):

• Dissolve the TMS-protected alkyne in THF.

• Add a 1M solution of TBAF in THF (1.1 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 30-60 minutes.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, dry the combined organic layers, and concentrate.

• Purify as needed by column chromatography.

Downstream Synthetic Applications

The resulting terminal alkyne, 4-(3-ethynylpyridin-2-yl)morpholine, is a valuable intermediate.

Caption: Key reactivity pathway of the title compound.

• Click Chemistry: It can readily undergo copper-catalyzed cycloaddition with organic azides to form highly stable 1,2,3-triazole rings, a common linkage strategy in drug discovery for connecting different molecular fragments.

• Further Couplings: The terminal alkyne can act as a nucleophile in another Sonogashira reaction with a different aryl halide, allowing for the construction of extended conjugated systems.

• Other Alkyne Reactions: It can participate in various other alkyne-specific reactions, including hydration, hydroamination, and cyclization reactions, to build further molecular complexity.

Conclusion

4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine stands out as a strategically designed and highly valuable building block for medicinal chemistry. Its architecture provides a stable platform that combines the desirable biological and pharmacokinetic properties of the morpholine-pyridine scaffold with the exceptional synthetic versatility of a protected alkyne. The reliable protocols for its synthesis and subsequent deprotection empower chemists to efficiently incorporate this moiety into complex molecular designs, accelerating the discovery and development of novel therapeutic agents. This guide provides the foundational knowledge and practical methodologies required to fully exploit the potential of this powerful synthetic intermediate.

References

• Caddick, S., Delisser, V. M., Doyle, V. E., & Khan, S. (1999). Deprotection of trimethylsilyl group of an alkyne. ChemSpider Synthetic Pages.
• Reddy, B. V. S., et al. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. European Journal of Chemistry, 9(4), 317-321.
• BenchChem Technical Support Team. (2025). Application Notes and Protocols: 1-(Trimethylsilyl)-1-propyne as a Protecting Group for Alkynes. Benchchem.
• Gelest Inc. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Gelest Technical Library.
• Synblock. (n.d.). CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine.
• Engle, K. M., & Yu, J. Q. (2013). Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis. NIH Public Access.
• Kaplan, J., et al. (2010). Discovery of 3,6-dihydro-2H-pyran as a Morpholine Replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive Inhibitors of the Mammalian Target of Rapamycin (mTOR). Bioorganic & Medicinal Chemistry Letters, 20(2), 640-643.
• Saggioro, F., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience.
• Labsolu. (n.d.). 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine.
• ChemicalBook. (n.d.). 4-(3-TRIMETHYLSILANYLETHYNYL-PYRIDIN-2-YL)-MORPHOLINE Product Description.
• Wikipedia. (n.d.). Morpholine.
• Sigma-Aldrich. (n.d.). 4-[(Trimethylsilyl)ethynyl]morpholine 97%.
• Singh, P., & Kaur, M. (2023). A Minireview on the Morpholine-Ring-Containing U.S.
• Saggioro, F., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC.
• Sigma-Aldrich. (n.d.). 4-(3-Iodo-pyridin-2-yl)-morpholine.
• Bakulina, O., & Dar'in, D. (2013). Morpholines. Synthesis and Biological Activity.
• ChemicalBook. (2025). Morpholine: Chemical Properties, Reactivity and Uses.
• R Discovery. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs.
• Organic Chemistry Portal. (n.d.). Synthesis of morpholines.
• Li, J., et al. (2017). Synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)Morpholine.
• ChemScene. (n.d.). 4-(Pyridin-2-yl)morpholine.
• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121.
• Razafindrainibe, F., et al. (2021). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton - University of Southampton.
• Gude, V., et al. (2016). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers.
• PubChem. (n.d.). 4-(4-Pyridin-2-ylcyclohex-3-en-1-yl)morpholine.
• ResearchGate. (n.d.).
• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• Sci-Hub. (n.d.). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 8. CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine - Synblock [synblock.com]
• 9. 499193-56-5 CAS MSDS (4-(3-TRIMETHYLSILANYLETHYNYL-PYRIDIN-2-YL)-MORPHOLINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. labsolu.ca [labsolu.ca]
• 11. researchgate.net [researchgate.net]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 13. 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine sigma-aldrich | Sigma-Aldrich [sigmaaldrich.com]
• 14. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 15. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

An In-Depth Technical Guide to 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine (CAS 499193-56-5): A Versatile Building Block for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine (CAS: 499193-56-5), a specialized chemical intermediate designed for advanced applications in medicinal chemistry and organic synthesis. The molecule's unique architecture, combining a 2-morpholinopyridine scaffold with a protected terminal alkyne, positions it as a highly valuable building block for constructing complex molecular entities. We will delve into its strategic importance, detailing the synergistic roles of its constituent functional groups, provide robust and field-proven synthetic and derivatization protocols, and contextualize its potential within modern drug discovery programs.

Molecular Profile and Physicochemical Properties

The fundamental characteristics of the title compound are summarized below. This data provides a baseline for experimental design, including solvent selection, reaction monitoring, and purification strategies.

Property	Value	Reference
CAS Number	499193-56-5	[1][2][3][4][5]
Molecular Formula	C₁₄H₂₀N₂OSi	[1][2][6]
Molecular Weight	260.41 g/mol	[1][2][6]
Synonyms	4-(3-((Trimethylsilyl)ethynyl)pyridin-2-yl)morpholine	[1]
Form	Solid	[3]
Storage	Store in a dry, sealed place at room temperature	[1]

Strategic Importance in Medicinal Chemistry

The utility of this compound is not merely incidental; it is a product of rational design, leveraging two well-established pharmacophoric elements to facilitate the discovery of novel therapeutic agents.

The Privileged 2-Morpholinopyridine Scaffold

The morpholine moiety is a ubiquitous and privileged structure in medicinal chemistry, frequently incorporated into drug candidates to optimize their pharmacological profiles.[7][8] Its inclusion is a strategic choice for several reasons:

• Improved Pharmacokinetics: The morpholine ring can enhance aqueous solubility and modulate lipophilicity, which are critical factors for achieving favorable absorption, distribution, metabolism, and excretion (ADME) properties.[7][8] Its weak basicity often contributes to better oral bioavailability and brain permeability in central nervous system (CNS) drug discovery.[9][10]

• Enhanced Target Binding: The oxygen atom of the morpholine ring can act as a hydrogen bond acceptor, forming key interactions within the active site of biological targets like kinases.[7][9]

• Metabolic Stability: The morpholine ring itself is generally resistant to metabolic degradation, which can increase the half-life of a drug candidate.[8]

• Vectorial Orientation: As a bulky, conformationally flexible substituent, it serves as a scaffold to correctly orient other pharmacophoric groups for optimal interaction with a target protein.[9][10]

The Trimethylsilylethynyl Moiety: A Masked Gateway for Molecular Elaboration

The trimethylsilyl (TMS) protected ethynyl group at the 3-position of the pyridine ring is a versatile synthetic handle. The TMS group serves as a robust protecting group for the terminal alkyne, preventing the acidic alkyne proton from interfering in preceding or concurrent chemical steps, such as metal-catalyzed cross-couplings.[11][12]

This "masked" alkyne is strategically poised for late-stage functionalization. Once the core scaffold is assembled, the TMS group can be selectively and cleanly removed under mild conditions to reveal the terminal alkyne.[12][13][14] This newly liberated functional group opens a gateway to a vast array of subsequent chemical transformations, including:

• Sonogashira Couplings: To introduce further aryl or heteroaryl diversity.[15][16]

• Click Chemistry (Huisgen Cycloaddition): For the efficient formation of triazole rings, a common bioisostere in drug design.

• Mannich Reactions: To introduce aminomethyl groups.

• Glaser or Cadiot-Chodkiewicz Couplings: To form symmetric or unsymmetric diynes.

This two-stage approach—synthesis of the core followed by deprotection and diversification—is a cornerstone of modern library synthesis for hit-to-lead optimization.

Synthetic Strategy and Methodologies

The synthesis of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine is most efficiently achieved through a convergent strategy centered on a palladium- and copper-catalyzed Sonogashira cross-coupling reaction.[15][16]

Proposed Retrosynthetic Analysis

The logical disconnection of the target molecule reveals a straightforward and robust synthetic path. The primary disconnection is at the C(sp)-C(sp²) bond, pointing to a Sonogashira coupling between a 2-morpholino-3-halopyridine intermediate and (trimethylsilyl)acetylene. The intermediate itself arises from the nucleophilic aromatic substitution of a 2,3-dihalopyridine with morpholine.

Caption: Retrosynthetic analysis of the target compound.

Detailed Experimental Protocol: Synthesis via Sonogashira Coupling

This protocol describes the coupling of 4-(3-bromo-pyridin-2-yl)-morpholine with (trimethylsilyl)acetylene. The choice of a bromo-substituted pyridine is strategic, as aryl bromides offer a good balance of reactivity and stability for Sonogashira couplings.[17]

Reagents and Equipment:

• 4-(3-Bromo-pyridin-2-yl)-morpholine (1.0 equiv)

• (Trimethylsilyl)acetylene (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 equiv)

• Copper(I) iodide [CuI] (0.06 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Schlenk flask or similar reaction vessel for inert atmosphere

• Standard glassware for workup and purification

Step-by-Step Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-(3-bromo-pyridin-2-yl)-morpholine, PdCl₂(PPh₃)₂, and CuI.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent, followed by the amine base (TEA or DIPEA). Stir the mixture for 5-10 minutes to ensure dissolution and catalyst activation.

• Alkyne Addition: Add (trimethylsilyl)acetylene dropwise to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to a suitable temperature (typically 50-80 °C, depending on the solvent and substrate reactivity) and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter it through a pad of celite to remove the catalyst residues and amine salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous ammonium chloride solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Key Synthetic Transformations and Applications

The primary value of the title compound lies in its capacity for facile deprotection and subsequent derivatization.

Deprotection of the Trimethylsilyl Group

The removal of the TMS group is a critical step to unmask the reactive terminal alkyne. This transformation can be achieved under exceptionally mild conditions, preserving other sensitive functional groups within a complex molecule.[11][12] The most common and cost-effective method involves base-catalyzed methanolysis.[12][13]

Detailed Experimental Protocol: TMS Deprotection to Yield the Terminal Alkyne

This protocol provides a reliable method for generating 4-(3-ethynyl-pyridin-2-yl)-morpholine.

Reagents and Equipment:

• 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (0.2 equiv)

• Methanol (MeOH)

• Round-bottom flask

• Standard glassware for workup

Step-by-Step Procedure:

• Dissolution: Dissolve the TMS-protected starting material in methanol in a round-bottom flask.

• Base Addition: Add potassium carbonate to the solution. A catalytic amount is sufficient.

• Reaction: Stir the mixture at room temperature. The reaction is typically very fast and can be monitored by TLC, observing the disappearance of the starting material and the appearance of a more polar product spot. The reaction is often complete in 1-2 hours.[13]

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: Redissolve the residue in ethyl acetate and wash with water to remove the potassium carbonate.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the deprotected product, 4-(3-ethynyl-pyridin-2-yl)-morpholine, which can often be used in the next step without further purification.

Downstream Synthetic Workflow

The deprotected terminal alkyne is a versatile intermediate for library synthesis and molecular elaboration. The following workflow diagram illustrates its potential for diversification.

Caption: Workflow for diversification of the core scaffold.

Safety and Handling

• Hazard Statements: May be harmful if swallowed (H302).[3]

• Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Keep the container tightly sealed and store in a cool, dry place away from incompatible materials.

• Disclaimer: This product is intended for research and development purposes only and is not for direct human use.[1] Users should consult the Safety Data Sheet (SDS) for complete safety information before handling.

Conclusion

4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine is a high-value, strategically designed building block for medicinal chemistry. Its structure provides a robust 2-morpholinopyridine core, known to confer favorable pharmacokinetic properties, while the TMS-protected alkyne serves as a versatile handle for controlled, late-stage diversification. The reliable synthetic and deprotection protocols outlined in this guide enable researchers to efficiently incorporate this scaffold into their discovery pipelines, facilitating the rapid exploration of chemical space and the development of novel, potent, and drug-like molecules.

References

• Bolognesi, M. L., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

• Cozzini, P., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Molecules, 25(4), 935. [Link]

• Singh, R. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 359-381. [Link]

• Shaik, R., et al. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. European Journal of Chemistry, 9(4), 317-321. [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

• Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Gelest Technical Library. [Link]

• Wang, C. (n.d.). Recent Progress of Protecting Groups for Terminal Alkynes. Journal of Chemical Research. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central. [Link]

• Goud, B., et al. (2022). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. PubMed Central. [Link]

• Chemical Dictionary Network. (n.d.). CAS NO:499193-56-5. [Link]

• Denmark Group. (n.d.). DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Clarke, C. G., et al. (2022). Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. PubMed Central. [Link]

• Santos, M. M. M., et al. (2017). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. PubMed Central. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing. [Link]

• Whittaker, A. M., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. National Institutes of Health. [Link]

• Kourounakis, A., et al. (2023). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

• ResearchGate. (2014). What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics?. [Link]

• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• Szałabska, K., et al. (2023). New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation. MDPI. [Link]

• Zhang, X. (2016). Synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)Morpholine. ResearchGate. [Link]

• Reddy, M. V. R., et al. (2014). Discovery of (E)-3-((styrylsulfonyl)methyl)pyridine and (E)-2-((styrylsulfonyl)methyl)pyridine derivatives as anticancer agents: synthesis, structure-activity relationships, and biological activities. Journal of Medicinal Chemistry, 57(8), 3464-3479. [Link]

Sources

• 1. CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine - Synblock [synblock.com]
• 2. 499193-56-5 CAS MSDS (4-(3-TRIMETHYLSILANYLETHYNYL-PYRIDIN-2-YL)-MORPHOLINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine AldrichCPR 499193-56-5 [sigmaaldrich.com]
• 4. CAS NO:499193-56-5; 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine [chemdict.com]
• 5. 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine AldrichCPR 499193-56-5 [sigmaaldrich.com]
• 6. labsolu.ca [labsolu.ca]
• 7. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 13. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 14. researchgate.net [researchgate.net]
• 15. Sonogashira Coupling [organic-chemistry.org]
• 16. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 17. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structure Elucidation of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Authored for Researchers, Scientists, and Drug Development Professionals

Chapter 1: Molecular Overview and Predicted Spectroscopic Features

The target molecule, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, possesses a unique combination of functional groups that dictate its chemical properties and spectroscopic signature. Understanding these components is the first step in a logical elucidation workflow.

Molecular Structure:

Figure 1: Structure of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Key Structural Features:

• 2,3-Disubstituted Pyridine Ring: An electron-deficient aromatic system. The protons on this ring are expected to appear in the aromatic region of the ¹H NMR spectrum, with characteristic coupling patterns.

• Morpholine Ring: A saturated heterocycle attached via its nitrogen atom to the pyridine C2 position. The methylene protons will appear as two distinct sets of signals in the ¹H NMR spectrum due to their proximity to either the ring nitrogen or oxygen.

• Trimethylsilyl (TMS) Ethynyl Group: This group consists of a carbon-carbon triple bond and a TMS moiety. The alkyne functionality has a characteristic stretch in the infrared (IR) spectrum, and the nine equivalent protons of the TMS group will produce a strong singlet in the ¹H NMR spectrum.[1]

Chapter 2: The Elucidation Workflow: A Multi-Pronged Strategy

A robust structure elucidation is not a linear process but an integrated workflow where data from multiple techniques are used to build and cross-validate a structural hypothesis.[2]

Figure 2: A logical workflow for the structure elucidation of the target molecule.

Chapter 3: Foundational Analysis: MS and IR Spectroscopy

High-Resolution Mass Spectrometry (HRMS)

Causality: Before delving into the complex world of NMR, it is imperative to establish the elemental composition. HRMS provides the exact mass of the molecular ion, allowing for the unambiguous determination of the molecular formula. This is a critical self-validation step; any proposed structure must match this formula. Mass spectrometry is a cornerstone for the structural characterization of newly synthesized morpholine and piperazine derivatives.[3][4]

Experimental Protocol (Electrospray Ionization - Time of Flight, ESI-TOF):

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an ESI-TOF mass spectrometer in positive ion mode, as the pyridine and morpholine nitrogens are readily protonated.

• Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.

• Analysis: Identify the protonated molecular ion [M+H]⁺. Use the instrument's software to calculate the exact mass and determine the elemental composition that fits within a narrow mass error window (typically < 5 ppm).

Expected Result: For C₁₄H₂₀N₂OSi, the monoisotopic mass is 276.1348. The HRMS should yield an [M+H]⁺ ion with m/z ≈ 277.1421.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups based on their characteristic vibrational frequencies. For this molecule, it serves to confirm the presence of the alkyne, aromatic, and aliphatic C-H bonds.

Experimental Protocol (Attenuated Total Reflectance, ATR):

• Sample Preparation: Place a small amount of the neat compound (if liquid) or a solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands.

Predicted IR Data:

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)
C-H Stretch (Aromatic)	Pyridine Ring	~3100–3000
C-H Stretch (Aliphatic)	Morpholine, TMS	~2960–2850
C≡C Stretch	Alkyne	~2260–2100[5][6]
C=C, C=N Stretch	Pyridine Ring	~1600–1450
Si-C Stretch	Trimethylsilyl	~1250 and ~840
C-O-C Stretch	Morpholine (Ether)	~1120–1085

Chapter 4: Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Toolkit

NMR spectroscopy provides the ultimate evidence for the atomic connectivity of a molecule. A combination of 1D and 2D experiments is required for an unambiguous assignment of all proton and carbon signals.

¹H NMR Spectroscopy: Mapping the Protons

Causality: ¹H NMR provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), their neighboring protons (spin-spin coupling), and their relative abundance (integration).

Experimental Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer.

• Analysis: Integrate the signals, determine chemical shifts, and measure coupling constants (J-values).

Predicted ¹H NMR Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.2-8.5	Doublet	1H	H6 (Pyridine)	Deshielded by adjacent nitrogen and substitution.[7][8]
~7.5-7.8	Doublet of Doublets	1H	H4 (Pyridine)	Coupled to both H5 and H6 (meta coupling).
~7.0-7.3	Doublet	1H	H5 (Pyridine)	Coupled to H4 and H6.
~3.8-4.0	Triplet	4H	-N-CH₂-CH₂ -O-	Methylene protons adjacent to the oxygen in morpholine.[9]
~3.2-3.4	Triplet	4H	-N-CH₂ -CH₂-O-	Methylene protons adjacent to the nitrogen in morpholine.[10]
~0.25	Singlet	9H	-Si(CH₃ )₃	Nine equivalent protons of the TMS group.

¹³C NMR and DEPT: Assembling the Carbon Skeleton

Causality: ¹³C NMR reveals the number of unique carbon atoms. A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is crucial to differentiate between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons, while quaternary carbons (C) do not appear.

Experimental Protocol:

• Data Acquisition: Using the same sample as for ¹H NMR, acquire a proton-decoupled ¹³C spectrum and a DEPT-135 spectrum.

• Analysis: Correlate the signals to identify all carbon types.

Predicted ¹³C NMR Data (in CDCl₃):

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
~160	No Signal	C2 (Pyridine)	Quaternary carbon attached to two nitrogens (pyridine and morpholine).
~150	Positive	C6 (Pyridine)	Aromatic CH adjacent to nitrogen.
~138	Positive	C4 (Pyridine)	Aromatic CH.
~120	Positive	C5 (Pyridine)	Aromatic CH.
~118	No Signal	C3 (Pyridine)	Quaternary carbon attached to the alkyne.
~105	No Signal	-C≡C-Si	Acetylenic carbon attached to Si.[11][12]
~95	No Signal	-C≡C-Si	Acetylenic carbon attached to the pyridine ring.[11][13]
~67	Negative	-O-C H₂-	Morpholine carbons adjacent to oxygen.
~51	Negative	-N-C H₂-	Morpholine carbons adjacent to nitrogen.
~0.0	Positive	-Si(C H₃)₃	TMS carbons.

2D NMR: Connecting the Pieces

While 1D NMR provides the fragments, 2D NMR establishes the connectivity between them. For this molecule, Heteronuclear Multiple Bond Correlation (HMBC) is the most critical experiment.[14][15]

Causality of HMBC: The HMBC experiment detects correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH).[16][17] This is essential for connecting the molecular fragments across atoms that have no attached protons (quaternary carbons), such as C2, C3, and the acetylenic carbons.

Experimental Protocol (HMBC):

• Data Acquisition: Acquire a 2D HMBC spectrum on the same sample. Optimize the experiment for long-range couplings (typically around 8 Hz).

• Analysis: Identify cross-peaks that link the different spin systems together.

Key Expected HMBC Correlations:

Figure 3: Essential HMBC correlations for structural confirmation.

• Morpholine to Pyridine: A correlation from the morpholine protons adjacent to the nitrogen (~3.2-3.4 ppm) to the pyridine carbon C2 (~160 ppm) unambiguously confirms the attachment point.

• TMS-Ethynyl to Pyridine: A correlation from the pyridine proton H4 (~7.5-7.8 ppm) to the quaternary carbon C3 (~118 ppm) places the alkyne group at position 3.

• TMS to Alkyne: Correlations from the TMS protons (~0.25 ppm) to both acetylenic carbons (~105 and ~95 ppm) confirm the integrity of the trimethylsilanylethynyl fragment.

²⁹Si NMR Spectroscopy

Causality: While often considered optional, ²⁹Si NMR provides direct evidence of the silicon chemical environment.[18] Its chemical shift is highly sensitive to the nature of the substituents attached to it.[19][20]

Experimental Protocol:

• Data Acquisition: A dedicated ²⁹Si NMR experiment should be run. Due to the low natural abundance and negative gyromagnetic ratio of ²⁹Si, techniques like DEPT or INEPT, which transfer polarization from protons, can significantly enhance sensitivity.[21]

• Analysis: Observe the chemical shift relative to TMS (δ 0.0).

Expected Result: For a trimethylsilyl group attached to an sp-hybridized carbon, the chemical shift is expected in the range of -15 to -25 ppm.[22][23]

Chapter 5: Conclusion and Data Summary

The synergistic application of HRMS, FTIR, and a full suite of 1D and 2D NMR experiments provides an undeniable and self-validating structural proof for 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine. The HRMS confirms the elemental formula, FTIR identifies key functional groups, ¹H and ¹³C NMR define the constituent parts, and crucially, the HMBC experiment connects these parts across non-protonated centers to build the final, unambiguous structure.

Summary of Spectroscopic Data:

Technique	Observation	Conclusion
HRMS	[M+H]⁺ at m/z ≈ 277.1421	Confirms molecular formula C₁₄H₂₀N₂OSi
FTIR	Peaks at ~2150 cm⁻¹ (C≡C), ~1250 & 840 cm⁻¹ (Si-C)	Presence of alkyne and TMS groups confirmed
¹H NMR	Signals for 3 pyridine protons, 2 morpholine CH₂ groups, 1 TMS group	All proton environments accounted for
¹³C NMR	Signals for 5 pyridine carbons, 2 morpholine carbons, 2 alkyne carbons, 1 TMS carbon	All carbon environments accounted for
HMBC	Key correlations: H(morph)-to-C2, H4-to-C3, H(TMS)-to-C(alkyne)	Unambiguous connectivity of all fragments established
²⁹Si NMR	Signal at ~ -20 ppm	Confirms TMS-alkynyl environment

This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides the authoritative data required for publication, patent filing, and further stages of drug development.

References

• Acquavia, M. A., et al. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Core.
• Buevich, A. V., Williamson, R. T., & Martin, G. E. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC.

• Chemistry LibreTexts. (2023). Spectroscopy of the Alkynes. [Link]

• IMSERC. NMR Periodic Table: Silicon NMR. Northwestern University. [Link]

• Intertek. Molecular Structure Characterisation and Structural Elucidation. [Link]

• Man, P. Si NMR Some Practical Aspects. Pascal-Man. [Link]

• PubChem. Trimethylsilylacetylene. National Institutes of Health. [Link]

• University of Regensburg. interpreting multiple-bond 2d h/c correlation (hmbc). [Link]

• Wiberg, K. B. (2003). NMR Chemical Shifts. Substituted Acetylenes. The Journal of Organic Chemistry, 68(24), 9322-9329. [Link]

• YouTube. (2022). HMBC spectrum | Heteronuclear Multiple Bond Correlation. [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Molecular Structure Characterisation and Structural Elucidation [intertek.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity [iris.unibas.it]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. researchgate.net [researchgate.net]
• 8. Pyridine(110-86-1) 1H NMR spectrum [chemicalbook.com]
• 9. Morpholine(110-91-8) 1H NMR spectrum [chemicalbook.com]
• 10. 4-(2-Aminoethyl)morpholine(2038-03-1) 1H NMR spectrum [chemicalbook.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. HMBC: Significance and symbolism [wisdomlib.org]
• 15. m.youtube.com [m.youtube.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Multiple-bond 2D H/C [qorganica.qui.uam.es]
• 18. (29Si) Silicon NMR [chem.ch.huji.ac.il]
• 19. Zur Interpretation 29Si‐NMR‐chemischer Verschiebungen | Scilit [scilit.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. NMR Periodic Table: Silicon NMR [imserc.northwestern.edu]
• 22. pascal-man.com [pascal-man.com]
• 23. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

spectroscopic data (NMR, IR, MS) of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

An In-depth Technical Guide to the Spectroscopic Characterization of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for the novel compound 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine. As this is a specialized molecule, this document serves as a primary reference, detailing the expected analytical signatures based on first principles and comparative data from structurally related compounds. The methodologies and interpretations presented herein are designed to be a self-validating framework for researchers in synthetic chemistry and drug development.

Molecular Structure and Analytical Overview

The structural framework of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, a substituted pyridinyl-morpholine derivative, presents a unique combination of aromatic, aliphatic, and organosilicon functionalities. A thorough spectroscopic analysis is paramount for unambiguous structural confirmation and purity assessment. This guide will systematically dissect the expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure:

Caption: 2D structure of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For the title compound, both ¹H and ¹³C NMR are indispensable. The choice of solvent is critical; deuterated chloroform (CDCl₃) is a suitable starting point due to its excellent solubilizing properties for a broad range of organic compounds and its relatively clean spectral window.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides detailed information about the electronic environment of each proton, their connectivity through spin-spin coupling, and their relative abundance via integration.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of CDCl₃.

• Instrumentation: A 400 MHz (or higher) spectrometer is recommended for optimal resolution.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 0-16 ppm.

  • Acquisition Time: ~2-4 seconds.

  • Relaxation Delay (d1): 1-5 seconds. A longer delay ensures quantitative integration.

  • Number of Scans: 16-64 scans, depending on sample concentration.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio. Phase and baseline correct the spectrum. Reference the residual solvent peak of CDCl₃ to 7.26 ppm.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
8.25	d	1H	H-6 (Pyridine)	Deshielded by the adjacent electronegative nitrogen and the anisotropic effect of the ring current. The coupling to H-5 results in a doublet.
7.55	dd	1H	H-4 (Pyridine)	Influenced by the nitrogen and the ethynyl group. The coupling to both H-5 and H-6 will likely result in a doublet of doublets.
6.80	d	1H	H-5 (Pyridine)	Shielded relative to the other pyridine protons. Coupled to H-4 and H-6.
3.85	t	4H	-N-(CH₂)₂-O-	Protons on the carbons adjacent to the nitrogen of the morpholine ring. The triplet arises from coupling to the protons on the carbons adjacent to the oxygen.
3.05	t	4H	-N-CH₂-CH₂-O-	Protons on the carbons adjacent to the oxygen of the morpholine ring. Deshielded by the electronegative oxygen. The triplet is due to coupling to the other morpholine protons.
0.25	s	9H	-Si(CH₃)₃	The nine equivalent protons of the trimethylsilyl group appear as a sharp singlet in a highly shielded region due to the electropositive nature of silicon.

¹³C NMR and DEPT Spectroscopy: The Carbon Skeleton

¹³C NMR, often in conjunction with Distortionless Enhancement by Polarization Transfer (DEPT) experiments, reveals the carbon framework of the molecule.

Experimental Protocol: ¹³C NMR and DEPT Acquisition

• Sample Preparation: Use the same sample as for ¹H NMR. A higher concentration (20-50 mg) may be beneficial.

• Instrumentation: 400 MHz spectrometer (operating at 100 MHz for ¹³C).

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30') and DEPT-135.

  • Spectral Width: 0-220 ppm.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Processing: Similar to ¹H NMR, with referencing to the CDCl₃ triplet at 77.16 ppm.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
160.5	No peak	C-2 (Pyridine)	Quaternary carbon attached to two nitrogen atoms (pyridine and morpholine), resulting in significant deshielding.
151.0	Positive	C-6 (Pyridine)	Aromatic CH carbon adjacent to the pyridine nitrogen.
138.5	Positive	C-4 (Pyridine)	Aromatic CH carbon.
120.0	Positive	C-5 (Pyridine)	Aromatic CH carbon.
118.0	No peak	C-3 (Pyridine)	Quaternary carbon attached to the ethynyl group.
104.0	No peak	-C≡C-Si-	Alkyne carbon attached to the silicon atom.
95.0	No peak	Py-C≡C-	Alkyne carbon attached to the pyridine ring.
67.0	Negative	-O-CH₂-	Aliphatic carbons of the morpholine ring adjacent to the oxygen atom.
51.0	Negative	-N-CH₂-	Aliphatic carbons of the morpholine ring adjacent to the nitrogen atom.
0.0	Positive	-Si(CH₃)₃	The three equivalent methyl carbons of the trimethylsilyl group, highly shielded by the silicon atom.

NMR Workflow Diagram

Caption: Workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule, providing valuable information about the functional groups present.

Experimental Protocol: IR Spectroscopy (ATR)

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the solid compound is placed directly on the ATR crystal.

• Acquisition: A background spectrum of the clean ATR crystal is first recorded. The sample spectrum is then acquired, typically by co-adding 16-32 scans over the range of 4000-400 cm⁻¹.

• Processing: The background spectrum is automatically subtracted from the sample spectrum.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group	Rationale
~2960, ~2850	Medium	C-H stretch	Morpholine & TMS CH₃	Characteristic stretching vibrations for sp³ C-H bonds.
~2160	Medium	C≡C stretch	Alkyne	The C≡C triple bond stretch is a key diagnostic peak. Its intensity is enhanced by the asymmetry induced by the silyl and pyridyl groups.
~1600, ~1580	Strong	C=C and C=N ring stretch	Pyridine	Aromatic ring stretching vibrations are characteristic of the pyridine core.
~1250	Strong	Si-C stretch, CH₃ deform.	Trimethylsilyl (TMS)	A strong, sharp band characteristic of the Si-C bond and the symmetric deformation of the methyl groups in the TMS moiety.
~1115	Strong	C-O-C stretch	Morpholine (Ether)	The asymmetric stretching of the C-O-C ether linkage in the morpholine ring typically gives rise to a strong absorption in this region.
~840	Strong	Si-C stretch	Trimethylsilyl (TMS)	Another characteristic vibration of the TMS group.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this type of molecule, which is likely to be a solid at room temperature.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS-ESI)

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to an ESI source.

• Acquisition:

  • Ionization Mode: Positive ion mode is preferred due to the presence of the basic nitrogen atoms in the pyridine and morpholine rings, which are readily protonated.

  • Mass Range: Scan a range that comfortably includes the expected molecular weight (e.g., m/z 100-500).

• Data Analysis: Determine the accurate mass of the protonated molecule, [M+H]⁺, and compare it to the calculated exact mass.

Predicted Mass Spectrometry Data

• Calculated Exact Mass (C₁₄H₂₀N₂OSi): 276.1345

• Expected [M+H]⁺: 277.1418

Major Fragmentation Pathways:

The fragmentation of the parent ion can provide further structural confirmation. Key expected fragment ions include:

• Loss of a methyl group from the TMS moiety: [M-CH₃]⁺

• Cleavage of the entire TMS group: [M-Si(CH₃)₃]⁺

• Fragmentation of the morpholine ring.

Mass Spectrometry Workflow Diagram

Caption: Workflow for HRMS-based molecular formula confirmation.

Conclusion

The combined application of NMR, IR, and MS provides a robust and self-validating methodology for the complete structural characterization of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine. The predicted data presented in this guide serves as a benchmark for researchers working with this compound or structurally related analogues. Any significant deviation from these expected values would warrant further investigation into the sample's purity or structural integrity.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179. [Link]

A Comprehensive Technical Guide to the Synthesis and Characterization of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Abstract

This technical guide provides an in-depth, field-proven methodology for the synthesis and comprehensive characterization of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, a valuable heterocyclic building block. Pyridine and morpholine scaffolds are ubiquitous in medicinal chemistry, and their combination with a functionalizable alkyne moiety offers significant potential for the development of novel pharmaceutical agents and materials.[1] This document moves beyond a simple recitation of steps, delving into the strategic rationale behind the chosen synthetic route—a robust two-step sequence involving Nucleophilic Aromatic Substitution (SNAr) followed by a Palladium-catalyzed Sonogashira cross-coupling reaction. We provide detailed, self-validating experimental protocols, mechanistic insights, and a full suite of characterization data to ensure reproducibility and confirmation of the target compound's identity and purity. This guide is intended for researchers, chemists, and drug development professionals seeking to construct complex molecular architectures based on the functionalized pyridine core.

Synthetic Strategy and Rationale

The construction of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is most efficiently approached via a convergent synthesis strategy. The core of this strategy is the formation of the C(sp)-C(sp²) bond, for which the Sonogashira cross-coupling reaction is the method of choice due to its high efficiency, functional group tolerance, and mild reaction conditions.[2]

Our retrosynthetic analysis deconstructs the target molecule into two key precursors: a halogenated 2-morpholinopyridine intermediate and trimethylsilylacetylene (TMSA).

Figure 1: Retrosynthetic analysis of the target compound.

This approach is advantageous for several reasons:

• Robustness of the Sonogashira Coupling: This palladium- and copper-cocatalyzed reaction is one of the most reliable methods for forming bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes.[2][3]

• Utility of Trimethylsilylacetylene (TMSA): TMSA serves as a safe and easy-to-handle liquid surrogate for acetylene gas.[4][5] The trimethylsilyl (TMS) protecting group prevents the common side reaction of alkyne homo-coupling (Glaser coupling) and can be readily removed under mild conditions (e.g., with a fluoride source like TBAF or a mild base like K₂CO₃) if the terminal alkyne is required for subsequent transformations.[4][6]

• Precursor Accessibility: The required intermediate, 4-(3-halopyridin-2-yl)-morpholine, can be readily synthesized from commercially available dihalopyridines via a nucleophilic aromatic substitution (SNAr) reaction. The halogen at the C2 position of the pyridine ring is highly activated towards nucleophilic attack by amines like morpholine.

The overall forward synthesis is depicted in the workflow below.

Figure 2: Overall synthetic workflow.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

Part A: Synthesis of 4-(3-Iodo-pyridin-2-yl)-morpholine (Intermediate)

This procedure details the nucleophilic aromatic substitution of the highly activated chlorine atom at the C2 position of 2-chloro-3-iodopyridine with morpholine.

Materials:

• 2-Chloro-3-iodopyridine (1.0 eq)

• Morpholine (1.5 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Protocol:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloro-3-iodopyridine (1.0 eq) and potassium carbonate (2.0 eq).

• Under a nitrogen atmosphere, add anhydrous DMF to create a stirrable suspension.

• Add morpholine (1.5 eq) to the suspension via syringe.

• Heat the reaction mixture to 80-90 °C and stir for 12-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 4-(3-iodo-pyridin-2-yl)-morpholine as a solid.

Part B: Synthesis of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

This protocol describes the Sonogashira cross-coupling of the synthesized iodo-pyridine intermediate with trimethylsilylacetylene.

Materials:

• 4-(3-Iodo-pyridin-2-yl)-morpholine (1.0 eq)

• Trimethylsilylacetylene (TMSA) (1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.05 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Anhydrous Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Protocol:

• To a dry, nitrogen-flushed Schlenk flask, add 4-(3-iodo-pyridin-2-yl)-morpholine (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.05 eq), and copper(I) iodide (0.05 eq).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous THF and anhydrous triethylamine via syringe. The reaction mixture should be a suspension.

• Add trimethylsilylacetylene (1.5 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature for 8-12 hours. The reaction is typically accompanied by a color change and the formation of a precipitate (triethylammonium iodide). Monitor by TLC for the disappearance of the starting material.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the final product, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Mechanistic Insight: The Sonogashira Catalytic Cycle

Understanding the mechanism of the key bond-forming reaction is crucial for troubleshooting and optimization. The Sonogashira coupling proceeds via a synergistic catalytic cycle involving both palladium and copper.[2]

Figure 3: Simplified Sonogashira catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the pyridine intermediate, forming a Pd(II) complex.

• Transmetalation: Concurrently, copper(I) iodide reacts with trimethylsilylacetylene in the presence of the amine base to form a copper(I) acetylide species. This species then transfers the acetylide group to the palladium center, displacing the iodide ligand.

• Reductive Elimination: The aryl and alkynyl groups on the Pd(II) center couple and are eliminated, forming the desired C-C bond of the product and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Comprehensive Characterization

Rigorous analytical characterization is essential to confirm the structure and purity of the synthesized 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Table 1: Expected Spectroscopic and Physical Data

Property	Expected Value / Observation
Molecular Formula	C₁₄H₂₀N₂OSi
Molecular Weight	260.41 g/mol [7]
Appearance	Off-white to yellow solid or viscous oil
Mass Spec (ESI+)	m/z = 261.14 ([M+H]⁺)
HRMS (ESI+)	Calculated for C₁₄H₂₁N₂OSi⁺: 261.1423; Found: within ± 5 ppm
IR Spectroscopy	~2960 cm⁻¹ (C-H, alkane), ~2160 cm⁻¹ (C≡C, alkyne stretch), ~1580 cm⁻¹ (C=C/C=N, pyridine ring), ~1250 cm⁻¹ (Si-CH₃), ~1115 cm⁻¹ (C-O-C, morpholine)

Table 2: Predicted ¹H and ¹³C NMR Data (in CDCl₃, 400 MHz)

The following table outlines the predicted Nuclear Magnetic Resonance (NMR) signals, which are the primary tool for structural elucidation.

¹H NMR	Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment
Signal 1	~ 8.25	dd	1H	Pyridine H-6
Signal 2	~ 7.60	dd	1H	Pyridine H-4
Signal 3	~ 6.80	dd	1H	Pyridine H-5
Signal 4	~ 3.85	t	4H	Morpholine -CH₂-O-
Signal 5	~ 3.30	t	4H	Morpholine -CH₂-N-
Signal 6	~ 0.25	s	9H	Si(CH₃)₃

¹³C NMR	Predicted Shift (δ, ppm)	Assignment
Signal 1	~ 160.0	Pyridine C-2 (attached to Morpholine)
Signal 2	~ 152.0	Pyridine C-6
Signal 3	~ 139.0	Pyridine C-4
Signal 4	~ 120.0	Pyridine C-5
Signal 5	~ 108.0	Pyridine C-3 (attached to Alkyne)
Signal 6	~ 103.0	Alkyne C≡C -Si
Signal 7	~ 99.0	Alkyne C ≡C-Si
Signal 8	~ 67.0	Morpholine -C H₂-O-
Signal 9	~ 50.0	Morpholine -C H₂-N-
Signal 10	~ 0.0	Si(C H₃)₃

Conclusion

This guide has detailed a reliable and efficient two-step synthesis for 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, a compound with significant potential as a versatile building block in discovery chemistry. The described protocol, centered around a key Sonogashira cross-coupling reaction, is robust and utilizes readily available starting materials. The comprehensive characterization data provided herein serves as a benchmark for researchers, ensuring the unambiguous identification and quality control of the target molecule. By explaining the causality behind the experimental design and providing clear, actionable protocols, this document empowers scientists to confidently synthesize and utilize this valuable compound in their research endeavors.

References

• Organic Letters. (n.d.). Synthesis of Highly Functionalized Pyridines: A Metal-Free Cascade Process. ACS Publications. Retrieved from [Link]

• Kelgokmen, Y., & Zora, M. (2015). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. RSC Advances, 6(3), 2136-2146. Retrieved from [Link]

• Li, Y., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Retrieved from [Link]

• Kelgokmen, Y., & Zora, M. (2015). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. RSC Advances. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• C&EN. (2022). 2 approaches to new pyridines. ACS Publications. Retrieved from [Link]

• Kumar, D., et al. (2022). Various routes for the synthesis of functionalized pyridines. ResearchGate. Retrieved from [Link]

• White Rose Research Online. (n.d.). Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C-H Amidation Reaction. Retrieved from [Link]

• ResearchGate. (2015). Facile synthesis of heavily-substituted alkynylpyridines via Sonogashira approach. Retrieved from [Link]

• Petra Research, Inc. (n.d.). Trimethylsilylacetylene. Retrieved from [Link]

• Organic Letters. (2002). Bulky Trialkylsilyl Acetylenes in the Cadiot-Chodkiewicz Cross-Coupling Reaction. Retrieved from [Link]

• Nature Communications. (2021). Nickel-catalyzed deaminative Sonogashira coupling of alkylpyridinium salts enabled by NN2 pincer ligand. PMC - NIH. Retrieved from [Link]

• Wahedy, I., et al. (2018). Syntheses and crystal structure of 4-[(pyridin-3-yl)diazenyl]morpholine and 1-[(pyridin-3-yl)diazenyl]-1,2,3,4-tetrahydroquinoline. Acta Crystallographica Section E, 74(Pt 2), 221-226. Retrieved from [Link]

• ResearchGate. (2013). Morpholines. Synthesis and Biological Activity. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000154 4-(2-Aminoethyl)morpholine. Retrieved from [Link]

• Preprints.org. (2023). Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of 4- (Thieno [3, 2-d] pyrimidin-4-yl) Morpholine. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. Trimethylsilylacetylene [petraresearch.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine - Synblock [synblock.com]

The Emerging Therapeutic Potential of Morpholine-Containing Alkynylpyridines: A Technical Guide for Drug Discovery

Abstract

In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds is a powerful approach to developing novel therapeutic agents with enhanced potency and optimized pharmacokinetic profiles. This technical guide delves into the burgeoning field of morpholine-containing alkynylpyridines, a class of compounds demonstrating significant promise in oncology and neurodegenerative diseases. We will explore the synergistic interplay between the morpholine moiety, the alkynyl linker, and the pyridine core, dissecting their contributions to biological activity. This document provides a comprehensive overview of their synthesis, mechanisms of action, and key therapeutic targets, supported by detailed experimental protocols and data interpretation. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the pursuit of innovative therapeutics.

Introduction: The Strategic Convergence of Three Pharmacophores

The design of novel bioactive molecules often involves the hybridization of well-established pharmacophores to create synergistic effects. Morpholine-containing alkynylpyridines exemplify this strategy, uniting three key structural motifs, each contributing unique and valuable properties to the final molecule.

• The Morpholine Moiety: A Privileged Scaffold in Drug Design The morpholine ring is a ubiquitous heterocycle in medicinal chemistry, prized for its advantageous physicochemical and metabolic properties.[1][2] Its presence in a molecule can enhance aqueous solubility, improve metabolic stability, and provide a favorable pharmacokinetic profile.[3] The morpholine nitrogen can act as a hydrogen bond acceptor, while the overall ring structure can serve as a rigid scaffold to orient other functional groups for optimal target engagement.[4]

• The Alkynyl Linker: A Versatile and Rigid Connector The alkyne group is not merely a passive linker. Its rigid, linear geometry provides a defined spatial orientation for the connected moieties, which can be crucial for precise interactions with biological targets.[5] Furthermore, the triple bond can participate in various non-covalent interactions and is a key functional group for synthetic elaboration via reactions like the Sonogashira coupling.[6][7]

• The Pyridine Core: A Versatile Heteroaromatic Hub Pyridine and its derivatives are fundamental building blocks in a vast array of pharmaceuticals, exhibiting a wide spectrum of biological activities, including anticancer and neuroprotective effects.[8][9][10][11][12] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and influences the electronic properties of the entire molecule, impacting its binding affinity and reactivity.[13]

The convergence of these three components in a single molecular entity creates a unique chemical space with the potential for novel mechanisms of action and improved therapeutic indices.

Synthetic Strategies: Assembling the Core Structure

The synthesis of morpholine-containing alkynylpyridines typically involves a modular approach, with the Sonogashira cross-coupling reaction being a cornerstone of the synthetic route.[5] This powerful palladium-catalyzed reaction enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

General Synthetic Workflow

A representative synthetic scheme is outlined below, demonstrating the key steps in the construction of a morpholine-containing alkynylpyridine.

Caption: General synthetic workflow for morpholine-containing alkynylpyridines.

Detailed Experimental Protocol: Sonogashira Coupling

This protocol provides a generalized procedure for the Sonogashira coupling of a halogenated pyridine with a terminal alkyne.

Materials:

• Halogenated pyridine (e.g., 2-amino-3-bromopyridine)

• Terminal alkyne

• Palladium catalyst (e.g., Pd(CF₃COO)₂, Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Ligand (e.g., triphenylphosphine, PPh₃)

• Base (e.g., triethylamine, Et₃N)

• Anhydrous solvent (e.g., DMF, THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the palladium catalyst (e.g., 2.5 mol%), ligand (e.g., 5.0 mol%), and CuI (e.g., 5.0 mol%).

• Add the anhydrous solvent and stir the mixture for 30 minutes at room temperature.

• Add the halogenated pyridine (1.0 eq) and the terminal alkyne (1.2 eq), followed by the base.

• Heat the reaction mixture to the desired temperature (e.g., 100°C) and monitor the reaction progress by thin-layer chromatography (TLC).[7]

• Upon completion, cool the reaction mixture to room temperature and quench with an appropriate aqueous solution (e.g., saturated ammonium chloride).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired alkynylpyridine.

Biological Activities and Therapeutic Targets

The unique structural features of morpholine-containing alkynylpyridines predispose them to interact with a variety of biological targets, with kinase inhibition being a prominent mechanism of action.

Anticancer Activity: Targeting Kinase Signaling Pathways

The dysregulation of protein kinase signaling is a hallmark of cancer, making kinases attractive targets for therapeutic intervention. Morpholine-containing compounds have a proven track record as kinase inhibitors, particularly targeting the Phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway.[14][15][16][17]

The morpholine oxygen can form a crucial hydrogen bond with the hinge region of the kinase domain, a key interaction for potent inhibition. The alkynylpyridine scaffold can then be tailored to occupy the ATP-binding pocket and interact with specific residues, thereby conferring selectivity.

Caption: Inhibition of the PI3K/AKT/mTOR signaling pathway.

Table 1: Representative Anticancer Activity Data

Compound Class	Target Kinase	Cancer Cell Line	IC₅₀ (µM)	Reference
Morpholino-quinazolines	PI3K p110α	A375 (Melanoma)	0.58	[17]
Pyridine-Thiazole Hybrids	Not specified	HL-60 (Leukemia)	0.57	[11]
Quinoline-based dihydrazones	Not specified	MCF-7 (Breast)	7.016
Morpholine-substituted quinazolines	Not specified	A549, MCF-7, SHSY-5Y	3.15 - 10.38	[10]

Neuroprotective Potential: Modulating Neuronal Pathways

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. There is growing evidence that compounds targeting specific neuronal pathways can offer neuroprotection.[18][19][20] Alkynylpyridine derivatives have shown promise in this area. For example, a phenylethynyl)pyridin-3-yl)oxy)quinuclidine derivative has demonstrated neuroprotective effects against β-amyloid toxicity, potentially through modulation of α7 nicotinic acetylcholine receptors.[21]

The morpholine moiety, with its ability to improve blood-brain barrier permeability, can be a valuable addition to neuroprotective agents.[11] The combination of a morpholine group with an alkynylpyridine core could lead to novel compounds with enhanced central nervous system (CNS) penetration and efficacy.

Structure-Activity Relationship (SAR) Insights

The biological activity of morpholine-containing alkynylpyridines is intricately linked to their molecular structure. Understanding the structure-activity relationship (SAR) is crucial for optimizing lead compounds.

• Morpholine Substitutions: The position and nature of substituents on the morpholine ring can influence steric interactions and solubility.

• Alkynyl Linker Length and Position: The length and placement of the alkyne chain can alter the distance and geometry between the pyridine and morpholine moieties, affecting how the molecule fits into a binding pocket.

• Pyridine Ring Substitution: Electron-donating or electron-withdrawing groups on the pyridine ring can modulate the electronic properties of the molecule, impacting its target affinity.[13] For instance, in a series of quinoline derivatives, a bulky alkoxy group at position-7 and an amino side chain at position-4 were found to be beneficial for antiproliferative activity.[22]

Experimental Protocols for Biological Evaluation

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific kinase.

Materials:

• Recombinant kinase

• Kinase substrate (e.g., a peptide or protein)

• ATP (Adenosine triphosphate)

• Test compound

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the kinase, substrate, and test compound dilutions.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature and time for the specific kinase.

• Stop the reaction and measure the kinase activity using a suitable detection method, such as quantifying the amount of ADP produced.

• Plot the percentage of kinase inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Cell Viability (MTT) Assay

Objective: To assess the cytotoxic effect of a compound on cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Cell culture medium and supplements

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control.

• Incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Caption: Workflow for a typical MTT cell viability assay.

Conclusion and Future Directions

Morpholine-containing alkynylpyridines represent a promising class of compounds with significant potential for the development of novel anticancer and neuroprotective agents. The modularity of their synthesis allows for extensive structural diversification, enabling the fine-tuning of their biological activity and pharmacokinetic properties. Future research in this area should focus on:

• Elucidation of specific kinase targets: Identifying the precise kinases inhibited by these compounds will be crucial for understanding their mechanism of action and for rational drug design.

• In vivo efficacy studies: Promising in vitro candidates should be advanced to preclinical animal models to evaluate their in vivo efficacy, safety, and pharmacokinetic profiles.

• Exploration of other therapeutic areas: The versatile nature of this scaffold suggests that its therapeutic potential may extend beyond oncology and neurodegenerative diseases.

By leveraging the principles of medicinal chemistry and a deep understanding of the underlying biology, the continued exploration of morpholine-containing alkynylpyridines holds great promise for the discovery of next-generation therapeutics.

References

• Zora, M. (2011). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. RSC Publishing. [Link]

• Tzara, A., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

• Zora, M. (2011). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. ResearchGate. [Link]

• Wolfe, J. P., et al. (2009). A New Strategy for the Synthesis of Substituted Morpholines. PMC. [Link]

• Douglas, C. J., et al. (2023). Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. Organic Chemistry Portal. [Link]

• Al-Warhi, T., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. National Institutes of Health. [Link]

• Welker, M. E., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. ResearchGate. [Link]

• Welker, M. E., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. PubMed. [Link]

• Palchykov, V. (2019). Recent progress in the synthesis of morpholines. ResearchGate. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Publishing. [Link]

• Welker, M. E., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. MDPI. [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

• Eissa, I. H., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. PMC. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. ResearchGate. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Publishing. [Link]

• Damtew, A., et al. (2011). Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. PubMed. [Link]

• Dashyan, S. S., et al. (2024). Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. PubMed. [Link]

• Thasni, K. A., et al. (2017). Synthesis and Biological Evaluation of Morpholine-Substituted Diphenylpyrimidine Derivatives (Mor-DPPYs) as Potent EGFR T790M Inhibitors With Improved Activity Toward the Gefitinib-Resistant Non-Small Cell Lung Cancers (NSCLC). PubMed. [Link]

• Ibrahim, H., et al. (2025). Anti-cancer agents with reactive species: piperidine, morpholine, aniline, and antipyrine. ResearchGate. [Link]

• Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. PubMed. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org. [Link]

• Pérez-Arellano, I., et al. (2025). Neuroprotective Activity of 3-((6-(Phenylethynyl)pyridin-3-yl)oxy)quinuclidine: A Potential Ligand for the Treatment of Alzheimer's Disease. Preprints.org. [Link]

• Eissa, I. H., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. PubMed. [Link]

• Wang, S., et al. (2020). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. PubMed Central. [Link]

• D'Abrosca, F., et al. (2024). Exploring the Neuroprotective Potential of N-Methylpyridinium against LPS-Induced Neuroinflammation: Insights from Molecular Mechanisms. PubMed Central. [Link]

• Li, Y., et al. (2023). Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids. MDPI. [Link]

• Al-Ostath, A., et al. (2024). New pyridine-based chalcones and pyrazolines with anticancer, antibacterial, and antiplasmodial activities. ResearchGate. [Link]

• Wang, Y., et al. (2018). Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability. MDPI. [Link]

• de Fátima, Â., et al. (2019). Synthesis, Molecular Modelling and Anticancer Activities of New Molecular Hybrids Containing 1,4-Naphthoquinone, 7-Chloroquinoline, 1,3,5-Triazine and Morpholine Cores as PI3K and AMPK Inhibitors in the Metastatic Melanoma Cells. ResearchGate. [Link]

• Kumar, H., et al. (2016). Neuroprotective Strategies for Neurological Disorders by Natural Products: An update. PMC. [Link]

• Yang, Y., et al. (2023). Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. RSC Publishing. [Link]

• Gonzalez-Brito, R., et al. (2023). Neuroprotective Effect of Clemastine Improved Oligodendrocyte Proliferation through the MAPK/ERK Pathway in a Neonatal Hypoxia Ischemia Rat Model. MDPI. [Link]

• Zaher, D. M., et al. (2022). Design, Synthesis, Biological Evaluation, and Molecular Dynamics Studies of Novel Lapatinib Derivatives. MDPI. [Link]

• Hernández-García, E., et al. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. [Link]

• Liu, Y., et al. (2024). Current development and structure-activity relationship study of berberine derivatives. PubMed. [Link]

• Wang, S., et al. (2019). Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. PubMed. [Link]

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A New Strategy for the Synthesis of Substituted Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and biological screening of some pyridine derivatives as anti-malarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploring the Neuroprotective Potential of N-Methylpyridinium against LPS-Induced Neuroinflammation: Insights from Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Neuroprotective Strategies for Neurological Disorders by Natural 
Products: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Neuroprotective Activity of 3‑((6-(Phenylethynyl)pyridin-3-yl)oxy)quinuclidine: A Potential Ligand for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Morpholine Moiety: A Cornerstone of Modern Drug Design and Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Understated Power of a Privileged Scaffold

In the intricate world of medicinal chemistry, certain molecular fragments consistently reappear in successful therapeutic agents. These "privileged scaffolds" serve as versatile frameworks that can be tailored to interact with a wide array of biological targets. Among these, the simple, six-membered saturated heterocycle, morpholine, has emerged as a cornerstone in modern drug design.[1][2][3][4] Its unassuming structure, containing both an amine and an ether functional group, belies a powerful combination of physicochemical and pharmacological properties that make it an invaluable tool for drug hunters. This in-depth guide, intended for researchers and professionals in drug development, will explore the multifaceted role of the morpholine moiety, from its fundamental physicochemical advantages to its application in clinically approved drugs and its synthesis.

The Physicochemical Advantages of Incorporating Morpholine

The decision to incorporate a specific moiety into a drug candidate is a strategic one, driven by the need to optimize its pharmacokinetic and pharmacodynamic profile. The morpholine ring offers a unique constellation of properties that address several key challenges in drug design.[2][4]

Modulating Basicity and Improving Aqueous Solubility

A critical parameter for any drug candidate is its basicity, quantified by its pKa. The pKa influences a molecule's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement. The morpholine nitrogen has a pKa of approximately 8.5-8.7, making it a weak base.[5][6] This attenuated basicity, compared to more basic amines like piperidine, is advantageous in several ways:

• Reduced Off-Target Effects: Highly basic compounds can interact non-specifically with acidic cellular components, leading to toxicity. The weaker basicity of morpholine mitigates this risk.

• Improved Oral Bioavailability: The pKa of morpholine allows for a favorable balance of ionized and non-ionized forms in the gastrointestinal tract, facilitating both dissolution and absorption.

• Enhanced Solubility: The presence of the ether oxygen atom in the morpholine ring increases its polarity and ability to form hydrogen bonds with water, thereby improving the aqueous solubility of the parent molecule.[7][8]

Optimizing Lipophilicity and Permeability

The balance between hydrophilicity and lipophilicity, often expressed as the logarithm of the partition coefficient (logP), is crucial for a drug's ability to cross biological membranes and reach its target. The morpholine moiety has a negative calculated logP (cLogP) value, indicating its hydrophilic nature.[6] By incorporating a morpholine ring, medicinal chemists can fine-tune the overall lipophilicity of a lead compound, often improving its "drug-likeness" and facilitating its passage across the blood-brain barrier in the case of central nervous system (CNS) drugs.[8]

Enhancing Metabolic Stability

A significant hurdle in drug development is ensuring that a compound is not rapidly metabolized and cleared from the body before it can exert its therapeutic effect. The morpholine ring is generally considered to be metabolically robust.[9] The carbon atoms adjacent to the ring oxygen and nitrogen are the most susceptible to oxidation by cytochrome P450 enzymes. However, the overall stability of the ring is often superior to other nitrogen-containing heterocycles. Strategies to further enhance the metabolic stability of morpholine-containing drugs include the introduction of steric hindrance near potential sites of metabolism.[9]

Property	Value/Description	Significance in Drug Design
pKa	~8.5 - 8.7[5][6]	Weakly basic, reducing off-target effects and improving oral bioavailability.
cLogP	Negative (hydrophilic)[6]	Enhances aqueous solubility and allows for modulation of overall lipophilicity.
Metabolic Stability	Generally robust[9]	Contributes to a longer half-life and improved pharmacokinetic profile.
Hydrogen Bonding	Oxygen acts as a hydrogen bond acceptor	Facilitates interactions with biological targets and improves solubility.

The Pharmacological Impact of the Morpholine Moiety

The versatility of the morpholine scaffold is evident in the wide range of therapeutic areas where morpholine-containing drugs have found success. Its ability to serve as a key pharmacophoric element or as a modulator of physicochemical properties has led to its inclusion in drugs targeting everything from cancer to depression.

Morpholine in Oncology: Targeting Kinases

The morpholine moiety is a prominent feature in numerous kinase inhibitors, a class of drugs that has revolutionized cancer treatment. In many instances, the morpholine ring plays a direct role in binding to the kinase active site. A notable example is the class of phosphatidylinositol 3-kinase (PI3K) inhibitors. The oxygen atom of the morpholine ring often forms a crucial hydrogen bond with the hinge region of the kinase, a key interaction for potent inhibition.[10][11]

Gefitinib (Iressa®) , an epidermal growth factor receptor (EGFR) kinase inhibitor, features a morpholine group that enhances its solubility and pharmacokinetic properties.

Aprepitant (Emend®) , a neurokinin 1 (NK1) receptor antagonist used to prevent chemotherapy-induced nausea and vomiting, utilizes the morpholine ring as a scaffold to correctly orient the pharmacophoric groups for optimal receptor binding.

Drug	Target	Therapeutic Area	Role of Morpholine
Gefitinib	EGFR Kinase	Oncology	Improves solubility and pharmacokinetics
Aprepitant	NK1 Receptor	Oncology (supportive care)	Scaffold for pharmacophore orientation
Buparlisib	PI3K	Oncology	Hinge-binding interaction

Morpholine in Central Nervous System Disorders

The ability of the morpholine moiety to improve blood-brain barrier permeability makes it a valuable component of drugs targeting the CNS.[8]

Reboxetine (Edronax®) , a selective norepinephrine reuptake inhibitor used to treat depression, contains a morpholine ring that contributes to its overall physicochemical profile and target engagement.

Moclobemide (Aurorix®) , a reversible inhibitor of monoamine oxidase A (MAO-A) used as an antidepressant, also incorporates a morpholine moiety.

Morpholine in Infectious Diseases

The morpholine scaffold is also found in drugs used to combat infectious diseases.

Linezolid (Zyvox®) , an oxazolidinone antibiotic, contains a morpholine ring that is crucial for its antibacterial activity.

The Morpholine Moiety as a Versatile Synthetic Handle

The widespread use of the morpholine ring in drug discovery is also a testament to its synthetic accessibility. A variety of reliable and scalable synthetic methods exist for the introduction and modification of the morpholine scaffold.

General Synthetic Strategies

The synthesis of morpholine derivatives can be broadly categorized into two approaches:

• Ring Formation Reactions: These methods construct the morpholine ring from acyclic precursors. Common strategies include the cyclization of β-haloamines or the reductive amination of dialdehydes.

• Functionalization of a Pre-existing Morpholine Ring: This approach involves modifying a commercially available or readily synthesized morpholine derivative. N-alkylation and N-arylation are common transformations.

Experimental Protocol: Synthesis of an N-Aryl Morpholine via Buchwald-Hartwig Amination

This protocol describes a general method for the synthesis of N-aryl morpholines, a common structural motif in bioactive compounds.

Materials:

• Aryl halide (e.g., bromobenzene)

• Morpholine

• Palladium catalyst (e.g., Pd2(dba)3)

• Ligand (e.g., Xantphos)

• Base (e.g., sodium tert-butoxide)

• Anhydrous toluene

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), palladium catalyst (0.02 mmol), and ligand (0.04 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous toluene (5 mL) and stir the mixture for 5 minutes.

• Add morpholine (1.2 mmol) and the base (1.4 mmol).

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-aryl morpholine.

Visualizing the Role of Morpholine: Diagrams and Workflows

The Structure and Key Properties of the Morpholine Ring

Caption: The structure of the morpholine ring and its key physicochemical properties relevant to drug design.

A Generalized Workflow for the Synthesis of a Morpholine-Containing Drug Candidate

Caption: A simplified workflow illustrating the key stages in the synthesis of a morpholine-containing drug candidate.

Conclusion: An Enduring Legacy in Drug Discovery

The morpholine moiety, through its unique combination of favorable physicochemical properties and synthetic tractability, has firmly established itself as a privileged scaffold in medicinal chemistry. Its ability to enhance solubility, modulate basicity, improve metabolic stability, and serve as a key binding element has led to its incorporation in a diverse array of successful drugs. As our understanding of drug-target interactions and ADME properties continues to evolve, the strategic application of the morpholine ring is poised to remain a valuable and enduring strategy in the quest for new and improved therapeutics. The continued exploration of novel synthetic methodologies and a deeper understanding of its structure-activity relationships will undoubtedly solidify the morpholine moiety's legacy as a cornerstone of modern drug discovery.

References

• Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link][2]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link][3][12]

• Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392-403. [Link][4]

• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(3), 378-390. [Link][7][8][13]

• Goel, K. K., Singhal, P., Sathish, E., Babu, M. A., Pandey, S. K., Tyagi, Y., Kumar, R., Singh, T. G., & Puri, S. (2023). A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Organic & Biomolecular Chemistry. [Link][5]

• Borsari, C., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry, 248, 115038. [Link][14][15]

• Foodb.ca. (n.d.). Showing Compound Morpholine (FDB008207). [Link][6]

• RCSB PDB. (n.d.). BLN Ligand Summary Page. [Link][16]

• RCSB PDB. (n.d.). MOR Ligand Summary Page. [Link][17]

• Ferreira de Freitas, R., & Schapira, M. (2017). A systematic analysis of atomic protein–ligand interactions in the PDB. MedChemComm, 8(10), 1970-1981. [Link]

• Wikipedia. (2024, November 26). Pictet–Spengler reaction. [Link][18]

• Kazemi, M., & Mati, A. (2015). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 20(7), 13021-13083. [Link][19]

• Fouad, M., et al. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(70), 43017-43046. [Link]

• Zhang, Y., et al. (2014). Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. Molecules, 19(7), 9396-9414. [Link][10]

• Jamrozik, M., et al. (2018). Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors. Molecules, 23(11), 2779. [Link][11]

• Wang, Y., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 12, 1475969. [Link][20]

• ResearchGate. (n.d.). Several reported potent morpholine based PI3K inhibitors with examples.... [Link][21]

• ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved.. [Link][22]

• RCSB PDB. (n.d.). Search Examples. [Link][23]

• YouTube. (2025, October 29). Searching the PDB for High-Quality Ligand-Bound Structures. [Link][24]

• RCSB PDB. (n.d.). MOI Ligand Summary Page. [Link][25]

• ResearchGate. (2017, September 15). A systematic analysis of atomic protein–ligand interactions in the PDB. [Link][26]

• RCSB PDB. (n.d.). 5IZA: Protein-protein interaction. [Link][27]

• PDBe-KB. (n.d.). PDBe tools for an in-depth analysis of small molecules in the Protein Data Bank. [Link][28]

• Arkivoc. (2005). The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-. [Link][29]

• ResearchGate. (n.d.). The Pictet-Spengler Reaction Updates Its Habits. [Link][30]

• ResearchGate. (n.d.). Synthesis of Morpholine‐2,5‐Diones by Tandem of Azido‐Ugi and Ugi Reactions. [Link][31]

• ResearchGate. (n.d.). ChemInform Abstract: An Asymmetric Ugi Three-Component Reaction Induced by Chiral Cyclic Imines: Synthesis of Morpholine- or Piperazine-Ketocarboxamide Derivatives.. [Link][32]

• PubMed Central (PMC). (n.d.). The Pictet-Spengler Reaction Updates Its Habits. [Link][33]

• PubMed Central (PMC). (n.d.). A systematic analysis of atomic protein–ligand interactions in the PDB. [Link][34]

• PubMed Central (PMC). (n.d.). Ugi Four-Component Reactions Using Alternative Reactants. [Link][35]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. Showing Compound Morpholine (FDB008207) - FooDB [foodb.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. Occurrence of Morpholine in Central Nervous System Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. air.unimi.it [air.unimi.it]
• 16. rcsb.org [rcsb.org]
• 17. rcsb.org [rcsb.org]
• 18. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 19. Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. rcsb.org [rcsb.org]
• 24. m.youtube.com [m.youtube.com]
• 25. rcsb.org [rcsb.org]
• 26. researchgate.net [researchgate.net]
• 27. rcsb.org [rcsb.org]
• 28. PDBe tools for an in‐depth analysis of small molecules in the Protein Data Bank - PMC [pmc.ncbi.nlm.nih.gov]
• 29. arkat-usa.org [arkat-usa.org]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]
• 32. researchgate.net [researchgate.net]
• 33. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 34. A systematic analysis of atomic protein–ligand interactions in the PDB - PMC [pmc.ncbi.nlm.nih.gov]
• 35. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Sonogashira Coupling Reaction for the Synthesis of Substituted Pyridines

Foreword: The Enduring Relevance of the Pyridine Scaffold in Modern Chemistry

The pyridine ring is a cornerstone of modern medicinal chemistry and materials science. Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in a vast array of pharmaceuticals, agrochemicals, and functional organic materials.[1] Consequently, the development of robust and versatile synthetic methodologies to functionalize the pyridine nucleus is of paramount importance. Among the arsenal of cross-coupling reactions, the palladium and copper-catalyzed Sonogashira coupling has emerged as a particularly powerful tool for forging carbon-carbon bonds between sp²-hybridized carbons of halopyridines and sp-hybridized carbons of terminal alkynes.[2][3][4]

This guide provides an in-depth exploration of the Sonogashira coupling for pyridine synthesis, moving beyond a simple recitation of protocols. It is designed for the practicing researcher, offering a detailed examination of the reaction mechanism, a critical analysis of each reaction component, field-proven experimental procedures, and a robust troubleshooting framework. Our objective is to equip you with the foundational knowledge and practical insights necessary to successfully design, execute, and optimize the synthesis of substituted pyridines in your own laboratory.

The Mechanistic Heart of the Reaction: A Tale of Two Catalytic Cycles

The Sonogashira reaction's efficiency stems from the synergistic interplay of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2][5][6] Understanding this dual mechanism is critical for rational optimization and troubleshooting.

The reaction is typically carried out under mild, basic conditions, often at room temperature, which contributes to its broad functional group tolerance and widespread use in the synthesis of complex molecules.[2]

The Palladium Cycle: The C-C Bond Forging Engine

The primary role of the palladium catalyst is to bring the two coupling partners—the halopyridine and the alkyne—together to form the new C-C bond.

• Oxidative Addition: The cycle begins with a catalytically active Pd(0) species, which undergoes oxidative addition into the carbon-halogen bond of the halopyridine. This is often the rate-determining step of the entire process. The reactivity of the halopyridine is a crucial factor, with the general trend being I > OTf > Br >> Cl.

• Transmetalation: The resulting Pd(II) complex then undergoes transmetalation with a copper(I) acetylide species, which is generated in the concurrent copper cycle. This step transfers the alkynyl group from copper to the palladium center.

• Reductive Elimination: The newly formed palladium complex, now bearing both the pyridyl and alkynyl ligands, undergoes reductive elimination. This step forms the desired alkynyl-substituted pyridine product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

The Copper Cycle: The Alkyne Activator

The copper(I) co-catalyst serves to activate the terminal alkyne, preparing it for the crucial transmetalation step.

• π-Alkyne Complex Formation: The copper(I) salt, typically CuI, coordinates with the terminal alkyne.[5]

• Deprotonation: In the presence of a base (usually an amine), the terminal proton of the alkyne becomes more acidic, facilitating its removal and leading to the formation of a copper(I) acetylide intermediate.[2][5] This highly reactive species is the key nucleophile that participates in the palladium cycle.

Deconstructing the Reaction: A Guide to Component Selection

The success of a Sonogashira coupling hinges on the judicious selection of each component. The electronic nature of the pyridine ring—often electron-deficient—presents unique challenges and considerations compared to standard aryl halides.

The Palladium Catalyst & Ligands

The choice of palladium source and its associated ligands is critical for catalytic activity.

• Phosphine Ligands: Triphenylphosphine (PPh₃) is the most common ligand.[4] However, for less reactive halopyridines (e.g., 2-chloropyridines or electron-rich bromopyridines), more electron-rich and bulky phosphine ligands such as tri-tert-butylphosphine (P(t-Bu)₃) can accelerate the rate-limiting oxidative addition step.[7]

• N-Heterocyclic Carbene (NHC) Ligands: NHCs have emerged as powerful alternatives to phosphines.[6] They form highly stable and active palladium complexes, often allowing for lower catalyst loadings and the coupling of challenging substrates like aryl chlorides.[8]

The Copper Co-catalyst

Copper(I) iodide (CuI) is the most frequently used co-catalyst.[9] It is crucial to use a fresh, high-purity source, as oxidation to Cu(II) can inhibit the reaction and promote undesirable alkyne homocoupling (Glaser coupling).

The Base: More Than Just a Proton Scavenger

The base plays multiple roles. It neutralizes the hydrogen halide (HX) byproduct, deprotonates the terminal alkyne to form the copper acetylide, and can influence the catalyst's activity.[2]

• Amine Bases: Triethylamine (Et₃N) and diisopropylethylamine (DIPEA) are standard choices, often serving as both the base and a co-solvent.[9]

• Inorganic Bases: In some protocols, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are employed, particularly in copper-free variants.[2]

The Solvent: Creating the Optimal Reaction Environment

The solvent must be anhydrous and thoroughly deoxygenated to prevent catalyst deactivation and side reactions.

• Common Solvents: Tetrahydrofuran (THF), dimethylformamide (DMF), toluene, and acetonitrile are frequently used.[9] The choice often depends on the solubility of the substrates and the desired reaction temperature.

• Amine as Solvent: For many applications, an amine base like Et₃N can be used as the solvent, simplifying the reaction setup.[2]

Component	Typical Choice(s)	Key Consideration for Pyridine Synthesis
Halopyridine	2-, 3-, or 4-Iodo/Bromo/Chloro-pyridine	Reactivity: I > Br > Cl. Electron-deficient pyridines are generally more reactive.
Pd Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄ (0.5-5 mol%)	PdCl₂(PPh₃)₂ is more air-stable. Lower loadings are desirable.
Cu Co-catalyst	CuI (1-10 mol%)	Must be fresh and high-purity to avoid Glaser homocoupling.
Ligand	PPh₃, P(t-Bu)₃, NHCs	Bulky, electron-rich ligands can improve yields for less reactive bromides/chlorides.
Base	Et₃N, DIPEA, K₂CO₃	Amine bases are common; must be anhydrous.
Solvent	THF, DMF, Toluene, Et₃N	Must be rigorously degassed to protect the Pd(0) catalyst.

Experimental Protocol: A Step-by-Step Workflow

This section provides a generalized, robust protocol for the Sonogashira coupling of a bromopyridine with a terminal alkyne. This procedure should be adapted based on the specific reactivity of the substrates.

Detailed Methodology

(Based on a representative procedure for coupling 2-amino-3-bromopyridine) [4]

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%), the ligand (e.g., PPh₃, 5.0 mol%), and the copper(I) iodide co-catalyst (CuI, 5.0 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. Alternatively, evacuate and backfill the flask with inert gas three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add the solvent (e.g., 2.0 mL of degassed DMF) via syringe and stir the mixture for 15-30 minutes until a homogeneous solution is formed.

• Substrate Addition: Add the halopyridine substrate (e.g., 2-amino-3-bromopyridine, 1.0 equiv) and the amine base (e.g., Et₃N, 2.0-3.0 equiv).

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 equiv) dropwise via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time (typically 2-24 hours).

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting halopyridine is consumed.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or a saturated aqueous solution of ammonium chloride to remove the amine salts.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired substituted pyridine.

Navigating Challenges: A Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive Pd catalyst (oxidized).2. Insufficiently degassed solvent/reagents.3. Low reactivity of the halopyridine (e.g., a chloride).4. Impure starting materials.	1. Use a fresh batch of catalyst or a more stable Pd(II) precatalyst.[7]2. Ensure all liquids are thoroughly degassed via sparging or freeze-pump-thaw cycles.3. Increase temperature; switch to a more active ligand system (e.g., bulky phosphine or NHC).4. Purify substrates before use.
Significant Homocoupling (Glaser Product)	1. Presence of oxygen in the reaction.2. Old or oxidized CuI source.	1. Rigorously maintain an inert atmosphere throughout the setup and reaction.2. Use a fresh, high-purity bottle of CuI.[10]
Dehalogenation of Pyridine	1. Presence of water or protic impurities.2. Reaction temperature is too high.	1. Use anhydrous solvents and reagents.2. Attempt the reaction at a lower temperature for a longer duration.
Complex Mixture of Products	1. Catalyst decomposition.2. Side reactions due to functional groups on substrates.	1. Consider a more stable ligand or a lower reaction temperature.2. Protect sensitive functional groups if they are not compatible with the reaction conditions.

The Evolution of the Reaction: Copper-Free Sonogashira Coupling

While effective, the classic Sonogashira protocol is not without its drawbacks. The use of copper can be problematic, leading to the aforementioned Glaser homocoupling and difficulties in removing residual copper from the final product—a significant concern in pharmaceutical synthesis.[11]

This has driven the development of copper-free Sonogashira protocols. These reactions typically require more forcing conditions (higher temperatures) or rely on highly efficient palladium/ligand systems to proceed.[10] A common strategy involves using a larger excess of the amine base, which is believed to facilitate the deprotonation of the alkyne and its subsequent coordination to the palladium center without the aid of copper.[12][13] The development of robust palladium-N-heterocyclic carbene (NHC) catalysts has been particularly instrumental in advancing the utility of copper-free Sonogashira couplings.[6]

Conclusion

The Sonogashira coupling is an indispensable methodology for the synthesis of substituted pyridines, offering a direct and modular route to a class of compounds vital to drug discovery and materials science. A thorough understanding of its dual catalytic mechanism, coupled with a rational approach to selecting catalysts, ligands, and conditions, empowers the modern chemist to overcome the specific challenges posed by the pyridine heterocycle. As catalyst technology continues to evolve, particularly in the realm of copper-free systems, the scope and utility of the Sonogashira reaction will undoubtedly continue to expand, enabling the construction of ever more complex and functional molecular architectures.

References

• Sonogashira coupling - Wikipedia. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review | Semantic Scholar. [Link]

• Syntheses of Substituted Pyridines, Quinolines and Diazines via Palladium‐Catalyzed Cross‐Coupling of Aryl Grignard Reagents. - Sci-Hub. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review - ResearchGate. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications. [Link]

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC - NIH. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. [Link]

• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1 | Books Gateway. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Semantic Scholar. [Link]

• Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds - Sci-Hub. [Link]

• A Simple, Modular Synthesis of Substituted Pyridines - ACS Publications. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications. [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. [Link]

• Sonogashira Coupling - Chemistry LibreTexts. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ACS Publications. [Link]

• Pd-catalyzed Sonogashira cross-coupling reaction. Ligands are based on... - ResearchGate. [Link]

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. [Link]

• Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC - NIH. [Link]

• Rapid Access to 3-Substituted Pyridines and Carbolines via a Domino, Copper-free, Palladium-Catalyzed Sonogashira Cross-Coupling/6π-Aza Cyclization Sequence | The Journal of Organic Chemistry - ACS Publications. [Link]

• Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation | Organic Letters - ACS Publications. [Link]

• Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds | Request PDF - ResearchGate. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - NIH. [Link]

• Copper-free Sonogashira coupling - The chemical reaction database. [Link]

• a–c) Challenges in catalyzing the Sonogashira coupling reaction with... - ResearchGate. [Link]

• Effects of solvent, base, and temperature on the Sonogashira coupling... - ResearchGate. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

• Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Guidelines for Sonogashira cross-coupling reactions - Sussex Drug Discovery Centre. [Link]

Sources

• 1. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. books.rsc.org [books.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review | MDPI [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 11. researchgate.net [researchgate.net]
• 12. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Sonogashira Coupling of 2-Halopyridines with (Trimethylsilyl)acetylene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2-Alkynylpyridines

The Sonogashira cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This powerful transformation, typically catalyzed by a palladium complex and a copper(I) co-catalyst, has proven indispensable in the synthesis of a vast array of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[3][4] Within this context, the alkynylation of heteroaromatic systems, particularly pyridines, is of paramount importance. The resulting 2-alkynylpyridine scaffolds are privileged structures in medicinal chemistry and materials science, serving as key intermediates in the synthesis of kinase inhibitors, ligands for catalysis, and conjugated materials.

This application note provides a detailed protocol and in-depth technical guide for the Sonogashira coupling of 2-halopyridines with (trimethylsilyl)acetylene (TMS-acetylene). The use of TMS-acetylene offers significant practical advantages over gaseous acetylene, being a liquid that is easier to handle and providing a convenient protecting group that prevents unwanted homocoupling reactions.[1] We will delve into the mechanistic underpinnings of this reaction, provide step-by-step experimental procedures for different 2-halopyridines, discuss the critical parameters that govern success, and offer troubleshooting guidance based on field-proven insights.

Mechanistic Overview: A Tale of Two Catalytic Cycles

The classical Sonogashira coupling operates through a synergistic interplay of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[3] Understanding this mechanism is crucial for rationalizing experimental choices and troubleshooting unforeseen challenges.

The Palladium Cycle: The Cross-Coupling Engine

The palladium cycle is where the C-C bond formation occurs. It can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 2-halopyridine, breaking the carbon-halogen bond and forming a Pd(II) intermediate. The reactivity of the 2-halopyridine in this step is highly dependent on the nature of the halogen, following the general trend: I > Br >> Cl.[5] This is due to the decreasing bond strength of the C-X bond down the group.

• Transmetalation: The Pd(II) complex then undergoes transmetalation with a copper(I) acetylide, which is generated in the copper cycle. This step transfers the alkynyl group from copper to palladium, forming a new Pd(II)-alkynyl complex.

• Reductive Elimination: The final step is the reductive elimination of the desired 2-(trimethylsilylethynyl)pyridine product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.

The Copper Cycle: Activating the Alkyne

The role of the copper(I) co-catalyst is to activate the terminal alkyne. This cycle involves:

• π-Alkyne Complex Formation: The copper(I) salt coordinates to the π-system of the TMS-acetylene.

• Deprotonation: In the presence of a base (typically an amine), the acidic proton of the terminal alkyne is removed to form a copper(I) acetylide intermediate. This copper acetylide is the key species that participates in the transmetalation step of the palladium cycle.[3]

The presence of copper significantly accelerates the reaction, often allowing it to proceed at lower temperatures.[4] However, it can also promote the undesired homocoupling of the alkyne (Glaser coupling), a common side reaction. This has led to the development of copper-free Sonogashira protocols, which are particularly useful when homocoupling is a significant issue.

Caption: The interconnected palladium and copper catalytic cycles in the Sonogashira coupling.

Experimental Protocols

The following protocols provide a starting point for the Sonogashira coupling of 2-halopyridines with TMS-acetylene. Optimization of catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

General Considerations:

• Inert Atmosphere: Sonogashira reactions are typically sensitive to oxygen, which can lead to catalyst decomposition and promote alkyne homocoupling. It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox.[2]

• Solvent Degassing: Solvents should be thoroughly degassed prior to use by sparging with an inert gas or by several freeze-pump-thaw cycles.

• Reagent Purity: The purity of all reagents, particularly the 2-halopyridine, TMS-acetylene, and base, is critical for reproducible results.

Protocol 1: Coupling of 2-Iodopyridine (High Reactivity)

This protocol is suitable for the most reactive of the 2-halopyridines.

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
2-Iodopyridine	204.99	1.0	1.0
(Trimethylsilyl)acetylene	98.22	1.2	1.2
PdCl₂(PPh₃)₂	701.90	0.02	0.02
Copper(I) iodide (CuI)	190.45	0.04	0.04
Triethylamine (Et₃N)	101.19	-	Solvent
Tetrahydrofuran (THF)	72.11	-	Co-solvent

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add PdCl₂(PPh₃)₂ (14.0 mg, 0.02 mmol) and CuI (7.6 mg, 0.04 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add 2-iodopyridine (205 mg, 1.0 mmol).

• Add degassed THF (5 mL) and degassed triethylamine (5 mL). Stir to dissolve the solids.

• Add (trimethylsilyl)acetylene (169 µL, 1.2 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Coupling of 2-Bromopyridine (Moderate Reactivity)

2-Bromopyridines are less reactive than their iodo counterparts and generally require heating.

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
2-Bromopyridine	157.99	1.0	1.0
(Trimethylsilyl)acetylene	98.22	1.5	1.5
Pd(PPh₃)₄	1155.56	0.03	0.03
Copper(I) iodide (CuI)	190.45	0.06	0.06
Diisopropylamine (DIPA)	101.19	-	Solvent

Procedure:

• To a dry Schlenk flask, add Pd(PPh₃)₄ (34.7 mg, 0.03 mmol) and CuI (11.4 mg, 0.06 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add 2-bromopyridine (158 mg, 1.0 mmol).

• Add degassed diisopropylamine (10 mL).

• Add (trimethylsilyl)acetylene (211 µL, 1.5 mmol) dropwise.

• Heat the reaction mixture to 60-80 °C. Monitor the reaction by TLC or LC-MS. The reaction may take 6-24 hours to reach completion.

• Work-up and purification are similar to Protocol 1.

Protocol 3: Coupling of 2-Chloropyridine (Low Reactivity)

2-Chloropyridines are the least reactive and require more forcing conditions, often necessitating the use of more electron-rich and bulky phosphine ligands to facilitate the challenging oxidative addition step.[3]

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
2-Chloropyridine	113.55	1.0	1.0
(Trimethylsilyl)acetylene	98.22	2.0	2.0
Pd(OAc)₂	224.50	0.05	0.05
XPhos	476.65	0.10	0.10
Cs₂CO₃	325.82	2.0	2.0
1,4-Dioxane	88.11	-	Solvent

Procedure:

• To a dry Schlenk tube, add Pd(OAc)₂ (11.2 mg, 0.05 mmol), XPhos (47.7 mg, 0.10 mmol), and Cs₂CO₃ (652 mg, 2.0 mmol).

• Evacuate and backfill the tube with nitrogen three times.

• Add 2-chloropyridine (113.5 mg, 1.0 mmol).

• Add degassed 1,4-dioxane (5 mL).

• Add (trimethylsilyl)acetylene (282 µL, 2.0 mmol) dropwise.

• Seal the tube and heat the reaction mixture to 100-120 °C. Monitor the reaction by GC-MS or LC-MS. The reaction may require 24-48 hours.

• Work-up and purification are similar to Protocol 1.

Caption: A generalized workflow for the Sonogashira coupling of 2-halopyridines.

Key Reaction Parameters and Their Influence

The success of the Sonogashira coupling of 2-halopyridines hinges on the careful selection of several key parameters.

Table 1: Influence of Halide on Reaction Conditions

2-Halopyridine	Reactivity	Typical Temperature	Typical Catalyst Loading (mol%)	Rationale
2-Iodopyridine	High	Room Temperature	1-3	The C-I bond is the weakest, facilitating rapid oxidative addition.[5]
2-Bromopyridine	Moderate	60-80 °C	2-5	The stronger C-Br bond requires thermal energy to undergo oxidative addition.[5]
2-Chloropyridine	Low	100-120 °C	5-10	The very strong C-Cl bond necessitates higher temperatures and more active catalyst systems.[3]

1. The Palladium Catalyst and Ligand:

• Palladium Source: Common palladium sources include Pd(PPh₃)₄, PdCl₂(PPh₃)₂, and Pd(OAc)₂.[1] For less reactive chlorides, a combination of a simple palladium salt like Pd(OAc)₂ with a specialized ligand is often more effective.

• Phosphine Ligands: The choice of phosphine ligand is critical. For reactive iodides and bromides, triphenylphosphine (PPh₃) is often sufficient. For challenging 2-chloropyridines, electron-rich and sterically bulky ligands such as XPhos, SPhos, or bulky alkylphosphines are often required to promote the difficult oxidative addition step.[3][6] The steric bulk of the ligand can also influence the rate of reductive elimination.

2. The Base:

• Role of the Base: The base serves two primary functions: to deprotonate the terminal alkyne in the copper cycle and to neutralize the hydrogen halide byproduct formed during the reaction.[1][4]

• Amine Bases: Amines such as triethylamine (Et₃N) and diisopropylamine (DIPA) are commonly used and can often serve as the solvent.[1] Secondary amines are sometimes found to be more effective than tertiary amines.[1] The amine can also act as a ligand for the palladium center, influencing its reactivity.[4]

• Inorganic Bases: For copper-free systems or when using certain solvents, inorganic bases like Cs₂CO₃ or K₂CO₃ can be effective.

3. The Solvent:

The choice of solvent depends on the reaction temperature and the solubility of the reagents. Common solvents include:

• Amine bases (Et₃N, DIPA)

• Aprotic polar solvents (THF, 1,4-dioxane, DMF)

• Aromatic hydrocarbons (Toluene)

4. Copper Co-catalyst:

As previously mentioned, CuI is the most common co-catalyst. While it generally increases the reaction rate, it can be detrimental if alkyne homocoupling is a major side reaction. In such cases, a copper-free protocol should be considered.

Post-Reaction: TMS Deprotection

The trimethylsilyl group can be readily removed to furnish the terminal 2-ethynylpyridine.

Protocol 4: TMS Deprotection

• Dissolve the purified 2-((trimethylsilyl)ethynyl)pyridine in a suitable solvent such as methanol or THF.

• Add a desilylating agent. Common choices include:

  • Fluoride-based: Tetrabutylammonium fluoride (TBAF) (1.1 equivalents) in THF at room temperature.

  • Base-mediated: Potassium carbonate (K₂CO₃) in methanol at room temperature.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected alkyne.

A one-pot procedure, where the desilylation is performed in the same reaction vessel after the Sonogashira coupling is complete, can also be employed, though optimization may be required.[7]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently inert atmosphere. 3. Poor quality reagents (base, solvent). 4. Low reactivity of the halide (especially for chlorides). 5. Catalyst poisoning by the pyridine nitrogen.	1. Use fresh catalyst and ligands. 2. Ensure proper degassing of solvents and a good inert atmosphere. 3. Purify the base and solvent. 4. Increase temperature, catalyst loading, and/or switch to a more active ligand (e.g., XPhos). 5. Use a more electron-rich, bulky ligand that can outcompete the pyridine for coordination to the palladium center.
Significant Homocoupling (Glaser Product)	1. Presence of oxygen. 2. High concentration of copper catalyst.	1. Thoroughly degas all solvents and maintain a strict inert atmosphere. 2. Reduce the amount of CuI or switch to a copper-free protocol.
Formation of Palladium Black	Catalyst decomposition.	1. Ensure a strictly inert atmosphere. 2. Use a more robust ligand. 3. Avoid excessively high temperatures if possible.

References

• Chinchilla, R., & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews, 40(10), 5084–5121. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved January 7, 2024, from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved January 7, 2024, from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Razafindrainibe, F., et al. (2020). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds. Chemistry – A European Journal, 26(46), 10534-10538. [Link]

• Plenio, H., & an der Heiden, M. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. European Journal of Organic Chemistry, 2012(28), 5471-5485. [Link]

• Sørensen, U. S., Wede, J., & Pombo-Villar, E. (2001). Palladium-Catalyzed Coupling of Silyl-Acetylenes to Aryl Halides Using Microwave Irradiation. ECSOC-5. [Link]

• Tyagi, V., et al. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 384-393. [Link]

• Gøgsig, T. M., et al. (2012). One-Pot, Three-Step Synthesis of 1,2,3-Triazoles by Copper-Catalyzed Cycloaddition of Azides with Alkynes formed by a Sonogashira Cross-Coupling and Desilylation. Organic & Biomolecular Chemistry, 10(4), 748-752. [Link]

• Li, P., Wang, L., & Li, H. (2010). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 15(4), 2425-2440. [Link]

• Mohajer, F., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6986-7019. [Link]

• Heravi, M. M., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

• Royal Society of Chemistry. (2015). Palladium salen Complex: An efficient Catalyst for Sonogashira reaction at room temperature. [Link]

• Appukkuttan, P. (2012). One-Pot, Three-Step: Sonogashira coupling–TMS-Deprotection– CuAAC for the synthesis of 4-(5-(trifluoromethyl)-1H-pyrazol-4-yl)1H-1,2,3-triazoles. ResearchGate. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. One-Pot Three-Step Synthesis of 1,2,3-Triazoles by Copper-Catalyzed Cycloaddition of Azides with Alkynes formed by a Sonogashira Cross-Coupling and Desilylation - PMC [pmc.ncbi.nlm.nih.gov]

deprotection of trimethylsilyl group from 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

An Application Guide to the Selective Deprotection of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Authored by: Senior Application Scientist, Chemical Synthesis Division

Abstract

The trimethylsilyl (TMS) group is a cornerstone of modern organic synthesis, serving as a robust and reliable protecting group for terminal alkynes. Its application prevents the acidic alkyne proton from interfering with a wide range of reactions, such as organometallic additions, cross-coupling, and base-mediated transformations. The subsequent removal, or deprotection, of the TMS group is a critical step to unmask the terminal alkyne for further functionalization, for instance, in Sonogashira couplings, click chemistry, or Glaser couplings. This document provides a detailed guide on the selective deprotection of the TMS group from 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, a substrate featuring a sensitive heterocyclic core relevant to pharmaceutical and materials science research. We will explore the mechanistic basis for common deprotection strategies and provide field-proven, step-by-step protocols optimized for high yield and purity.

Introduction: The Strategic Role of TMS in Alkyne Synthesis

Terminal alkynes are versatile building blocks, but their acidic proton (pKa ≈ 25) can be a liability. The trimethylsilyl group is an ideal protecting group due to several key factors:

• Ease of Introduction: Terminal alkynes are readily silylated using reagents like TMSCl in the presence of a base (e.g., LDA, n-BuLi).

• Inertness: The C(sp)-Si bond is stable to a wide variety of non-fluoride or strongly basic/acidic reaction conditions, allowing for selective manipulations elsewhere in the molecule.

• Facile Removal: As this guide will detail, the TMS group can be cleaved under exceptionally mild conditions, ensuring compatibility with sensitive functional groups.[1]

The target molecule, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, incorporates a pyridine ring and a morpholine moiety. These nitrogen-containing heterocycles necessitate a deprotection strategy that avoids harsh acidic conditions (which would protonate the pyridine nitrogen) or overly aggressive basic conditions that could lead to side reactions.

Mechanistic Considerations and Method Selection

The cleavage of the C-Si bond is the central event in the deprotection process. The choice of reagent dictates the mechanism and is critical for achieving a successful outcome.

Fluoride-Mediated Cleavage

The most powerful driving force for desilylation is the formation of the exceptionally strong Si-F bond (bond energy ~140 kcal/mol).[2] Reagents like tetra-n-butylammonium fluoride (TBAF) provide a source of nucleophilic fluoride ions that readily attack the silicon atom. This attack forms a transient, hypervalent pentacoordinate silicon intermediate, which then fragments to release the acetylide anion and fluorotrimethylsilane.[2][3] A subsequent aqueous workup protonates the acetylide to yield the terminal alkyne.

Base-Catalyzed Solvolysis

An alternative, highly efficient, and economical approach involves base-catalyzed solvolysis, typically using a mild base like potassium carbonate (K₂CO₃) in a protic solvent such as methanol (MeOH).[4][5] In this mechanism, the methoxide ion (CH₃O⁻), generated in situ, acts as the nucleophile. It attacks the silicon atom, leading to the cleavage of the C-Si bond and formation of the acetylide, which is then protonated by the solvent. This method is exceptionally mild and is often the preferred choice for substrates that are sensitive to the basicity of TBAF.[6][7]

Comparative Analysis of Deprotection Protocols

The optimal deprotection method depends on the specific substrate and the presence of other functional groups. For 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, both fluoride- and base-catalyzed methods are highly effective. The following table summarizes the key parameters for each approach.

Method	Reagent(s)	Solvent	Temp. (°C)	Typical Time	Typical Yield (%)	Advantages & Considerations
Base-Catalyzed	Potassium Carbonate (K₂CO₃)	Methanol	Room Temp.	1 - 2 hours	82 - 95%	Primary Recommendation. Very mild, highly economical, simple workup. Prolonged reaction times can sometimes reduce yield.[1][5]
Fluoride-Mediated	Tetra-n-butylammonium Fluoride (TBAF)	THF	Room Temp.	1 - 4 hours	>90%	Highly reliable and effective. TBAF is hygroscopic and can be basic, which may affect sensitive substrates.[1]
Acid-Catalyzed	p-Toluenesulfonic acid (p-TsOH)	Methanol	0 - Room Temp.	1 - 2 hours	Variable	Not recommended for this substrate due to the basic pyridine nitrogen, which would be protonated, potentially altering reactivity and solubility.[7]

Experimental Protocols

Protocol 1: Base-Catalyzed Deprotection with K₂CO₃ in Methanol (Recommended)

This protocol is the preferred method due to its mild conditions, cost-effectiveness, and simple execution.

Materials:

• 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (0.2 - 0.5 equiv)

• Methanol (MeOH), anhydrous

• Diethyl ether or Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 equiv) in anhydrous methanol to a concentration of approximately 0.1 M.

• To the stirred solution, add anhydrous potassium carbonate (0.2 equiv).[5]

• Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of hexanes and ethyl acetate). The product, 4-(3-ethynyl-pyridin-2-yl)-morpholine, should have a lower Rf value than the starting material. The reaction is typically complete within 1-2 hours.

• Upon completion, remove the methanol under reduced pressure using a rotary evaporator.

• Dilute the resulting residue with ethyl acetate and wash sequentially with deionized water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• If necessary, purify the product by flash column chromatography on silica gel to obtain the pure 4-(3-ethynyl-pyridin-2-yl)-morpholine.

Self-Validation Insight: It is crucial to monitor the reaction by TLC. While this reaction is generally clean, leaving it for extended periods (e.g., overnight) can occasionally lead to minor byproducts or a slight reduction in yield for some substrates.[5]

Protocol 2: Fluoride-Mediated Deprotection with TBAF in THF

This protocol is a robust and highly effective alternative.

Materials:

• 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 equiv)

• Tetra-n-butylammonium fluoride (TBAF) solution (1.0 M in THF) (1.1 equiv)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether or Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 equiv) in anhydrous THF to a concentration of approximately 0.1-0.2 M.

• To the stirred solution, add the TBAF solution (1.1 equiv) dropwise at room temperature.

• Stir the mixture at room temperature and monitor the reaction progress by TLC. The reaction is typically complete within 1-4 hours.

• Upon completion, concentrate the reaction mixture in vacuo.

• Dilute the residue with ethyl acetate and wash sequentially with deionized water (2x) and brine (1x) to remove TBAF salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by flash column chromatography on silica gel if necessary.

Visualization of the Deprotection Workflow

The following diagram illustrates the general experimental workflow for the deprotection process.

Caption: General workflow for TMS deprotection.

Conclusion

The deprotection of the trimethylsilyl group from 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is a straightforward yet critical transformation. The choice between base-catalyzed solvolysis with K₂CO₃/MeOH and fluoride-mediated cleavage with TBAF/THF allows for flexibility depending on laboratory resources and substrate sensitivities. For this particular substrate, the K₂CO₃ method is highly recommended for its mildness, efficiency, and cost-effectiveness. By following the detailed protocols and understanding the underlying chemical principles, researchers can reliably and efficiently generate the terminal alkyne product, paving the way for subsequent synthetic elaborations.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Gelest, Inc. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library. Retrieved from [Link]

• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3). Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of a) the TMS-protected alkyne of 1 b with b) the... [Image]. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Desilylation. Retrieved from [Link]

• OrgoSolver. (n.d.). Silyl Deprotection of Alcohols (TBAF, F⁻). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

Mild Conditions for TMS Deprotection in Pyridine Derivatives: An Application Guide for Researchers

Introduction: Navigating the Nuances of Protecting Group Chemistry in Pyridine Synthesis

In the intricate landscape of organic synthesis, particularly in the realm of pharmaceutical and materials science, pyridine scaffolds are of paramount importance. The strategic use of protecting groups is often indispensable to achieve desired chemical transformations with high selectivity and yield. Among these, the trimethylsilyl (TMS) group is a workhorse for the protection of hydroxyl functionalities, including those on pyridine rings (pyridinols). Its popularity stems from the ease of installation and the general susceptibility to cleavage under various conditions. However, the inherent basicity of the pyridine nitrogen introduces a layer of complexity to the deprotection step. Harsh conditions can lead to undesired side reactions, including N-alkylation, ring opening, or degradation of sensitive functional groups elsewhere in the molecule.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of mild and selective methods for the deprotection of TMS ethers in pyridine derivatives. We will delve into the mechanistic underpinnings of these reactions, offering not just protocols, but also the rationale behind the choice of reagents and conditions. This document is designed to be a practical resource, empowering chemists to confidently select and execute the optimal deprotection strategy for their specific pyridine-containing targets.

Core Principles: Understanding the Silyl Ether Bond and its Cleavage

The silicon-oxygen bond in a TMS ether is polarized, with silicon being electropositive and oxygen being electronegative. This polarity makes the silicon atom susceptible to nucleophilic attack. The strength of the Si-O bond is approximately 112 kcal/mol. The driving force for most TMS deprotection reactions is the formation of a stronger silicon-nucleophile bond, most notably the silicon-fluoride bond, which has an enthalpy of around 142 kcal/mol.[1]

Deprotection strategies can be broadly categorized into two main classes: fluoride-mediated and non-fluoride-based methods. The choice between these depends critically on the overall functionality of the pyridine derivative and its sensitivity to acidic or basic conditions.

Fluoride-Mediated Deprotection: The Power of the Si-F Bond

Fluoride ions are exceptionally effective for cleaving silyl ethers due to the high strength of the resulting Si-F bond.[2] Several fluoride sources are commonly employed, each with its own advantages and disadvantages.

Tetrabutylammonium Fluoride (TBAF): The Ubiquitous Reagent

TBAF is perhaps the most common reagent for silyl ether deprotection due to its excellent solubility in organic solvents.[3] However, commercial TBAF solutions in THF contain water, and the fluoride ion itself is a strong base, which can be problematic for base-sensitive substrates.[4]

Mechanism of TBAF Deprotection:

The deprotection proceeds via a nucleophilic attack of the fluoride ion on the silicon atom, forming a pentacoordinate silicate intermediate. This is followed by the cleavage of the Si-O bond to release the alkoxide, which is then protonated upon workup to yield the desired alcohol.

Figure 1: Mechanism of TBAF-mediated TMS deprotection.

Protocol 1: General Procedure for TBAF Deprotection of a TMS-Protected Hydroxypyridine

• Materials:

  • TMS-protected hydroxypyridine

  • Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve the TMS-protected hydroxypyridine (1.0 equiv) in anhydrous THF (0.1–0.2 M).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add TBAF (1.1–1.5 equiv) dropwise to the stirred solution.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 30 minutes to a few hours at room temperature.

  • Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.[5]

  • Extract the aqueous layer with EtOAc (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel.

• Self-Validating System & Troubleshooting:

  • Expected Outcome: Complete disappearance of the starting material spot on TLC and the appearance of a more polar product spot.

  • Pitfall: The basicity of TBAF can cause side reactions, especially with sensitive functional groups.[4] If decomposition is observed, consider buffering the TBAF with acetic acid (adding 1.1-1.5 equivalents of acetic acid to the TBAF solution before adding to the reaction mixture).[6]

  • Troubleshooting: Incomplete reaction may be due to old or wet TBAF. Use a fresh bottle or a newly opened one. For stubborn deprotections, the reaction can be gently warmed to room temperature or slightly above, but this increases the risk of side reactions.

Hydrogen Fluoride-Pyridine (HF-Pyridine): A Less Basic Alternative

HF-Pyridine is a valuable alternative to TBAF, particularly for substrates that are sensitive to strong bases.[7] It is a source of fluoride that is less basic than TBAF. However, it is highly corrosive and toxic, requiring careful handling in plastic labware.[8]

Protocol 2: Deprotection of a TMS-Protected Pyridine Derivative using HF-Pyridine

• Materials:

  • TMS-protected pyridine derivative

  • Hydrogen fluoride-pyridine complex (e.g., 70% HF in pyridine)

  • Pyridine, anhydrous

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (DCM) or Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Caution: HF-Pyridine is extremely corrosive and toxic. Handle with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (gloves, goggles, lab coat) and plastic labware.

  • Dissolve the TMS-protected pyridine derivative (1.0 equiv) in a mixture of anhydrous THF and pyridine (e.g., 10:1 v/v) in a plastic vial or flask.

  • Cool the solution to 0 °C.

  • Slowly add HF-Pyridine (excess, typically 2-5 equivalents of HF) to the stirred solution.

  • Allow the reaction to stir at 0 °C and monitor its progress by TLC. The reaction may require several hours to reach completion.

  • Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Extract the mixture with DCM or EtOAc.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the product by flash column chromatography.

• Self-Validating System & Troubleshooting:

  • Expected Outcome: Clean conversion to the deprotected pyridine.

  • Pitfall: Incomplete reaction can occur if insufficient HF-pyridine is used or if the reaction time is too short.

  • Troubleshooting: If the reaction is sluggish, it can be allowed to warm to room temperature, but this should be done cautiously. If decomposition is observed, using a higher ratio of pyridine in the solvent mixture can sometimes mitigate this.[9]

Non-Fluoride-Based Deprotection: Avoiding the Hazards of Fluoride

For substrates that are sensitive to fluoride ions or when handling HF is not desirable, several mild, non-fluoride-based methods are available.

Potassium Carbonate in Methanol (K₂CO₃/MeOH): A Mild and Economical Choice

This method is exceptionally mild, economical, and easy to perform, making it an excellent first choice for the deprotection of TMS ethers, especially on electron-deficient pyridine rings which can be sensitive to strong nucleophiles.[10]

Mechanism of Base-Catalyzed Deprotection:

The methoxide ion, generated in situ from methanol and potassium carbonate, acts as the nucleophile, attacking the silicon atom. The resulting pentacoordinate intermediate then collapses, releasing the pyridinolate anion, which is subsequently protonated by methanol.

Figure 2: Mechanism of K₂CO₃/MeOH-mediated TMS deprotection.

Protocol 3: Mild Deprotection of a TMS-Protected Hydroxypyridine with K₂CO₃/MeOH

• Materials:

  • TMS-protected hydroxypyridine

  • Potassium carbonate (K₂CO₃), anhydrous

  • Methanol (MeOH), anhydrous

  • Dichloromethane (DCM) or Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the TMS-protected hydroxypyridine (1.0 equiv) in anhydrous methanol (0.1–0.2 M).

  • Add anhydrous potassium carbonate (0.1–0.5 equiv, catalytic to stoichiometric amounts can be used).

  • Stir the mixture at room temperature.

  • Monitor the reaction by TLC. The reaction is typically complete within 1 to 4 hours.

  • Once complete, neutralize the reaction with a few drops of acetic acid or dilute HCl.

  • Remove the methanol under reduced pressure.

  • Partition the residue between water and DCM or EtOAc.

  • Separate the layers and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography if necessary.

• Self-Validating System & Troubleshooting:

  • Expected Outcome: A clean and complete conversion to the deprotected product.

  • Pitfall: For very hindered silyl ethers, this method might be too slow.

  • Troubleshooting: If the reaction is sluggish, increasing the amount of potassium carbonate or gentle heating (e.g., to 40 °C) can accelerate the reaction. Ensure that anhydrous methanol and potassium carbonate are used for optimal results.

Comparative Analysis of Mild Deprotection Methods for Pyridine Derivatives

The choice of deprotection method is highly dependent on the specific substrate and the presence of other functional groups. Below is a comparative table to aid in this selection process.

Reagent	Conditions	Advantages	Disadvantages	Best Suited For
TBAF	THF, 0 °C to rt	Fast, effective, good solubility	Basic, can cause side reactions, workup can be tedious	General purpose, for base-stable substrates
HF-Pyridine	THF/Pyridine, 0 °C to rt	Less basic than TBAF, good for base-sensitive substrates	Highly toxic and corrosive, requires special handling and plasticware	Base-sensitive pyridine derivatives
K₂CO₃/MeOH	MeOH, rt	Very mild, economical, easy workup	Slower than fluoride methods, may not be effective for hindered silyl ethers	Acid- and strong base-sensitive substrates, large-scale synthesis

Conclusion and Future Perspectives

The mild and selective deprotection of TMS ethers in pyridine derivatives is a critical step in the synthesis of many important molecules. This guide has provided a detailed overview of the most common and reliable methods, including fluoride-mediated and non-fluoride-based approaches. By understanding the underlying mechanisms and following the detailed protocols, researchers can navigate the challenges associated with the basicity of the pyridine ring and achieve their synthetic goals.

The development of even milder and more selective deprotection methods remains an active area of research. Future advancements may include the use of novel catalytic systems or enzymatic deprotections that offer greater functional group tolerance and environmental sustainability. As the complexity of synthetic targets continues to grow, so too will the need for a diverse and well-understood toolbox of protecting group manipulations.

References

• ChemSpider SyntheticPages. (2001). Deprotection of trimethylsilyl group of an alkyne. [Link]

• Reddit. (2023). Struggling with TMS deprotection for weeks. [Link]

• K. P. C. Vollhardt, N. E. Schore. (2018). Organic Chemistry: Structure and Function. W. H. Freeman.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Reddit. (2023). Deprotection mechanism. [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. [Link]

• Reddit. (2021). TMS deprotection of acid- and base-sensitive substrate. [Link]

• ChemSpider SyntheticPages. (2001). Deprotection of a tert-butyldimethylsilyl ether. [Link]

• Supporting Information for "Photoresponsive Chain Collapse in Flexo-rigid Functional Copolymer to Modul
• Methylene-triazole-substituted-aminoribosyl uridines as MraY inhibitors: synthesis. (2015). Organic & Biomolecular Chemistry.
• Lakshman, M. K., et al. (2010). KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. Tetrahedron Letters, 51(42), 5596-5599.

• Reddit. (2023). Removal of TBDMS from a hydroxypyridine derivative. [Link]

• AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. (2007). Nucleosides, Nucleotides and Nucleic Acids, 26(10-12), 1569-1573.
• An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. (2007). Organic Letters, 9(24), 5063-5065.

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. [Link]

• ResearchGate. (2013). Hydrogen fluoride-pyridine complex as ~70% hydrogen. [Link]

• Reaction of 1,2-Orthoesters with HF−Pyridine: A Method for the Preparation of Partly Unprotected Glycosyl Fluorides and Their Use in Saccharide Synthesis. (2009). Organic Letters, 11(18), 4128-4131.
• Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and Esters Driven by Oxophilicity of Silicon. (2022). ChemRxiv.

• Reddit. (2024). TMS Deprotection low yields :(. [Link]

• Kocienski, P. J. (2004). Protecting Groups. Thieme.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Organic Chemistry Portal. (n.d.). TBAF. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. reddit.com [reddit.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Building Block: 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine in Modern Organic Synthesis

Introduction: A Privileged Scaffold for Discovery

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of rigid, functionalizable scaffolds is paramount to the design of novel molecular entities. Among these, the pyridine core holds a privileged position due to its presence in numerous pharmaceuticals and its ability to act as a versatile ligand. When further elaborated with a reactive alkyne moiety and a solubilizing, pharmacologically favorable morpholine group, we arrive at a uniquely powerful building block: 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine .

The morpholine group is a well-established "privileged structure" in medicinal chemistry, often imparting favorable pharmacokinetic properties such as improved aqueous solubility and metabolic stability.[1][2] The true synthetic utility of this building block, however, lies in the latent reactivity of the trimethylsilyl (TMS)-protected ethynyl group. The TMS group serves as an effective protecting group for the terminal alkyne, preventing unwanted side reactions such as homocoupling during cross-coupling reactions.[3] Its facile removal unmasks a terminal alkyne, a versatile functional handle for a plethora of transformations, including Sonogashira couplings, "click" chemistry, and cycloaddition reactions.[4][5][6] This guide provides an in-depth exploration of the synthesis and application of this valuable synthetic intermediate, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Synthesis of the Building Block

The synthesis of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is conceptually straightforward, typically involving a two-step sequence starting from a readily available dihalopyridine. The key transformations are a nucleophilic aromatic substitution (SNAr) to introduce the morpholine moiety, followed by a palladium-catalyzed Sonogashira cross-coupling reaction to install the TMS-ethynyl group.

Caption: Synthetic workflow for 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Protocol 1: Synthesis of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

This protocol outlines a typical procedure for the synthesis of the title compound.

Part A: Synthesis of 3-Iodo-2-morpholinopyridine

• To a solution of 2-chloro-3-iodopyridine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is added morpholine (1.2 eq) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq) or triethylamine (Et₃N, 2.0 eq).

• The reaction mixture is heated to 80-100 °C and stirred for 12-24 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Upon completion, the reaction is cooled to room temperature and diluted with water.

• The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford 3-iodo-2-morpholinopyridine.

Part B: Sonogashira Coupling to yield 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

• To a solution of 3-iodo-2-morpholinopyridine (1.0 eq) in a degassed solvent mixture of tetrahydrofuran (THF) and triethylamine (Et₃N) (typically a 2:1 to 3:1 ratio) is added trimethylsilylacetylene (1.5 eq).

• To this mixture are added a palladium catalyst, such as bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.05 eq), and a copper(I) co-catalyst, such as copper(I) iodide (CuI, 0.1 eq).

• The reaction mixture is stirred at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 4-12 hours, or until TLC analysis shows complete consumption of the starting material.

• Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalysts, and the filtrate is concentrated under reduced pressure.

• The residue is taken up in an organic solvent and washed with aqueous ammonium chloride and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel to yield 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine as the final product.

Parameter	Part A: SNAr	Part B: Sonogashira Coupling
Starting Material	2-Chloro-3-iodopyridine	3-Iodo-2-morpholinopyridine
Reagents	Morpholine, K₂CO₃ or Et₃N	Trimethylsilylacetylene, Pd(PPh₃)₂Cl₂, CuI
Solvent	DMF or DMSO	THF/Et₃N
Temperature	80-100 °C	Room Temperature
Typical Yield	70-90%	80-95%

Applications in Organic Synthesis

The synthetic utility of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine stems from the selective deprotection of the TMS group to reveal the terminal alkyne, which can then participate in a variety of powerful C-C and C-heteroatom bond-forming reactions.

Deprotection of the Trimethylsilyl Group

The removal of the TMS group is a critical step to unmask the reactive terminal alkyne. This can be achieved under mild conditions, ensuring the compatibility with a wide range of functional groups.

Caption: Deprotection of the TMS group to yield the terminal alkyne.

Protocol 2: Fluoride-Mediated TMS Deprotection

• To a solution of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 eq) in THF is added a solution of tetrabutylammonium fluoride (TBAF) (1.1 eq, 1M in THF) at 0 °C.[7]

• The reaction is stirred at room temperature for 1-3 hours, with progress monitored by TLC.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent.

• The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated to yield the deprotected product, 4-(3-ethynyl-pyridin-2-yl)-morpholine.

Protocol 3: Base-Catalyzed TMS Deprotection

• To a solution of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 eq) in methanol (MeOH) is added potassium carbonate (K₂CO₃) (0.2-1.0 eq).[8]

• The mixture is stirred at room temperature for 2-6 hours.

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent.

• The organic layer is separated, dried, and concentrated to give the deprotected alkyne.

Deprotection Method	Reagents	Solvent	Temperature	Advantages
Fluoride-Mediated	Tetrabutylammonium fluoride (TBAF)	THF	0 °C to RT	Mild, high-yielding
Base-Catalyzed	Potassium carbonate (K₂CO₃)	Methanol	Room Temperature	Inexpensive, mild conditions

Key Applications of the Deprotected Building Block

Once deprotected, 4-(3-ethynyl-pyridin-2-yl)-morpholine is a versatile precursor for a range of synthetic transformations.

Sonogashira Cross-Coupling Reactions

The terminal alkyne can undergo further Sonogashira coupling with various aryl or vinyl halides, allowing for the construction of complex conjugated systems.[5] This is particularly useful in the synthesis of materials with interesting photophysical properties or in the late-stage functionalization of drug candidates.

Azide-Alkyne Cycloaddition ("Click" Chemistry)

The terminal alkyne is an ideal partner for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry.[6][9] This reaction provides a highly efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles, which are important pharmacophores and linkers in bioconjugation.

Caption: Azide-Alkyne Cycloaddition (Click Chemistry) workflow.

Protocol 4: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• To a mixture of 4-(3-ethynyl-pyridin-2-yl)-morpholine (1.0 eq) and an organic azide (1.0 eq) in a solvent system such as a mixture of t-butanol and water is added sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq).

• The reaction is stirred at room temperature for 12-24 hours.

• Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent.

• The combined organic layers are dried and concentrated.

• The crude product is purified by column chromatography or recrystallization to afford the desired 1,2,3-triazole.

[3+2] Cycloaddition Reactions

Beyond "click" chemistry, the terminal alkyne can participate in other [3+2] cycloaddition reactions with various 1,3-dipoles, such as nitrones, to generate a diverse array of five-membered heterocycles.[5]

Conclusion

4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is a highly valuable and versatile building block in organic synthesis. Its straightforward preparation, coupled with the facile deprotection of the TMS group to reveal a reactive terminal alkyne, opens the door to a wide array of subsequent transformations. The ability to readily participate in robust and high-yielding reactions such as Sonogashira couplings and azide-alkyne cycloadditions makes it an indispensable tool for researchers in drug discovery, materials science, and chemical biology. The protocols and insights provided herein are intended to serve as a comprehensive guide for the effective utilization of this powerful synthetic intermediate.

References

• Recent Progress of Protecting Groups for Terminal Alkynes. (n.d.). Chinese Journal of Organic Chemistry. Retrieved from [Link]

• A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. (2018). European Journal of Chemistry. Retrieved from [Link]

• Deprotection of a) the TMS-protected alkyne of 1 b with b) the immediately following CuAAC reaction on the liberated alkyne of 2 on Au nanohole arrays, yielding triazole 4 b. (n.d.). ResearchGate. Retrieved from [Link]

• [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. (2021). Molecules. Retrieved from [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2011). Chemical Reviews. Retrieved from [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Click chemistry reagents. (n.d.). Brunschwig Chemie. Retrieved from [Link]

• Syntheses and crystal structure of 4-[(pyridin-3-yl)diazenyl]morpholine and 1-[(pyridin-3-yl)diazenyl]-1,2,3,4-tetrahydroquinoline. (2020). Acta Crystallographica Section E: Crystallographic Communications. Retrieved from [Link]

• Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. (2016). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Morpholines. Synthesis and Biological Activity. (2013). ResearchGate. Retrieved from [Link]

• Click Chemistry. (n.d.). Wikipedia. Retrieved from [Link]

• Morpholine as a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). ChemMedChem. Retrieved from [Link]

• Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. (2017). ChemistrySelect. Retrieved from [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. (2018). ACS Omega. Retrieved from [Link]

• Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. (2021). Molecules. Retrieved from [Link]

• An updated review on morpholine derivatives with their pharmacological actions. (2022). ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Click chemistry - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Click Chemistry [organic-chemistry.org]
• 7. Syntheses and crystal structure of 4-[(pyridin-3-yl)diazen­yl]morpholine and 1-[(pyridin-3-yl)diazen­yl]-1,2,3,4-tetra­hydro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemie-brunschwig.ch [chemie-brunschwig.ch]

Application Notes &amp; Protocols: The Strategic Utility of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine in Modern Medicinal Chemistry

Introduction: In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is a critical determinant of success. The morpholine moiety is a well-established "privileged structure" in medicinal chemistry, lauded for its ability to improve aqueous solubility, metabolic stability, and overall pharmacokinetic profiles of drug candidates.[1][2] When incorporated into a heterocyclic system like pyridine, it offers a versatile scaffold for engaging with a wide array of biological targets. The compound 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine represents a highly valuable, yet under-documented, intermediate for the synthesis of complex molecular architectures. Its true potential lies not in any inherent biological activity, but in its capacity as a versatile platform for diversification through well-established chemical transformations.

This guide provides an in-depth exploration of the strategic applications of this building block. We will move beyond a simple cataloging of properties to explain the chemical logic behind its use, provide detailed, field-tested protocols for its derivatization, and illustrate its potential for generating novel chemical entities targeting critical disease pathways.

Part 1: Foundational Insights & Strategic Value

Deconstructing the Molecule: A Trifecta of Functionality

The medicinal chemistry utility of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine stems from the interplay of its three key components:

• The Morpholine Ring: This saturated heterocycle is frequently employed to mitigate lipophilicity and introduce a polar vector, which can enhance solubility and reduce off-target toxicity. Its nitrogen atom can act as a hydrogen bond acceptor, crucial for molecular recognition at a target protein's active site.[1]

• The Pyridine Core: The 2-substituted pyridine ring system is a common feature in many approved drugs. It serves as a bioisostere for a phenyl ring but with an added hydrogen bond accepting nitrogen atom, which can be pivotal for establishing key interactions with biological targets. The substitution pattern orients the morpholine and the ethynyl group in a specific spatial arrangement, which is critical for structure-activity relationship (SAR) studies.

• The Trimethylsilylethynyl Group: This functional group is the molecule's primary reactive handle. The trimethylsilyl (TMS) group serves as a protecting group for the terminal alkyne. This allows for selective reactions at other positions if needed, but more importantly, it sets the stage for highly efficient and versatile cross-coupling reactions, most notably the Sonogashira coupling, upon its removal.

Strategic Positioning in Drug Discovery Programs

This building block is ideally suited for lead optimization campaigns where rapid diversification is required to probe the SAR of a chemical series. The ability to readily introduce a wide variety of aryl, heteroaryl, or other unsaturated moieties via the alkyne linker allows for systematic exploration of the chemical space around a core scaffold.

Part 2: Core Applications & Synthetic Protocols

The primary application of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is as a precursor for generating more complex molecules. The following protocols detail the key transformations that unlock its synthetic potential.

Protocol: Deprotection of the TMS-Alkyne

Rationale: The first step in utilizing the ethynyl group is the removal of the TMS protecting group to generate the terminal alkyne. This is typically achieved under mild basic conditions that will not affect the rest of the molecule. Fluoride-based deprotection is also highly effective.

Step-by-Step Methodology (Base-Mediated):

• Dissolution: Dissolve 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (1.0 eq) in a suitable solvent mixture such as methanol/tetrahydrofuran (THF) (1:1 v/v). A typical concentration is 0.1 M.

• Addition of Base: Add potassium carbonate (K₂CO₃) (2.0-3.0 eq) to the solution. The excess base ensures a complete and rapid reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 1-2 hours).

• Work-up:

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and a suitable organic solvent like ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude terminal alkyne, 4-(3-ethynyl-pyridin-2-yl)-morpholine , is often of sufficient purity for the next step. If necessary, it can be purified by column chromatography on silica gel.

Self-Validation Check: Successful deprotection can be confirmed by ¹H NMR spectroscopy (disappearance of the TMS singlet at ~0.2 ppm and appearance of the acetylenic proton at ~3.0-3.5 ppm) and by mass spectrometry (a mass loss corresponding to the TMS group, 72.15 Da).

Protocol: Palladium-Catalyzed Sonogashira Cross-Coupling

Rationale: The Sonogashira coupling is a powerful C-C bond-forming reaction that couples a terminal alkyne with an aryl or vinyl halide. This reaction is central to the application of this building block, enabling the introduction of diverse substituents to explore SAR.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the terminal alkyne 4-(3-ethynyl-pyridin-2-yl)-morpholine (1.0 eq), the desired aryl/heteroaryl halide (Aryl-X, where X = I, Br) (1.1 eq), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.05 eq), and a copper(I) co-catalyst like CuI (0.1 eq).

• Solvent and Base: Add a degassed solvent system, typically a mixture of THF and a suitable amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (e.g., 2:1 THF:Et₃N). The amine acts as both a base and a solvent.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat gently (e.g., 50-60 °C) to drive the reaction to completion.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst residues, washing with an organic solvent.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Self-Validation Check: The successful coupling is confirmed by mass spectrometry (observing the molecular ion corresponding to the desired product) and NMR spectroscopy (disappearance of the acetylenic proton and appearance of new aromatic signals from the coupled partner).

Part 3: Visualization of Synthetic Utility

The true power of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is illustrated by its position as a key intermediate in synthetic workflows.

Caption: Synthetic workflow using the title compound.

Part 4: Potential Applications in Medicinal Chemistry Targets

While direct applications of the title compound are not published, the resulting scaffolds are highly relevant to several therapeutic areas. The 2-morpholinopyridine core, coupled with various aromatic systems, is a recurring motif in inhibitors of protein kinases and other enzyme classes.

• Kinase Inhibition: Many kinase inhibitors feature a heterocyclic core that anchors the molecule in the ATP-binding pocket. The 2-morpholinopyridine scaffold can serve this purpose, with the appended aryl group via the ethynyl linker exploring deeper pockets or solvent-exposed regions to achieve potency and selectivity. For example, derivatives could be designed to target kinases implicated in cancer, such as PI3K or ATR.[3][4][5]

• GPCR Modulation: G-protein coupled receptors are another major class of drug targets. The rigid linker and customizable aromatic moiety can be used to develop ligands that fit into the specific orthosteric or allosteric sites of these receptors.

• Antimicrobial Agents: The morpholine ring is also found in several antimicrobial and antitubercular agents.[6][7][8] The synthetic flexibility offered by this building block allows for the generation of novel compounds to combat drug-resistant pathogens.

Quantitative Data Summary

The following table provides the key physicochemical properties of the title compound, which are essential for planning synthetic transformations.

Property	Value	Source
CAS Number	499193-56-5	[9]
Molecular Formula	C₁₄H₂₀N₂OSi	[9]
Molecular Weight	260.41 g/mol	[9]
Appearance	Not specified (typically an oil or low-melting solid)	-
Storage	Store in a dry, sealed place	[9]

Conclusion

4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine is a prime example of a strategic building block in medicinal chemistry. Its value is not intrinsic but is realized through its synthetic versatility. The protocols and strategies outlined in this guide demonstrate how this compound can serve as a powerful starting point for the rapid and efficient generation of diverse libraries of complex molecules. For researchers and drug development professionals, understanding how to leverage such intermediates is key to accelerating the discovery of new therapeutics. By providing a robust and modifiable scaffold, this compound empowers chemists to systematically navigate the complexities of structure-activity relationships and ultimately design more effective and safer medicines.

References

• Foote, K. M., et al. (2013). Discovery of 4-{4-[(3R)-3-Methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole (AZ20): a potent and selective inhibitor of ATR protein kinase with monotherapy in vivo antitumor activity. Journal of Medicinal Chemistry, 56(5), 2125–2138. Available at: [Link]

• Yang, C., et al. (2021). Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][3]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. European Journal of Medicinal Chemistry, 209, 112913. Available at: [Link]

• Kourounakis, A. P., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709–752. Available at: [Link]

• Synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)Morpholine | ResearchGate. Available at: [Link]

• Li, Y., et al. (2025). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry, 281, 117023. Available at: [Link]

• Biological activities of morpholine derivatives and molecular targets involved | ResearchGate. Available at: [Link]

• Morpholines. Synthesis and Biological Activity | ResearchGate. Available at: [Link]

• Janowska, S., et al. (2024). New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation. Molecules, 29(10), 2345. Available at: [Link]

• A review on pharmacological profile of Morpholine derivatives | ResearchGate. Available at: [Link]

• Reddy, T. S., et al. (2019). Synthesis of Novel Morpholine, Thiomorpholine and N-substituted Piperazine Coupled 2-(thiophen-2-yl)dihydroquinolines as Potent Inhibitors of Mycobacterium Tuberculosis. European Journal of Medicinal Chemistry, 164, 171-178. Available at: [Link]

• El-Faham, A., et al. (2018). Syntheses and crystal structure of 4-[(pyridin-3-yl)diazenyl]morpholine and 1-[(pyridin-3-yl)diazenyl]-1,2,3,4-tetrahydroquinoline. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1466–1471. Available at: [Link]

Sources

• 1. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 4-{4-[(3R)-3-Methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole (AZ20): a potent and selective inhibitor of ATR protein kinase with monotherapy in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f][1,2,4]triazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine - Synblock [synblock.com]

Development of Novel Kinase Inhibitors from Pyridine-Morpholine Scaffolds: Application Notes and Protocols

Abstract

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1][2] The development of small molecule inhibitors that target the ATP-binding site of kinases is a cornerstone of modern targeted therapy.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and evaluation of novel kinase inhibitors based on the privileged pyridine-morpholine scaffold. This scaffold is a key feature in numerous inhibitors targeting the PI3K/Akt/mTOR pathway, a frequently dysregulated signaling cascade in human malignancies.[4][5] We will detail field-proven protocols, explain the scientific rationale behind experimental choices, and provide a framework for structure-activity relationship (SAR) studies to optimize lead compounds.

Introduction: Why the Pyridine-Morpholine Scaffold?

The pyridine ring is a versatile heterocyclic scaffold widely used in medicinal chemistry due to its ability to form various biological interactions.[3][6] When combined with a morpholine moiety, it creates a pharmacophore with a high propensity for targeting the hinge region of the kinase ATP-binding pocket.[6][7] The morpholine group often acts as a "hinge-binder," forming crucial hydrogen bonds with the kinase backbone, which is essential for stable binding and potent inhibition.[7] This scaffold is particularly prominent in inhibitors of the Phosphoinositide 3-Kinase (PI3K) family, which are key nodes in a signaling pathway that promotes cell growth, proliferation, and survival.[2][4][8]

The PI3K/Akt/mTOR pathway is one of the most frequently dysregulated signaling pathways in cancer, making it a highly attractive target for drug development.[4][5] The development of inhibitors that can selectively target different isoforms of PI3K or dually target PI3K and mTOR is an active area of research.[4] The pyridine-morpholine scaffold provides an excellent starting point for creating such inhibitors.[6]

Below is a simplified representation of the PI3K/Akt/mTOR signaling pathway, a primary target for inhibitors derived from the pyridine-morpholine scaffold.

Caption: General workflow for inhibitor synthesis and evaluation.

Detailed Synthesis Protocol: Synthesis of a 4-Morpholinopyrimidine Derivative

This protocol provides a representative synthesis of a 4-morpholinopyrimidine derivative, a common core in many PI3K inhibitors. [9] Materials:

• 2,4,6-trichloropyrimidine

• Morpholine

• Triethylamine (Et3N)

• Dichloromethane (DCM)

• Silica gel for column chromatography

• Standard laboratory glassware and equipment

Procedure:

• Step 1: Initial Nucleophilic Substitution.

  • Dissolve 2,4,6-trichloropyrimidine (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of morpholine (1.05 eq) and Et3N (1.1 eq) in DCM to the flask.

  • Rationale: The chlorine atoms on the pyrimidine ring are susceptible to nucleophilic aromatic substitution. By controlling the stoichiometry and temperature, we can selectively substitute one chlorine atom with morpholine. Et3N acts as a base to neutralize the HCl generated during the reaction.

• Step 2: Reaction Monitoring.

  • Allow the reaction to stir at 0 °C for 15 minutes, then warm to room temperature and stir for another 15 minutes.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes).

  • Rationale: TLC allows for the rapid assessment of reaction completion by comparing the spot of the starting material with the newly formed product spot.

• Step 3: Work-up and Purification.

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., starting with pure hexanes and gradually increasing the polarity with ethyl acetate).

  • Rationale: Column chromatography separates the desired product from unreacted starting materials and byproducts based on their differential adsorption to the silica gel.

• Step 4: Characterization.

  • Collect the fractions containing the purified product and concentrate them.

  • Characterize the final compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure and purity.

  • Rationale: NMR provides detailed information about the chemical structure and connectivity of atoms, while MS confirms the molecular weight of the compound.

Part 2: Biochemical and Cellular Evaluation

Once a novel inhibitor has been synthesized and characterized, its biological activity must be assessed. This typically involves a tiered approach, starting with in vitro biochemical assays and progressing to more complex cell-based assays.

In Vitro Biochemical Potency: IC50 Determination

The half-maximal inhibitory concentration (IC50) is a key parameter that measures the potency of an inhibitor. [10]It is the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%. A variety of assay formats are available, including radiometric and luminescence-based methods. [1][10] Protocol: Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This protocol is a common method for determining the IC50 of kinase inhibitors. It measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (contains ADP-Glo™ Reagent and Kinase Detection Reagent)

• Test inhibitor compound

• Assay buffer (specific to the kinase)

• White, opaque 96-well or 384-well plates

Procedure:

• Step 1: Prepare Reagents.

  • Prepare serial dilutions of the test inhibitor in the assay buffer.

  • Prepare a solution of the kinase and its substrate in the assay buffer.

  • Prepare the ATP solution in the assay buffer.

• Step 2: Kinase Reaction.

  • Add the inhibitor dilutions to the wells of the assay plate.

  • Add the kinase/substrate solution to the wells.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the plate at the optimal temperature for the kinase (usually 30 °C or 37 °C) for a specific time (e.g., 60 minutes).

  • Rationale: This step allows the kinase to phosphorylate its substrate in the presence of varying concentrations of the inhibitor.

• Step 3: ADP Detection.

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent. This reagent depletes the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert the ADP generated into a luminescent signal.

  • Incubate for 30 minutes at room temperature.

  • Rationale: The ADP-Glo™ assay is a coupled-enzyme system. The first step removes unused ATP, and the second step uses the produced ADP to generate light, which is directly proportional to the kinase activity.

• Step 4: Data Analysis.

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., a four-parameter logistic model) to determine the IC50 value.

  • Rationale: The dose-response curve allows for the precise calculation of the inhibitor concentration that produces a 50% reduction in kinase activity.

Compound	Target Kinase	IC50 (nM)
Model Compound A	PI3Kα	15.2
Model Compound B	PI3Kβ	250.8
Model Compound C	mTOR	5.6
Reference Inhibitor	PI3Kα	8.7

Table 1: Example of IC50 data for model pyridine-morpholine inhibitors against different kinases.

Cellular Assays: Moving Beyond the Test Tube

While biochemical assays are crucial for determining direct inhibitory potency, they do not always predict how a compound will behave in a cellular context. [11][12]Cellular assays are therefore essential for validating the activity of a kinase inhibitor in a more physiologically relevant environment. [13] 2.2.1 Cellular Target Engagement

It is critical to confirm that the inhibitor can enter the cell and bind to its intended target. The NanoBRET™ Target Engagement Intracellular Kinase Assay is a powerful tool for this purpose. [14][15]This assay uses Bioluminescence Resonance Energy Transfer (BRET) to measure the binding of a compound to a specific kinase in live cells. [14] 2.2.2 Cellular Potency: Anti-Proliferation Assays

For cancer-focused drug discovery, a key indicator of a compound's potential is its ability to inhibit the proliferation of cancer cells. Assays such as the MTT or CellTiter-Glo® assay are commonly used to assess cell viability. [13] Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Test inhibitor compound

• CellTiter-Glo® Reagent

• White, opaque 96-well cell culture plates

Procedure:

• Step 1: Cell Seeding.

  • Seed the cancer cells into the wells of a 96-well plate at a predetermined density and allow them to adhere overnight.

• Step 2: Compound Treatment.

  • Prepare serial dilutions of the test inhibitor in cell culture medium.

  • Add the inhibitor dilutions to the cells and incubate for a specified period (e.g., 72 hours).

  • Rationale: This extended incubation period allows for the assessment of the inhibitor's effect on cell proliferation over several cell cycles.

• Step 3: Viability Measurement.

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

  • Add the CellTiter-Glo® Reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Rationale: The CellTiter-Glo® Reagent measures the amount of ATP present, which is an indicator of metabolically active, viable cells.

• Step 4: Data Analysis.

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Part 3: Structure-Activity Relationship (SAR) Guided Optimization

SAR studies are a critical component of the drug discovery process, where the chemical structure of a lead compound is systematically modified to improve its potency, selectivity, and pharmacokinetic properties. [2][16]For the pyridine-morpholine scaffold, several positions are amenable to modification.

Caption: Key modification points for SAR studies.

Key Considerations for SAR:

• Position 2: Modifications at this position can influence selectivity between different kinase isoforms by interacting with less conserved residues at the entrance of the ATP-binding pocket. [6]* Position 4: Substitutions here can directly interact with the hinge region and significantly impact potency. Small, hydrogen-bonding groups are often favored.

• Position 6: This position is often a vector for improving physicochemical properties such as solubility and cell permeability.

By systematically synthesizing and testing analogs with modifications at these positions, researchers can build a comprehensive understanding of the SAR and rationally design more potent and selective kinase inhibitors.

Conclusion

The pyridine-morpholine scaffold is a highly valuable starting point for the development of novel kinase inhibitors, particularly for the PI3K/Akt/mTOR pathway. The synthetic and screening protocols outlined in this guide provide a robust framework for identifying and optimizing lead compounds. A thorough understanding of the underlying biology, coupled with a systematic approach to SAR, will be crucial for the successful development of the next generation of targeted therapies.

References

• Janku, F., Hong, D. S., Fu, S., Piha-Paul, S. A., Naing, A., Falchook, G. S., Tsimberidou, A. M., Stepanek, V. M., Moulder, S. L., Lee, J. J., Luthra, R., Zinner, R. G., Kurzrock, R., & Meric-Bernstam, F. (2014). Assessing PIK3CA Mutation Status in Circulating Tumor DNA As a Predictive Biomarker for Response to PI3K/AKT/mTOR Pathway Inhibitors in Patients with Advanced Cancers. Cancer Research, 74(5), 1691-1697. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• Massacesi, C., Di Tomaso, E., Urban, P., & Germa, C. (2016). Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. Cancer Treatment Reviews, 46, 37-47. [Link]

• ResearchGate. (n.d.). The PI3K/Akt/mTOR pathway and inhibitors that target it. ResearchGate. [Link]

• Hua, H., Zhang, H., Chen, J., Wang, J., & Jiang, Y. (2022). The PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? Frontiers in Pharmacology, 13, 814144. [Link]

• Tan, A. C. (2013). Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. American Society of Clinical Oncology Educational Book, 33, e327-e332. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

• Vasta, J. D., Robers, M. B., & Machleidt, T. (2018). Demonstration of Quantitative Analysis of Cellular Target Engagement Using Energy Transfer. Cell Chemical Biology, 25(1), 83-93. [Link]

• Lab Manager. (2017). Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells. Lab Manager. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• El-Sayed, N. S., El-Bendary, E. R., El-Ashry, E. S. H., & El-Kerdawy, M. M. (2011). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules, 16(12), 9984-10000. [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• Abdel-Ghani, T. M., El-Sayed, W. M., & El-Gohary, N. M. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega, 8(49), 46995-47010. [Link]

• Li, Y., Zhang, Y., Wang, Y., Zhang, J., & Li, J. (2018). Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold. Molecules, 23(10), 2548. [Link]

• Brehmer, D., & Godl, K. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(11), 5945. [Link]

• Sbardella, G., Castellano, S., & Di Stilo, A. (2018). The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors. Molecules, 23(10), 2577. [Link]

• Krippendorff, B. F., & Neuhaus, R. (2019). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. [Link]

• El-Naggar, M., Abdu-Allah, H. H. M., & El-Gamal, M. I. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Scientific Reports, 13(1), 643. [Link]

• Abdel-Ghani, T. M., El-Sayed, W. M., & El-Gohary, N. M. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega, 8(49), 46995-47010. [Link]

• ResearchGate. (n.d.). 57789 PDFs | Review articles in KINASE INHIBITORS. ResearchGate. [Link]

• El-Gamal, M. I., Oh, C. H., & Abignente, E. (2018). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 23(10), 2631. [Link]

• Foloppe, N., Munoz, L., & Hubbard, R. E. (2011). Structure-Guided Evolution of Potent and Selective CHK1 Inhibitors through Scaffold Morphing. Journal of Medicinal Chemistry, 54(22), 7793-7808. [Link]

• Popa, A., & Gheldiu, A. M. (2022). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). International Journal of Molecular Sciences, 23(19), 11466. [Link]

• Hernández-García, S., & Castillo, R. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. International Journal of Molecular Sciences, 24(13), 11066. [Link]

• Al-Ostoot, F. H., & Al-Qawasmeh, R. A. (2022). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 7(33), 28723-28745. [Link]

Sources

• 1. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 2. Synthesis and Structure–Activity Relationships of 4-Morpholino-7,8-Dihydro-5H-Thiopyrano[4,3-d]pyrimidine Derivatives Bearing Pyrazoline Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. researchgate.net [researchgate.net]
• 13. reactionbiology.com [reactionbiology.com]
• 14. キナーゼ ターゲットエンゲ―ジメント [promega.jp]
• 15. Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells | Lab Manager [labmanager.com]
• 16. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) [mdpi.com]

4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine as a precursor for biologically active compounds.

Application & Protocol Guide

Topic: 4-(3-(trimethylsilyl)ethynyl)pyridin-2-yl)morpholine: A Versatile Precursor for the Synthesis of Biologically Active Compounds

Audience: Researchers, scientists, and drug development professionals.

Abstract

Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the core scaffold of numerous approved drugs. This guide focuses on 4-(3-(trimethylsilyl)ethynyl)pyridin-2-yl)morpholine , a highly functionalized building block designed for efficient molecular elaboration. We will explore its synthesis, characterization, and strategic application as a precursor, particularly in the development of kinase inhibitors. The protocols and insights provided herein are curated for researchers aiming to leverage this reagent in drug discovery campaigns, emphasizing rational design, procedural robustness, and mechanistic understanding.

Introduction: Strategic Value of the Precursor

The title compound, 4-(3-(trimethylsilyl)ethynyl)pyridin-2-yl)morpholine, is not merely an inert chemical. Its structure is a product of deliberate design, embedding multiple points of functionality for synthetic diversification:

• 2-Morpholinopyridine Core: The morpholine group at the 2-position of the pyridine ring is a common feature in medicinal chemistry. It often serves to improve physicochemical properties such as aqueous solubility and metabolic stability, and can act as a hydrogen bond acceptor, contributing to target engagement. Its installation early in a synthetic sequence simplifies the path to complex final molecules.

• Trimethylsilyl (TMS)-Protected Alkyne: The ethynyl group at the 3-position is a versatile handle for introducing molecular complexity, most commonly via palladium-catalyzed cross-coupling reactions like the Sonogashira coupling. The TMS group serves as a robust protecting group for the terminal alkyne, preventing its unintended reaction while allowing for selective deprotection under mild conditions when the coupling is desired. This "protect-and-couple" strategy is a cornerstone of modern organic synthesis.

This combination makes the precursor an ideal starting point for constructing libraries of compounds, particularly for targets like protein kinases, where a central heterocyclic scaffold is often extended with various aromatic and heteroaromatic groups to probe the ATP-binding site.

Physicochemical Properties & Handling

A summary of the key properties of the precursor is provided below.

Property	Data
Chemical Formula	C₁₄H₂₀N₂OSi
Molecular Weight	276.41 g/mol
CAS Number	1256346-39-9
Appearance	Off-white to yellow solid
Solubility	Soluble in DCM, EtOAc, THF, DMF
Storage	Store at 2-8°C under an inert atmosphere

Handling Considerations: Like most organosilanes and amines, this compound should be handled in a well-ventilated fume hood. It is sensitive to strong acids and oxidizing agents. For long-term storage, refrigeration under argon or nitrogen is recommended to prevent degradation.

Synthesis of the Precursor

The most common and reliable method for synthesizing 4-(3-(trimethylsilyl)ethynyl)pyridin-2-yl)morpholine involves a two-step sequence starting from 2-chloro-3-iodopyridine. This approach leverages the differential reactivity of the two halogen atoms.

Rationale and Workflow

• Sonogashira Coupling: The first step is a Sonogashira coupling of 2-chloro-3-iodopyridine with (trimethylsilyl)acetylene.[1][2] This reaction is highly regioselective. The palladium catalyst preferentially undergoes oxidative addition into the carbon-iodine bond, which is significantly weaker and more reactive than the carbon-chlorine bond.[1] This allows for the selective installation of the TMS-ethynyl group at the 3-position.

• Nucleophilic Aromatic Substitution (SNAr): The resulting 2-chloro-3-((trimethylsilyl)ethynyl)pyridine is then subjected to a nucleophilic aromatic substitution (SNAr) reaction with morpholine.[3][4][5] The electron-withdrawing nature of the pyridine ring nitrogen and the newly installed ethynyl group activates the 2-position towards nucleophilic attack, facilitating the displacement of the chloride by morpholine to yield the final product.

The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for the precursor.

Detailed Experimental Protocol

Materials and Reagents:

• 2-Chloro-3-iodopyridine

• (Trimethylsilyl)acetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Morpholine

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Protocol:

Step 1: Synthesis of 2-Chloro-3-((trimethylsilyl)ethynyl)pyridine

• To a dry, argon-flushed round-bottom flask, add 2-chloro-3-iodopyridine (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.02 eq), and copper(I) iodide (0.04 eq).

• Add anhydrous THF (approx. 10 mL per 1 g of starting material) and anhydrous triethylamine (3.0 eq).

• Stir the resulting suspension at room temperature for 10 minutes.

• Add (trimethylsilyl)acetylene (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, filter the mixture through a pad of celite, washing with EtOAc.

• Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of hexane/EtOAc) to yield the intermediate product.

Step 2: Synthesis of 4-(3-((trimethylsilyl)ethynyl)pyridin-2-yl)morpholine

• In a round-bottom flask, combine 2-chloro-3-((trimethylsilyl)ethynyl)pyridine (1.0 eq), morpholine (2.0 eq), and potassium carbonate (2.5 eq).

• Add DMSO (approx. 15 mL per 1 g of starting material).

• Heat the reaction mixture to 100-110°C and stir for 8-12 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, pour the reaction mixture into water and extract with EtOAc (3 x volumes).

• Combine the organic layers, wash with water, then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluting with a gradient of hexane/EtOAc) to afford the final title compound.

Application in Kinase Inhibitor Synthesis

The primary utility of this precursor is in the rapid construction of kinase inhibitors. The TMS-protected alkyne is a masked terminal alkyne, which, after deprotection, can be coupled with a variety of (hetero)aryl halides to build the core structure of many kinase inhibitors.

The Desilylation/Sonogashira Coupling Cascade

The key transformation involves two sequential steps, which can often be performed in one pot:

• Desilylation: The TMS group is selectively removed using a mild base (like K₂CO₃ in methanol) or a fluoride source (like TBAF) to reveal the terminal alkyne.

• Sonogashira Coupling: The in situ generated terminal alkyne is immediately coupled with a (hetero)aryl halide using a standard palladium/copper catalyst system to form the desired internal alkyne.

This cascade is highly efficient and allows for the modular assembly of a diverse library of compounds by simply varying the coupling partner.

Caption: Modular synthesis via desilylation-coupling.

Protocol: Synthesis of a Phenyl-Ethynyl-Pyridine Scaffold

This protocol describes the synthesis of a generic scaffold, 4-(3-(phenylethynyl)pyridin-2-yl)morpholine , as a representative example.

Materials and Reagents:

• 4-(3-((trimethylsilyl)ethynyl)pyridin-2-yl)morpholine

• Iodobenzene (or other aryl halide)

• Potassium carbonate (K₂CO₃)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Methanol (MeOH)

• N,N-Dimethylformamide (DMF)

Protocol:

• Dissolve the precursor (1.0 eq) in a mixture of MeOH and DMF (e.g., 1:1 ratio).

• Add potassium carbonate (2.0 eq) and stir the mixture at room temperature for 1-2 hours to effect desilylation. Monitor by TLC/LC-MS to confirm the formation of the terminal alkyne.

• To the same flask, add the aryl halide (e.g., iodobenzene, 1.1 eq), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq), and copper(I) iodide (0.05 eq).

• Degas the mixture by bubbling argon through it for 10-15 minutes.

• Stir the reaction at room temperature (or heat gently to 40-50°C if needed) for 4-8 hours until the terminal alkyne intermediate is consumed.

• Work-up the reaction as described in Step 2 of the precursor synthesis protocol (aqueous quench, extraction, chromatography) to isolate the final coupled product.

Mechanistic Context: Targeting the PI3K/Akt/mTOR Pathway

Many kinase inhibitors synthesized from such scaffolds target key nodes in oncogenic signaling pathways. One of the most critical is the PI3K/Akt/mTOR pathway , which is frequently deregulated in cancer, promoting cell growth, proliferation, and survival. Thienopyrimidine derivatives, which can be synthesized using this precursor's strategy, have been identified as potent inhibitors of PI3K.[6]

The diagram below illustrates the central role of PI3K in this pathway. An inhibitor developed from our precursor would bind to the ATP pocket of PI3K, preventing the phosphorylation of PIP2 to PIP3 and thereby blocking the entire downstream signaling cascade.

Caption: Inhibition of the PI3K signaling pathway.

References

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Nucleophilic aromatic substitution reactions of 2-chloropyridines: Development of an organic chemistry laboratory project [morressier.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Morpholine-Substituted Pyridine Compounds by Column Chromatography

Abstract

Morpholine-substituted pyridine scaffolds are of significant interest in medicinal chemistry and drug development due to their prevalence in a wide range of biologically active molecules.[1][2] The introduction of the morpholine moiety can enhance pharmacological activity, improve physicochemical properties, and provide vectors for further molecular elaboration.[1] However, the basic nature of the pyridine nitrogen and the polarity imparted by the morpholine group present unique challenges for purification, particularly by column chromatography. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective purification of morpholine-substituted pyridine compounds using column chromatography. We will delve into the underlying chemical principles, provide a detailed, field-tested protocol, and offer a troubleshooting guide to address common purification challenges.

Introduction: The Significance and Challenges of Purifying Morpholine-Substituted Pyridines

Nitrogen-containing heterocycles are foundational building blocks in pharmaceutical science.[3] The morpholine ring, in particular, is considered a "privileged" scaffold in medicinal chemistry owing to its favorable metabolic profile and ability to improve aqueous solubility.[1] When appended to a pyridine core, the resulting molecule often exhibits desirable drug-like properties. However, the purification of these compounds from synthetic reaction mixtures is a critical step that can often be a bottleneck in the drug discovery workflow.

The primary challenge in the chromatographic purification of morpholine-substituted pyridines lies in their basicity and polarity. The lone pair of electrons on the pyridine nitrogen (pKa of pyridine is approximately 5.2) can interact strongly with the acidic silanol groups on the surface of standard silica gel, a commonly used stationary phase. This interaction can lead to several undesirable chromatographic behaviors:

• Peak Tailing: Strong analyte-stationary phase interactions can cause the elution profile of the compound to be asymmetrical, with a "tail" extending from the peak. This reduces resolution and can lead to the collection of impure fractions.

• Irreversible Adsorption: In some cases, the interaction with silica gel can be so strong that the compound is partially or completely retained on the column, leading to low recovery.

• On-Column Degradation: The acidic nature of silica gel can sometimes catalyze the degradation of sensitive molecules.

This guide will provide a systematic approach to overcoming these challenges, enabling the efficient and high-purity isolation of morpholine-substituted pyridine compounds.

Understanding the Physicochemical Properties of Morpholine-Substituted Pyridines

A successful purification strategy begins with an understanding of the analyte's chemical properties. For a representative compound like 4-morpholinopyridine , key properties influencing its chromatographic behavior include:

Property	Value/Description	Significance in Chromatography
Molecular Weight	164.20 g/mol	Influences diffusion rates but is less critical than polarity and basicity for retention in adsorption chromatography.
pKa	~7.97 (Predicted)[4]	The increased basicity compared to pyridine is due to the electron-donating effect of the morpholine nitrogen. This heightened basicity exacerbates interactions with acidic silica.
Polarity	High	The presence of two nitrogen atoms and an oxygen atom makes these compounds quite polar, requiring more polar eluent systems for elution from normal-phase media.
Solubility	Soluble in polar organic solvents like methanol and dichloromethane.[4]	Good solubility in the loading solvent is crucial for achieving a narrow band at the start of the chromatography.

The interplay of high polarity and basicity dictates the chromatographic strategy. The goal is to mitigate the strong interaction with the stationary phase while leveraging polarity differences for separation from impurities.

Strategic Approaches to Column Chromatography of Morpholine-Substituted Pyridines

The key to successful purification lies in the judicious selection of the stationary and mobile phases.

Stationary Phase Selection

While standard silica gel is the most common stationary phase, its acidic nature makes it challenging for basic compounds. Several alternatives and modifications can be employed:

• Deactivated Silica Gel: Treating silica gel with a silylating agent can "cap" the free silanol groups, reducing their acidity and minimizing peak tailing.

• Alumina: Aluminum oxide is another polar stationary phase that is available in neutral, acidic, and basic forms. Basic alumina is often a good choice for the purification of basic compounds as it minimizes the strong acid-base interactions.

• Reverse-Phase Silica (C18): For highly polar morpholine-substituted pyridines, reverse-phase chromatography can be an effective alternative. Here, a nonpolar stationary phase (like C18-functionalized silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol mixtures).

Mobile Phase Optimization

The composition of the mobile phase is a powerful tool for controlling the elution of morpholine-substituted pyridines.

• Eluent Polarity: Due to the polar nature of the target compounds, a relatively polar eluent system is typically required for normal-phase chromatography. Common solvent systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane.

• Mobile Phase Additives: The most effective strategy for mitigating peak tailing on silica gel is the addition of a small amount of a basic modifier to the mobile phase. This additive competes with the basic analyte for binding to the acidic silanol sites, effectively "masking" them.

  • Triethylamine (TEA): Typically added at a concentration of 0.1-1% (v/v) to the eluent.

  • Ammonia Solution: A solution of 7N ammonia in methanol can be used as a polar component in the eluent system (e.g., a gradient of 0-10% of 7N NH3/MeOH in dichloromethane).

The workflow for selecting the optimal chromatographic conditions can be visualized as follows:

Sources

• 1. Expanding Complex Morpholines Using Systematic Chemical Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. 4-MORPHOLINOPYRIDINE CAS#: 2767-91-1 [m.chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Sonogashira Coupling Reactions for 2-Substituted Pyridines

Welcome to the technical support center for optimizing Sonogashira coupling reactions involving 2-substituted pyridine substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the specific challenges associated with this important transformation. The inherent properties of 2-halopyridines, particularly the proximity of the basic nitrogen atom to the reaction center, can introduce complexities not typically encountered with other aryl halides. This resource provides in-depth, field-proven insights and troubleshooting strategies to help you achieve successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the Sonogashira coupling of 2-substituted pyridines, providing explanations grounded in mechanistic principles.

Q1: Why are Sonogashira couplings with 2-halopyridines often more challenging than with other aryl halides?

The primary challenge arises from the Lewis basicity of the pyridine nitrogen atom at the 2-position. This nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation. Pyridines and pyrimidines have well-established complexation properties with palladium, which can be beneficial in designing specific catalysts but problematic when the substrate itself acts as an unwanted ligand.[1] This coordination can interfere with the key steps of the catalytic cycle, such as oxidative addition and reductive elimination.

Q2: What is the general reactivity trend for 2-halopyridines in the Sonogashira coupling?

The reactivity of 2-halopyridines follows the general trend observed for other aryl halides, which is dictated by the carbon-halogen bond strength: I > Br > Cl.[2][3]

• 2-Iodopyridines: Are the most reactive and can often be coupled under mild conditions, sometimes even at room temperature.[2]

• 2-Bromopyridines: Are less reactive and typically require higher temperatures and carefully optimized catalyst systems.[4][5]

• 2-Chloropyridines: Are the most challenging substrates due to the strong C-Cl bond. Their successful coupling often necessitates the use of specialized, electron-rich, and bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands to facilitate the difficult oxidative addition step.[6][7]

Q3: Is a copper co-catalyst always necessary for couplings with 2-substituted pyridines?

No, and in many cases, a copper-free protocol is preferable. While the classic Sonogashira reaction utilizes a copper(I) co-catalyst to facilitate the formation of a copper acetylide intermediate, this can lead to a significant side reaction known as Glaser-Hay homocoupling, where the alkyne couples with itself.[1][8] This is especially problematic in reactions that are sluggish due to a challenging substrate, like an electron-rich or sterically hindered 2-halopyridine.[9][10] Copper-free Sonogashira reactions have been developed to circumvent this issue.[1][11] These protocols often rely on specific ligands and bases to promote the reaction.

Q4: What are the best types of palladium catalysts and ligands for 2-halopyridine couplings?

The optimal choice depends on the specific halide and the steric and electronic properties of the substrate.

• For 2-Iodo and 2-Bromopyridines: Standard catalyst systems like Pd(PPh₃)₄ or a combination of a Pd(II) source (e.g., PdCl₂(PPh₃)₂) with a phosphine ligand are often effective.[1][6]

• For 2-Chloropyridines and Sterically Hindered Substrates: More advanced catalyst systems are generally required. The use of bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands can significantly improve reaction efficiency.[6][12] These ligands promote the formation of a monoligated, highly active palladium(0) species that facilitates the challenging oxidative addition step.[12]

Q5: How does the choice of base and solvent impact the reaction?

The base and solvent play crucial roles and their selection can be critical for success.

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is typically used to neutralize the hydrogen halide byproduct.[2] The base's role is not just as a scavenger; it is also involved in the deprotonation of the alkyne.[13] For copper-free systems, the choice of base can be even more critical, with organic bases often being essential for the catalytic cycle.[14][15]

• Solvent: The solvent must be capable of dissolving all reaction components.[16] Common choices include DMF, THF, toluene, and amine solvents themselves.[4][5][16] However, be aware that some solvents can have unintended effects. For instance, strongly coordinating solvents like DMF might compete with other ligands for binding to the palladium center, potentially slowing the reaction.[5][16] There are anecdotal reports that THF may promote the formation of palladium black (decomposed catalyst).[2][17]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 2-substituted pyridines.

Problem 1: Low or No Product Yield

Your reaction with a 2-halopyridine is not proceeding or is giving very low conversion.

Decision Tree for Troubleshooting Low Yield

Caption: Troubleshooting Decision Tree for Low Yield.

Detailed Causality and Solutions

• Inactive Catalyst: Palladium(0) catalysts, especially Pd(PPh₃)₄, can be sensitive to air and moisture.[2]

  • Solution: Use a fresh batch of catalyst or a more stable Pd(II) precatalyst like PdCl₂(PPh₃)₂ which is reduced to the active Pd(0) species in situ.[1] For challenging substrates, consider increasing the catalyst loading from 1-2 mol% to 5 mol%.[18]

• Sub-optimal Ligand: The standard PPh₃ ligand may not be sufficient for less reactive 2-bromo or 2-chloropyridines. The oxidative addition step is often rate-limiting.[8]

  • Solution: Switch to a bulkier and more electron-donating ligand. This enhances the electron density on the palladium, promoting oxidative addition.[6][12]

• Insufficient Temperature: The energy barrier for oxidative addition of 2-bromopyridines, and especially 2-chloropyridines, can be high.[5]

  • Solution: Increase the reaction temperature. While 2-iodopyridines might react at room temperature, 2-bromopyridines often require heating to 80-100 °C.[4][5][19]

• Inappropriate Solvent or Base: The choice of solvent and base is critical.

  • Solution: If using a coordinating solvent like DMF with a less reactive halide, try a less coordinating solvent like toluene or dioxane.[5][16] Ensure the amine base is dry and used in sufficient excess (typically 2-4 equivalents).[2]

Problem 2: Significant Alkyne Homocoupling (Glaser Product)

You observe a significant amount of a byproduct corresponding to the dimer of your starting alkyne.

Causality and Solutions

This side reaction, known as Glaser-Hay coupling, is primarily caused by the copper(I) co-catalyst in the presence of oxygen.[1][8] The copper acetylide intermediate undergoes oxidative dimerization.[8]

• Solution 1: Implement Copper-Free Conditions: This is the most effective way to eliminate Glaser coupling.[1][11] Numerous copper-free protocols have been developed. These may require different ligands or bases to achieve good reactivity.

• Solution 2: Ensure Rigorous Anaerobic Conditions: If you must use a copper-catalyzed system, it is critical to remove all oxygen.[2][9] Use a robust degassing method like freeze-pump-thaw cycles on your solvent and run the reaction under a strictly inert atmosphere (argon or nitrogen).[2]

• Solution 3: Reduce Copper Loading: Sometimes, simply reducing the amount of CuI can help minimize homocoupling.[10]

• Solution 4: Slow Addition of Alkyne: In some cases, adding the alkyne slowly via syringe pump can keep its concentration low, disfavoring the bimolecular homocoupling reaction.[10]

Problem 3: Formation of a Black Precipitate (Palladium Black)

Your reaction mixture turns black, and a precipitate forms, often accompanied by a stall in the reaction.

Causality and Solutions

The formation of palladium black indicates the decomposition of the soluble palladium catalyst into insoluble, catalytically inactive palladium metal.[2] This can be caused by:

• Ligand Dissociation: The phosphine ligand may dissociate from the palladium center, leading to aggregation and precipitation. This can be more prevalent at higher temperatures.

• Inappropriate Solvent: Some solvents, such as THF, have been anecdotally reported to promote the formation of palladium black.[2][17]

• Impurities: Impurities in reagents or solvents can poison the catalyst and lead to decomposition.[2]

  • Solution 1: Increase Ligand-to-Metal Ratio: Adding a slight excess of the phosphine ligand can help stabilize the palladium complex in solution.[18]

  • Solution 2: Change Solvent: If using THF, consider switching to DMF, NMP, or toluene.[5][20]

  • Solution 3: Use High-Purity Reagents: Ensure your 2-halopyridine, alkyne, base, and solvent are of high purity.[2]

Experimental Protocols & Data

Catalytic Cycle of the Sonogashira Coupling

The reaction is understood to proceed through two interconnected catalytic cycles when copper is used.[8][13]

Caption: The dual catalytic cycles of the Sonogashira reaction.

Table 1: Recommended Reaction Parameters for 2-Halopyridines

2-Halopyridine	Palladium Source (mol%)	Ligand (mol%)	Copper Source (mol%)	Base (equiv.)	Solvent	Temperature (°C)
2-Iodopyridine	PdCl₂(PPh₃)₂ (1-3)	PPh₃ (2-6)	CuI (2-5)	Et₃N or DIPA (2-3)	THF, DMF	RT - 60
2-Bromopyridine	Pd(OAc)₂ (2-5)	PPh₃ (4-10)	CuI (5-10)	Et₃N or DIPA (3-4)	DMF, Toluene	80 - 110
2-Chloropyridine	Pd₂(dba)₃ (2-5)	XPhos (4-10)	None (Copper-Free)	Cs₂CO₃ or K₃PO₄ (2)	Dioxane, Toluene	100 - 120

Note: These are starting points. Optimization for specific substrates is highly recommended.

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling of 2-Bromopyridine

This protocol is a general starting point for the coupling of a 2-bromopyridine with a terminal alkyne.

• Reaction Setup: To a flame-dried Schlenk flask, add 2-bromopyridine (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.05 mmol, 5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add degassed solvent (e.g., DMF, 5 mL) and the amine base (e.g., triethylamine, 3.0 mmol, 3 equiv.).

• Alkyne Addition: Add the terminal alkyne (1.2 mmol, 1.2 equiv.) via syringe.

• Reaction: Heat the mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates consumption of the starting material.[4]

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove catalyst residues. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Optimized Copper-Free Sonogashira Coupling of 2-Chloropyridine

This protocol employs a more active catalyst system suitable for the challenging coupling of a 2-chloropyridine.

• Reaction Setup: In a glovebox, add 2-chloropyridine (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd), and a bulky phosphine ligand like XPhos (0.04 mmol, 4 mol%) to an oven-dried vial.

• Base Addition: Add a solid base such as Cs₂CO₃ (2.0 mmol, 2 equiv.).

• Solvent and Reagent Addition: Remove the vial from the glovebox. Add degassed solvent (e.g., 1,4-dioxane, 4 mL) and the terminal alkyne (1.5 mmol, 1.5 equiv.).

• Reaction: Seal the vial and heat the mixture to 100-120 °C. Monitor the reaction by GC-MS or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with a suitable solvent (e.g., ethyl acetate), and wash with water to remove the inorganic base. Dry the organic layer and concentrate.

• Purification: Purify the residue by flash chromatography.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Dunn, P. J., et al. (2015). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• BYJU'S. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• ChemOrgChem. (2025). Sonogashira coupling reaction. [Video]. YouTube. [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. In Sustainable Chemical Insight in Biological Exploration. [Link]

• Doucet, H. (2008). Copper-free Sonogashira coupling. The chemical reaction database. [Link]

• ResearchGate. (n.d.). Influence of base on the Sonogashira coupling reaction. Retrieved from [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. r/Chempros. [Link]

• Will-Decatur, F. D., et al. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis. [Link]

• Alonso, D. A., & Nájera, C. (2018). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. Catalysts, 8(5), 202. [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. r/Chempros. [Link]

• ResearchGate. (2021). Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei. [Link]

• Köllhofer, A., et al. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics, 27(20), 5357–5365. [Link]

• Elangovan, A., et al. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. [Link]

• ResearchGate. (2014). What is the best procedure for Sonogashira coupling?. [Link]

• KAUST Repository. (2014). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• Wang, D., et al. (2012). The copper-free Sonogashira cross-coupling reaction promoted by palladium complexes of nitrogen-containing chelating ligands in neat water at room temperature. Dalton Transactions, 41(2), 584-590. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Zare, A., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6334-6353. [Link]

• ResearchGate. (n.d.). Supposed mechanism for the copper-free Sonogashira reaction. Retrieved from [Link]

• Corbet, M., et al. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis, 13(18), 12224–12233. [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. [Link]

• Fairlamb, I., et al. (2005). Halogenated-2-pyrones in Sonogashira cross-coupling: limitations, optimisation and consequences for GC analysis of Pd-mediated reactions. Organic & Biomolecular Chemistry, 3(21), 3885-3891. [Link]

• Smith, C. M., et al. (2025). Synthetic and Mechanistic Evaluation of Palladium(II) Bis(Arylazoformamide) Precatalysts in the Sonogashira Reaction. Organometallics. [Link]

• ResearchGate. (n.d.). Conditions optimization for the double Sonogashira coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Junker, J., et al. (2016). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Organic & Biomolecular Chemistry, 14(3), 859-867. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. reddit.com [reddit.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mdpi.com [mdpi.com]
• 8. books.rsc.org [books.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 12. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 13. byjus.com [byjus.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. books.lucp.net [books.lucp.net]
• 17. reddit.com [reddit.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. arodes.hes-so.ch [arodes.hes-so.ch]

Sonogashira Reactions of Alkynylpyridines: A Technical Guide to Minimizing Homocoupling

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Sonogashira reactions involving alkynylpyridines. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a common challenge in this powerful cross-coupling reaction: the formation of homocoupling side products, also known as Glaser-Hay coupling. As Senior Application Scientists, we understand the nuances of these reactions and have compiled this resource to help you optimize your synthetic routes.

I. Understanding the Challenge: The "Why" Behind Homocoupling

The Sonogashira reaction is a cornerstone of carbon-carbon bond formation, enabling the coupling of terminal alkynes with aryl or vinyl halides.[1][2] However, the very catalysts that promote this desired transformation can also facilitate the unwanted dimerization of the alkyne starting material. This is particularly problematic when working with valuable or complex alkynylpyridines.

The primary culprit behind homocoupling is the copper(I) co-catalyst, which, in the presence of oxygen, can promote the oxidative dimerization of terminal alkynes.[1][3][4] This side reaction is not only wasteful of the alkyne substrate but also complicates purification, potentially lowering the overall yield of the desired cross-coupled product.[3][5] The pyridine nitrogen itself can also influence the reaction, potentially acting as a ligand and affecting the catalyst's behavior.

Here, we will explore the mechanistic underpinnings of this side reaction and provide actionable strategies to suppress it, ensuring the success of your Sonogashira couplings.

II. Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might have when encountering issues with homocoupling in your Sonogashira reactions of alkynylpyridines.

Q1: I'm observing a significant amount of a byproduct that appears to be a dimer of my starting alkynylpyridine. What is the likely cause?

A1: The most probable cause is Glaser-Hay homocoupling, an oxidative dimerization of your terminal alkyne.[1][3] This side reaction is primarily mediated by the copper(I) co-catalyst in the presence of atmospheric oxygen.[1][3][4] Several factors can exacerbate this issue:

• Inadequate Degassing: The presence of dissolved oxygen in your solvents and reaction mixture is a key driver for homocoupling.[1]

• Copper Catalyst Activity: While essential for the classic Sonogashira, the copper catalyst is the primary promoter of the undesired dimerization.[1][5]

• Reaction Temperature: Higher temperatures can sometimes increase the rate of homocoupling.[6]

Q2: How can I effectively remove oxygen from my reaction to minimize homocoupling?

A2: Rigorous exclusion of oxygen is critical. Standard inert atmosphere techniques are essential. Here is a recommended protocol for degassing:

Protocol: Solvent and Reaction Mixture Degassing

• Solvent Degassing: Before use, sparge your solvents (e.g., THF, DMF, toluene) with an inert gas (argon or nitrogen) for at least 30-60 minutes. Alternatively, the freeze-pump-thaw method (three cycles) is highly effective.

• Reaction Setup: Assemble your reaction glassware and flame-dry it under vacuum to remove adsorbed moisture and air. Allow the glassware to cool to room temperature under a positive pressure of inert gas.

• Reagent Addition: Add your solid reagents (palladium catalyst, copper(I) iodide, ligand, and base) to the reaction flask under a positive flow of inert gas.

• Solvent and Liquid Reagent Addition: Add your degassed solvent and liquid reagents (aryl halide, alkynylpyridine, and amine base) via syringe through a rubber septum.

• Final Degassing: Once all reagents are added, briefly evacuate the headspace of the flask and backfill with inert gas. Repeat this cycle three times.

Q3: Are there alternatives to the traditional copper co-catalyst to avoid homocoupling?

A3: Yes, "copper-free" Sonogashira protocols have been developed specifically to address the issue of homocoupling.[1][7] These methods rely solely on a palladium catalyst and often require slightly modified reaction conditions.

Key Considerations for Copper-Free Sonogashira:

• Ligand Choice: The choice of phosphine ligand is crucial for the efficiency of copper-free reactions. Bulky, electron-rich ligands such as XPhos or SPhos are often effective.[8][9]

• Base Selection: A stronger base, such as cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), is often employed in copper-free conditions.[9][10]

• Solvent: Aprotic polar solvents like DMF, acetonitrile, or THF are commonly used.

While copper-free Sonogashira reactions can effectively eliminate homocoupling, they may sometimes proceed at a slower rate compared to their copper-co-catalyzed counterparts.[7]

Q4: Can the choice of palladium catalyst and ligand influence the amount of homocoupling?

A4: Absolutely. The palladium catalyst and its associated ligands play a central role in the selectivity of the Sonogashira reaction.

• Palladium Precatalyst: Both Pd(0) sources like Pd(PPh₃)₄ and Pd(II) sources like PdCl₂(PPh₃)₂ are commonly used.[8] In many cases, the Pd(II) precatalyst is reduced in situ to the active Pd(0) species.

• Phosphine Ligands: The electronic and steric properties of the phosphine ligand can significantly impact the reaction.

  • Bulky Ligands: Ligands with increased steric bulk can sometimes disfavor the formation of the homocoupled product.

  • Electron-Rich Ligands: Electron-rich ligands can enhance the rate of the desired cross-coupling reaction, potentially outcompeting the homocoupling pathway.[8]

• N-Heterocyclic Carbenes (NHCs): NHC ligands have emerged as a powerful alternative to phosphines in Sonogashira couplings and can be effective in both copper-catalyzed and copper-free systems.[8]

Q5: My reaction is still sluggish and producing homocoupled byproducts even under supposedly "optimized" conditions. What other factors should I consider?

A5: If you've addressed the primary factors of oxygen exclusion and catalyst choice, consider these additional parameters:

• Base: The amine base is not just a scavenger for the HX byproduct; it also plays a role in the catalytic cycle.[1] Tertiary amines like triethylamine or diisopropylethylamine are common. The purity of the amine is critical, as impurities can inhibit the catalyst.

• Solvent: The choice of solvent can influence the solubility of your reagents and the stability of the catalytic species. Ensure you are using a dry, high-purity solvent.

• Temperature: While higher temperatures can increase reaction rates, they can also promote side reactions.[6] It's often beneficial to start at room temperature and gently heat if the reaction is not proceeding.

• Concentration: In some cases, more dilute reaction conditions can favor the desired cross-coupling over the bimolecular homocoupling.

III. Visualizing the Competing Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired Sonogashira catalytic cycle and the competing Glaser-Hay homocoupling pathway.

Caption: Competing Sonogashira and Glaser-Hay pathways.

IV. Experimental Protocols

Here are detailed protocols for both a standard and a copper-free Sonogashira reaction, designed to minimize homocoupling.

Protocol 1: Standard Sonogashira Coupling with Minimized Homocoupling

This protocol emphasizes rigorous degassing to suppress the Glaser-Hay side reaction.

Parameter	Recommendation
Palladium Catalyst	PdCl₂(PPh₃)₂ (1-5 mol%)
Copper Co-catalyst	CuI (1-5 mol%)
Ligand	PPh₃ (2-10 mol%)
Base	Triethylamine (2-3 equivalents)
Solvent	Degassed THF or DMF
Temperature	Room temperature to 50 °C

Step-by-Step Procedure:

• To a flame-dried Schlenk flask under argon, add PdCl₂(PPh₃)₂ (e.g., 0.03 mmol, 3 mol%), CuI (e.g., 0.03 mmol, 3 mol%), and the aryl halide (1.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add degassed THF (5 mL) and degassed triethylamine (2.0 mmol).

• Add the alkynylpyridine (1.2 mmol) dropwise via syringe.

• Stir the reaction at room temperature and monitor by TLC or LC-MS. If the reaction is slow, gently warm to 40-50 °C.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract with an appropriate organic solvent.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling of an Alkynylpyridine

This protocol is ideal for substrates that are particularly sensitive to copper-mediated homocoupling.

Parameter	Recommendation
Palladium Catalyst	Pd(OAc)₂ (2-5 mol%)
Ligand	XPhos (4-10 mol%)
Base	Cs₂CO₃ (2 equivalents)
Solvent	Degassed DMF or Acetonitrile
Temperature	50-100 °C

Step-by-Step Procedure:

• To a flame-dried Schlenk flask under argon, add Pd(OAc)₂ (e.g., 0.02 mmol, 2 mol%), XPhos (e.g., 0.04 mmol, 4 mol%), Cs₂CO₃ (2.0 mmol), and the aryl halide (1.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add degassed DMF (5 mL).

• Add the alkynylpyridine (1.2 mmol) via syringe.

• Heat the reaction to 80 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an appropriate organic solvent.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

V. Summary and Key Takeaways

Reducing homocoupling in Sonogashira reactions of alkynylpyridines is a matter of controlling the reaction environment and carefully selecting your catalytic system.

• Oxygen is the Enemy: The most critical factor in suppressing Glaser-Hay coupling is the rigorous exclusion of oxygen.

• Consider Going Copper-Free: For particularly sensitive substrates, a copper-free protocol is often the most effective solution.

• Ligand and Base Matter: The choice of ligand and base can significantly influence the outcome of both copper-catalyzed and copper-free reactions.

• Systematic Optimization: If you continue to face challenges, a systematic optimization of reaction parameters (temperature, concentration, solvent) is recommended.

By understanding the underlying mechanisms and implementing these practical strategies, you can significantly improve the efficiency and selectivity of your Sonogashira couplings, leading to higher yields and cleaner reaction profiles.

References

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC - NIH. Available at: [Link]

• Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation | Organic Letters - ACS Publications. Available at: [Link]

• Rapid Access to 3-Substituted Pyridines and Carbolines via a Domino, Copper-free, Palladium-Catalyzed Sonogashira Cross-Coupling/6π-Aza Cyclization Sequence | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Available at: [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. Available at: [Link]

• Sonogashira coupling reaction with diminished homocoupling. - Semantic Scholar. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

• Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PubMed Central. Available at: [Link]

• Copper-free Sonogashira coupling - The chemical reaction database. Available at: [Link]

• Development of optimized conditions for Glaser-Hay bioconjugations - PMC - NIH. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. Available at: [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. Available at: [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling | Organic Letters. Available at: [Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - ResearchGate. Available at: [Link]

• Screening different bases and solvents in the nickel- catalysed Sonogashira reaction a - ResearchGate. Available at: [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES. Available at: [Link]

• Nickel-catalyzed deaminative Sonogashira coupling of alkylpyridinium salts enabled by NN2 pincer ligand - PMC - NIH. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. Available at: [Link]

• How sensitive is Cu-free Sonogashira to moisture and/or oxygen? : r/Chempros - Reddit. Available at: [Link]

• (PDF) Recent Advances in Sonogashira Reactions - ResearchGate. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A. Available at: [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ACS Publications. Available at: [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. depts.washington.edu [depts.washington.edu]
• 4. [PDF] Sonogashira coupling reaction with diminished homocoupling. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

stability of trimethylsilyl-protected alkynylpyridines under acidic and basic conditions.

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and validated protocols for working with trimethylsilyl (TMS)-protected alkynylpyridines. Understanding the stability of this protecting group is critical for the successful design and execution of synthetic routes involving these versatile building blocks.

Core Concepts: The Nature of the TMS-Alkyne Bond

The trimethylsilyl (TMS) group is a widely used protecting group for terminal alkynes due to its ease of introduction and removal.[1][2] However, the Si-C(sp) bond in a TMS-alkyne is susceptible to cleavage under both acidic and basic conditions.[1][3] This lability is a double-edged sword: it allows for mild deprotection but also presents stability challenges during other synthetic transformations. The stability of the TMS group is significantly lower than that of bulkier silyl groups like triisopropylsilyl (TIPS) or tert-butyldimethylsilyl (TBDMS).[1][3][4] The presence of the pyridine ring, an electron-withdrawing and basic moiety, can further influence the stability of the TMS-alkyne bond.

Troubleshooting Guide: Stability Under Acidic Conditions

While generally more stable under acidic conditions than basic ones, TMS-alkynes can still be cleaved by strong or even moderate acids, particularly in the presence of nucleophilic solvents.

Issue 1: Unintended Deprotection During Acidic Workup or Chromatography

Q: I'm observing significant loss of the TMS group during my aqueous acidic workup (e.g., with 1M HCl) or when running a silica gel column. How can I prevent this?

A: This is a common issue stemming from the susceptibility of the Si-C bond to acid-catalyzed hydrolysis. The pyridine nitrogen can become protonated, increasing the overall polarity and potentially influencing the electronic properties of the alkyne.

Probable Causes & Solutions:

• Excessive Acidity: The concentration and strength of the acid used in the workup may be too high.

  • Solution: Use a milder acidic wash, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), or simply wash with water and brine. If an acid is necessary to neutralize a basic reaction mixture, use it sparingly and ensure the temperature is kept low (0 °C).

• Prolonged Contact Time: Extended exposure to acidic conditions, whether in a biphasic workup or on a silica gel column, will promote deprotection.

  • Solution: Minimize the duration of the acidic wash. For chromatography, consider neutralizing the silica gel by adding a small amount of a non-nucleophilic base, like triethylamine (~1%), to the eluent. Alternatively, use a less acidic stationary phase like alumina.

• Mechanism of Acidic Cleavage: The reaction is thought to proceed via protonation of the alkyne, followed by nucleophilic attack on the silicon atom.[5]

Issue 2: Incompatibility with Acid-Catalyzed Reactions

Q: My desired reaction requires an acid catalyst (e.g., p-toluenesulfonic acid), but my TMS-alkynylpyridine is being deprotected.

A: This indicates that the reaction conditions are too harsh for the TMS group.

Probable Causes & Solutions:

• Strong Acid Catalyst: Protic acids like p-toluenesulfonic acid (p-TsOH) or mineral acids can readily cleave the TMS group.

  • Solution 1: Switch to a Bulkier Silyl Group: If the subsequent steps allow, consider using a more robust protecting group like TIPS, which shows greater stability under acidic conditions.[4]

  • Solution 2: Use a Lewis Acid: In some cases, a Lewis acid might catalyze the desired reaction without promoting significant TMS deprotection. This must be evaluated on a case-by-case basis.

  • Solution 3: Modify Reaction Sequence: If possible, perform the acid-catalyzed reaction before introducing the TMS-alkyne moiety.

Troubleshooting Guide: Stability Under Basic Conditions

TMS-alkynes are notoriously sensitive to basic conditions, especially in the presence of protic solvents.[6]

Issue 3: Deprotection During Base-Mediated Reactions

Q: I'm attempting a reaction using a base like piperidine or potassium carbonate, and I'm seeing complete or partial loss of the TMS group.

A: This is expected behavior. Even mild bases can facilitate TMS deprotection, often catalytically.[6][7] The standard deprotection protocol for TMS-alkynes is potassium carbonate in methanol.[8][9][10]

Probable Causes & Solutions:

• Nucleophilic Attack on Silicon: The mechanism involves the attack of a nucleophile (e.g., methoxide generated from methanol and a base) on the silicon atom, forming a pentacoordinate intermediate. This weakens the Si-C bond, which is then cleaved by protonation from the solvent.[7]

• Protic Solvents: Protic solvents like methanol or ethanol greatly accelerate base-catalyzed deprotection by providing a proton source.[6]

  • Solution 1: Change the Solvent: If the reaction allows, switch to a non-protic solvent (e.g., THF, toluene, DMF). This will significantly suppress the rate of deprotection.[6]

  • Solution 2: Use a Non-Nucleophilic Base: Sterically hindered, non-nucleophilic bases such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) or proton sponge may be more compatible, especially in aprotic solvents.

  • Solution 3: Re-evaluate Synthetic Strategy: It may be necessary to change the protecting group to one that is stable to base (e.g., TIPS) or alter the order of reactions.

Issue 4: Premature Deprotection with Fluoride Reagents

Q: I have other silyl ethers (e.g., TBDMS) in my molecule that I want to deprotect with tetrabutylammonium fluoride (TBAF) while keeping the TMS-alkyne intact. Is this possible?

A: Achieving this selectivity is extremely challenging and often not feasible. The Si-C(sp) bond of a TMS-alkyne is highly sensitive to fluoride ions due to the very high strength of the Si-F bond that is formed.[11][12] TBAF is a standard and highly efficient reagent for TMS-alkyne deprotection.[11][12][13]

Probable Causes & Solutions:

• High Reactivity of Fluoride: Fluoride is a potent nucleophile for silicon and will readily attack the TMS group of the alkyne.

  • Solution 1: Orthogonal Protecting Groups: This is the most reliable strategy. Protect the alkyne with a group that is not cleaved by fluoride (e.g., a propargyl alcohol derivative) or protect the alcohol with a group that can be removed under conditions that leave the TMS-alkyne untouched (e.g., an acetate or benzyl ether).

  • Solution 2: Use a More Hindered Silyl Group on the Alkyne: A TIPS-protected alkyne is significantly more stable to fluoride than a TMS-protected alkyne and may allow for the selective deprotection of a TBDMS ether, although careful optimization is required.

Data Summary & Experimental Protocols

Table 1: Common Conditions for TMS-Alkyne Deprotection

Reagent(s)	Solvent(s)	Temperature	Typical Time	Notes
K₂CO₃ (catalytic)	Methanol (MeOH)	Room Temp	1-4 hours	Very common, mild, and effective method.[8][9] Can be run in mixed solvents like DCM/MeOH for substrates with poor solubility.[10]
TBAF (1 M solution)	THF	0 °C to Room Temp	15-60 min	Very fast and efficient.[12][13] Workup can be challenging due to the non-volatile tetrabutylammonium salts.
CsF	DMF or MeCN	Room Temp	1-3 hours	Good alternative to TBAF, especially for sensitive substrates.[14]
Dilute HCl or TFA	THF/H₂O	Room Temp	Variable	Generally less preferred; risk of side reactions with acid-sensitive groups.[14][15]

Protocol 1: Standard Deprotection of a TMS-Alkynylpyridine using K₂CO₃/Methanol

This protocol is a reliable and mild method for removing the TMS group.

• Dissolution: Dissolve the TMS-alkynylpyridine (1.0 eq) in methanol to a concentration of approximately 0.1 M.

• Addition of Base: Add anhydrous potassium carbonate (K₂CO₃, 0.2-0.5 eq) to the solution.

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours.[9]

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Dilute the residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and water.

  • Separate the organic layer, and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter and concentrate the solution. Purify the resulting terminal alkyne by flash column chromatography if necessary.

Diagram 1: Troubleshooting Workflow for TMS-Alkynylpyridine Stability

Caption: Base-catalyzed deprotection via a pentacoordinate silicon intermediate.

References

• Are trimethylsilyl protected alkynes stable towards acids and bases? ResearchGate. [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Engineering. [Link]

• Deprotection mechanism. Reddit r/chemistry. [Link]

• Deprotection of a) the TMS‐protected alkyne of 1 b with b) the immediately following CuAAC reaction on the liberated alkyne of 2 on Au nanohole arrays, yielding triazole 4 b. ResearchGate. [Link]

• preventing TMS alkyne deprotecting in reaction. Reddit r/Chempros. [Link]

• Struggling with TMS deprotection for weeks. Reddit r/Chempros. [Link]

• Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis. National Institutes of Health. [Link]

• Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. SciELO México. [Link]

• A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. ResearchGate. [Link]

• Self-assembled monolayers of clamped oligo(phenylene-ethynylene-butadiynylene)s Supporting Information. The Royal Society of Chemistry. [Link]

• An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. National Institutes of Health. [Link]

• Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link]

• Aqueous TBAF Deprotection of Alcohols. Sciencemadness.org. [Link]

• A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. ResearchGate. [https://www.researchgate.net/publication/329329707_A_mild_and_efficient_method_for_the_deprotection_of_trimethyl_silyl_alkynes_using_sodium_ascorbate_and_copper_sulphate/fulltext/5c02454f299bf139c7471925/A-mild-and-efficient-method-for-the-deprotection-of-trimethyl-silyl-alkynes-using-sodium-ascorbate-and-copper-sulphate.pdf]([Link]_ sulphate/fulltext/5c02454f299bf139c7471925/A-mild-and-efficient-method-for-the-deprotection-of-trimethyl-silyl-alkynes-using-sodium-ascorbate-and-copper-sulphate.pdf)

• 2 questions about TBAF deprotection. Reddit r/chemistry. [Link]

• Silanes as Protecting Groups for Terminal Alkyne. Gelest Technical Library. [Link]

• Some Aspects of the Chemistry of Alkynylsilanes. National Institutes of Health. [Link]

• Deprotection of Silyl Ethers. Gelest Technical Library. [Link]

• By what mechanism do acids deprotect primary silyl ethers? Chemistry Stack Exchange. [Link]

• Trimethylsilyl-Protected Alkynes as Selective Cross-Coupling Partners in Titanium-Catalyzed [2+2+1] Pyrrole Synthesis. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.org.mx [scielo.org.mx]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. echemi.com [echemi.com]
• 11. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 12. researchgate.net [researchgate.net]
• 13. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. reddit.com [reddit.com]
• 15. Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting TMS-alkyne deprotection in the presence of sensitive functional groups

Welcome to the technical support center for trimethylsilyl (TMS) alkyne deprotection. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when unmasking terminal alkynes in the presence of sensitive functional groups. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the integrity of your complex molecules.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the proposed solutions.

Question 1: I'm observing incomplete deprotection of my TMS-alkyne using K₂CO₃ in methanol. How can I drive the reaction to completion without damaging my ester-containing compound?

Answer: Incomplete deprotection under these standard conditions often points to issues with solubility, reagent stoichiometry, or reaction time. Given the sensitivity of your ester to harsh basic conditions, we need to optimize the reaction carefully.

• Underlying Cause: The methoxide ion, generated in situ from potassium carbonate and methanol, is the active nucleophile that attacks the silicon atom.[1] If your substrate has poor solubility in methanol, the reaction kinetics will be slow, leading to incomplete conversion. Additionally, if the K₂CO₃ is not sufficiently anhydrous, it can reduce the efficiency of methoxide generation.

• Troubleshooting Steps:

  • Solvent System Modification: To improve solubility, consider using a co-solvent. A 1:1 mixture of methanol and a less polar, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) can enhance the solubility of lipophilic substrates without significantly altering the reaction's polarity.[2]

  • Reagent Stoichiometry and Grade: While catalytic amounts of K₂CO₃ (0.2 equivalents) are often sufficient, for sluggish reactions, you can increase the stoichiometry to 1.0-2.0 equivalents.[3] Ensure you are using anhydrous K₂CO₃.

  • Reaction Monitoring: Instead of relying on a fixed reaction time, actively monitor the reaction's progress using Thin Layer Chromatography (TLC).[3] This will prevent unnecessarily long reaction times that could lead to side reactions, such as transesterification of your ester. If the reaction stalls, a slight increase in temperature to 30-40°C can be beneficial, but should be done with caution.

  • Alternative Mild Base: If the above steps do not yield the desired result, consider switching to a different mild base. Lithium hydroxide (LiOH) in aqueous THF is another effective option for TMS deprotection.[4]

Question 2: My reaction with tetrabutylammonium fluoride (TBAF) is leading to the decomposition of my aldehyde-containing substrate. What is causing this, and what are my alternatives?

Answer: The decomposition of aldehydes during TBAF-mediated deprotection is a known issue, primarily due to the basicity of the TBAF reagent.[5]

• Underlying Cause: Commercial TBAF solutions in THF contain a certain amount of water and can be basic, which can catalyze side reactions such as aldol condensation or decomposition of sensitive aldehydes.[5][6] The fluoride ion itself is a strong nucleophile and base.

• Troubleshooting Steps:

  • Buffered TBAF: To mitigate the basicity, you can buffer the reaction mixture. Adding one equivalent of acetic acid to the TBAF solution before adding it to your substrate can help maintain a more neutral pH.

  • Alternative Fluoride Sources: Consider using less basic fluoride sources. Hydrogen fluoride-pyridine (HF•py) or triethylamine trihydrofluoride (Et₃N•3HF) are often milder alternatives for acid-sensitive substrates.[7]

  • Silver-Catalyzed Deprotection: For substrates sensitive to both basic and strongly acidic conditions, silver-catalyzed deprotection is an excellent, mild alternative.[6][8] A catalytic amount of silver nitrate (AgNO₃) or silver triflate (AgOTf) in a solvent system like dichloromethane, water, and methanol can efficiently cleave the TMS group while preserving sensitive functionalities like aldehydes.[8][9]

  • Copper-Catalyzed Deprotection: A recently developed mild method involves the use of copper(II) sulfate (CuSO₄) and sodium ascorbate in an ethanol/water mixture.[10][11] This system is nearly neutral and shows broad functional group tolerance.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of fluoride-mediated TMS deprotection?

A1: Fluoride-mediated deprotection proceeds via a nucleophilic attack of the fluoride ion on the silicon atom of the TMS group. This forms a hypervalent, pentacoordinate silicon intermediate.[12][13] This intermediate is unstable and collapses, breaking the silicon-carbon bond and generating the terminal alkyne and fluorotrimethylsilane.[14][15] The high affinity of silicon for fluoride is the primary driving force for this reaction.[3]

.

Caption: Fluoride-mediated deprotection mechanism.

Q2: How do I choose between K₂CO₃/MeOH and TBAF for my deprotection?

A2: The choice depends primarily on the functional groups present in your molecule.

• K₂CO₃ in Methanol: This is a very mild, economical, and widely used method.[16] It is ideal for substrates that can tolerate mild basic conditions and a protic solvent. It is generally compatible with esters, amides, and halides. However, it may be slow for sterically hindered substrates.[2]

• TBAF in THF: TBAF is a more powerful reagent and is effective for a wider range of silyl groups, including the bulkier triisopropylsilyl (TIPS) group.[3][17] However, its basicity can be problematic for base-sensitive groups like aldehydes or for molecules prone to elimination.[5]

Q3: Can I selectively deprotect a TMS-alkyne in the presence of a TIPS-alkyne?

A3: Yes, selective deprotection is possible due to the difference in steric hindrance between the TMS and TIPS groups.[3][18] The less hindered TMS group is more susceptible to nucleophilic attack. Mild conditions, such as catalytic K₂CO₃ in methanol at room temperature, will typically cleave the TMS group while leaving the more robust TIPS group intact.[17][19]

Deprotection Method Selection Guide

The following table summarizes common deprotection methods and their compatibility with various sensitive functional groups.

Reagent System	Solvent(s)	Typical Conditions	Compatible With	Incompatible With (or requires caution)
K₂CO₃	Methanol or MeOH/DCM	Room Temp, 1-4h	Esters, Amides, Ethers, Halides, TIPS-ethers	Base-sensitive groups (e.g., some aldehydes)
TBAF	THF	Room Temp, 1-4h	Ethers, Amides, Halides	Aldehydes, Ketones, Base-labile protecting groups
AgNO₃ (cat.)	DCM/MeOH/H₂O	Room Temp, 1-2h	Aldehydes, Esters, Silyl ethers (TBDMS, TIPS)	---
CuSO₄/Na Ascorbate	Ethanol/Water	Room Temp, 10-30 min	Wide range including acid and base-labile groups	---
HF•Pyridine	THF/Pyridine	0°C to Room Temp	Silyl ethers, most esters	Acid-labile groups (e.g., acetals, Boc)

.

Sources

• 1. reddit.com [reddit.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. scielo.org.mx [scielo.org.mx]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The mechanism of silylether deprotection using a tetra-alkyl ammonium fluoride. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. homework.study.com [homework.study.com]
• 15. fiveable.me [fiveable.me]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 18. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. rsc.org [rsc.org]

Technical Support Center: Synthesis of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Welcome to the dedicated technical support guide for the synthesis of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, which typically employs a Sonogashira cross-coupling reaction. Our goal is to provide actionable, field-proven insights to help you optimize your reaction conditions and significantly improve yields.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each issue is presented in a question-and-answer format, detailing the underlying causes and providing step-by-step solutions.

Q1: My reaction shows very low or no conversion to the desired product. What are the likely causes and how can I resolve this?

Low or no product yield is the most common issue and can stem from several factors related to the catalyst, starting materials, or reaction environment.

• Cause A: Inactive Catalytic System

  The Sonogashira coupling is catalyzed by a palladium(0) complex. The commercially available Pd(II) precatalysts, such as PdCl₂(PPh₃)₂, must be reduced in situ to the active Pd(0) species. If this reduction is inefficient or if the Pd(0) catalyst is deactivated (e.g., by oxidation from atmospheric oxygen), the catalytic cycle will not proceed.[1][2]

  Solutions:

  • Ensure Anaerobic Conditions: Oxygen is detrimental to the Pd(0) catalyst. De-gas all solvents and reagents (including the base) thoroughly before use. This can be done by bubbling an inert gas (Argon or Nitrogen) through the liquid for 20-30 minutes or by using several freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.

  • Use a Direct Pd(0) Source: Consider using a catalyst that is already in the Pd(0) state, such as Pd(PPh₃)₄, to bypass the in-situ reduction step.[3]

  • Ligand Choice: The choice of phosphine ligand is critical. Electron-rich and bulky ligands can stabilize the palladium center and increase the rate of oxidative addition. If standard PPh₃ fails, consider more specialized ligands.[2]

• Cause B: Poor Reactivity of the Halopyridine Starting Material

  The starting material for this synthesis is typically a 2-halo-4-morpholinopyridine. The reactivity of the halide in the oxidative addition step of the Sonogashira reaction follows the order: I > Br > OTf > Cl .[1][3] Using a less reactive halide like 2-chloropyridine often requires harsher conditions and may result in poor yields.

  Solutions:

  • Switch to a More Reactive Halide: If you are using 2-chloro-4-morpholinopyridine, the most effective solution is to switch to the 2-bromo or, ideally, the 2-iodo derivative. While potentially more expensive, their higher reactivity allows for milder reaction conditions and significantly improved yields.[1]

  • Increase Reaction Temperature: If you must use the chloro- or bromo-derivatives, increasing the reaction temperature can often drive the reaction forward. Monitor the reaction for potential decomposition of starting materials or product at higher temperatures.

Q2: I'm observing a significant amount of a side product identified as the homocoupled dimer of trimethylsilylacetylene. How can I prevent this?

This side product, bis(trimethylsilyl)acetylene, is formed via the Glaser-Hay coupling reaction. This is an oxidative homocoupling of terminal alkynes and is a common side reaction in Sonogashira couplings, particularly when a copper(I) co-catalyst is used.[4]

• Cause: Oxidative Homocoupling

  The presence of oxygen in the reaction mixture promotes the oxidation of Cu(I) to Cu(II), which in turn facilitates the dimerization of the alkyne. An excessive amount of the copper catalyst can also exacerbate this issue.[4]

  Solutions:

  • Rigorous Degassing: As with catalyst deactivation, the primary solution is to scrupulously remove all oxygen from the reaction system.

  • Minimize Copper Catalyst Loading: Use the minimum effective amount of the copper(I) source (typically 1-5 mol%).

  • Employ a Reducing Atmosphere: One advanced technique is to use a mixed gas atmosphere, such as N₂/H₂ (95:5), which can help keep the catalyst in its reduced, active state and suppress oxidative side reactions.[4]

  • Switch to Copper-Free Conditions: The most definitive way to eliminate Glaser coupling is to run a copper-free Sonogashira reaction. These protocols often require a slightly higher reaction temperature or a more specialized palladium/ligand system but are highly effective at preventing alkyne dimerization.[1]

Frequently Asked Questions (FAQs)

Q: What is the optimal starting material: 2-chloro, 2-bromo, or 2-iodo-morpholinopyridine?

A: The optimal starting material depends on a balance of reactivity and cost. For laboratory-scale synthesis where yield and mild conditions are prioritized, 2-iodo-4-morpholinopyridine is the best choice due to its high reactivity.[1] 2-Bromo-4-morpholinopyridine offers a good compromise between reactivity and cost.[5] 2-Chloro-4-morpholinopyridine is the least reactive and generally requires higher temperatures and longer reaction times, making it more suitable for large-scale industrial processes where cost is a primary driver.[3]

Q: Which Palladium catalyst and ligand combination is generally recommended?

A: For general purposes, a combination of PdCl₂(PPh₃)₂ (2-5 mol%) with an additional 1-2 equivalents of PPh₃ ligand is a robust and common starting point.[3] The more stable Pd(II) precatalyst is easier to handle than air-sensitive Pd(0) catalysts like Pd(PPh₃)₄. The extra ligand helps to stabilize the active catalytic species.

Q: What is the role of the copper(I) iodide co-catalyst, and is it always necessary?

A: In the traditional Sonogashira mechanism, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex, which is a key step in the catalytic cycle.[1][2] While copper accelerates the reaction, allowing it to proceed at lower temperatures, it is not strictly necessary and is the primary cause of the undesirable Glaser homocoupling.[4] As mentioned, copper-free protocols are now well-established and are often preferred for cleaner reactions.

Q: How can I effectively monitor the progress of the reaction?

A: The reaction can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• TLC: Use a solvent system like Hexane/Ethyl Acetate. The product, being more conjugated and often less polar than the starting halopyridine, should have a different Rf value.

• GC-MS/LC-MS: Taking small aliquots from the reaction mixture (after quenching and workup) will allow you to quantify the consumption of starting material and the formation of the product over time, providing a more precise measure of reaction completion.

Data Presentation: Optimizing Reaction Conditions

The following table summarizes typical conditions and expected outcomes for the Sonogashira coupling to form 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Parameter	Condition A (Standard)	Condition B (Optimized for Bromo-derivative)	Condition C (Copper-Free)	Rationale & Remarks
Pyridine Halide	2-Bromo-4-morpholinopyridine	2-Bromo-4-morpholinopyridine	2-Iodo-4-morpholinopyridine	Reactivity: I > Br. Iodo-derivatives react faster and under milder conditions.[1]
Alkyne	Trimethylsilylacetylene (1.2 eq)	Trimethylsilylacetylene (1.5 eq)	Trimethylsilylacetylene (1.2 eq)	A slight excess of the alkyne drives the reaction to completion.
Pd Catalyst	PdCl₂(PPh₃)₂ (3 mol%)	Pd(OAc)₂ (2 mol%)	Pd(PPh₃)₄ (3 mol%)	Pd(OAc)₂ with a specific ligand can be more active; Pd(PPh₃)₄ is a direct Pd(0) source.
Ligand	PPh₃ (6 mol%)	SPhos (4 mol%)	-	Bulky, electron-rich ligands like SPhos can improve efficiency for less reactive halides.
Cu(I) Source	CuI (5 mol%)	CuI (2.5 mol%)	None	Reducing or eliminating copper prevents Glaser homocoupling.[4]
Base	Triethylamine (Et₃N)	Diisopropylethylamine (DIPEA)	Triethylamine (Et₃N)	The base neutralizes the HX formed. Sterically hindered bases like DIPEA can sometimes be beneficial.[1]
Solvent	THF or DMF	Toluene	THF	Solvent must be thoroughly de-gassed.
Temperature	60 °C	80-100 °C	Room Temp to 40 °C	Higher temperatures are needed for less reactive halides. Iodo-derivatives can react at RT.
Expected Yield	60-75%	75-90%	>90%	Yields are highly dependent on substrate purity and reaction setup.

Experimental Protocols

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

• To a flame-dried Schlenk flask under an argon atmosphere, add 2-bromo-4-morpholinopyridine (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.05 eq).

• Evacuate and backfill the flask with argon three times.

• Add freshly distilled and degassed solvent (e.g., THF) followed by degassed triethylamine (2.0 eq).

• Add trimethylsilylacetylene (1.2 eq) dropwise via syringe.

• Heat the reaction mixture to 60 °C and stir. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite to remove catalyst residues.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., gradient elution with Hexane/Ethyl Acetate) to afford the pure product.

Protocol 2: Copper-Free Sonogashira Coupling

• To a flame-dried Schlenk flask under an argon atmosphere, add 2-iodo-4-morpholinopyridine (1.0 eq) and Pd(PPh₃)₄ (0.03 eq).

• Evacuate and backfill the flask with argon three times.

• Add freshly distilled and degassed solvent (e.g., THF) followed by degassed triethylamine (2.0 eq).

• Add trimethylsilylacetylene (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature or warm gently to 40 °C. Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the pure product.

Visualization of Key Processes

References

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Open Journal of Synthesis Theory and Applications, 6, 31-45. [Link]

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• ResearchGate. (2021). Optimization of the conditions for the Sonogashira coupling reaction of ethynylbenzene and compound 17aa. [Link]

• ResearchGate. (n.d.). Conditions optimization for the double Sonogashira coupling. [Link]

• Razafindrainibe, F., et al. (2021). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds. European Journal of Organic Chemistry, 2021(30), 4393–4397. [Link]

• MDPI. (2009). Synthesis, photophysical evaluation, and computational study of 2-methoxy- and 2-morpholino pyridine compounds as highly emissive materials. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Chowdary, J. S., et al. (2004). Sonogashira Coupling Reaction with Diminished Homocoupling. The Journal of Organic Chemistry, 69(17), 5709-5712. [Link]

• MDPI. (n.d.). Synthesis of Substituted 2-Pyridyl-4-phenylquinolines. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• ResearchGate. (2013). Morpholines. Synthesis and Biological Activity. [Link]

• PubMed. (2009). Morpholino, piperidino, and pyrrolidino derivatives of pyrimidine nucleosides as inhibitors of ribonuclease A: synthesis, biochemical, and crystallographic evaluation. [Link]

• MDPI. (2001). Palladium-Catalyzed Coupling of Silyl-Acetylenes to Aryl Halides Using Microwave Irradiation. [Link]

• ResearchGate. (2016). Synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)Morpholine. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• MDPI. (2023). New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation. [Link]

• National Institutes of Health (NIH). (n.d.). Syntheses and crystal structure of 4-[(pyridin-3-yl)diazenyl]morpholine and 1-[(pyridin-3-yl)diazenyl]-1,2,3,4-tetrahydroquinoline. [Link]

• MDPI. (2009). Synthesis of 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (2007). Direct Synthesis of Pyridine Derivatives. [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. depts.washington.edu [depts.washington.edu]
• 5. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Technical Support Center: Sonogashira Reactions Involving Morpholine-Substituted Pyridines

Welcome to the technical support center for Sonogashira reactions, with a specialized focus on couplings involving morpholine-substituted pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the nuances of this powerful C-C bond-forming reaction with nitrogen-containing heterocycles. The presence of both a pyridine ring and a morpholine moiety introduces specific challenges and considerations, from catalyst inhibition to complex purification profiles. This resource provides in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction workup for clean, high-yielding products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the workup and purification of Sonogashira reactions with morpholine-substituted pyridine substrates.

Question 1: My reaction mixture is a persistent emulsion during aqueous workup. How can I break it and efficiently extract my product?

Answer:

This is a frequent issue when working with morpholine-substituted pyridines. The basic nitrogen of the morpholine and the pyridine ring can act as surfactants, stabilizing emulsions, especially after neutralization of the amine base (e.g., triethylamine) used in the reaction.

Causality: The protonated forms of your product and residual amine base create salts that bridge the aqueous and organic phases. The amphiphilic nature of the product itself can also contribute.

Step-by-Step Solution:

• Initial Dilution: Before beginning the aqueous wash, dilute the reaction mixture with a larger volume of a non-polar organic solvent like ethyl acetate or toluene. This helps to decrease the concentration of the emulsifying species.

• Brine Wash: Instead of an initial water wash, use a saturated aqueous solution of sodium chloride (brine). The high ionic strength of brine helps to break emulsions by increasing the polarity of the aqueous phase, forcing the organic components into the organic layer.

• pH Adjustment (Use with Caution): If the emulsion persists, a careful pH adjustment can be effective.

  • Add a dilute acid (e.g., 1 M HCl) dropwise to protonate the basic nitrogens fully. Your product will likely move into the aqueous layer. Separate the layers and then re-basify the aqueous layer with a base like sodium carbonate or 1 M NaOH until basic (pH > 9) and extract your product back into an organic solvent.

  • Alternatively, adding a small amount of a strong base (e.g., 1 M NaOH) can deprotonate any remaining amine hydrohalide salts, potentially breaking the emulsion.

• Filtration through Celite®: If all else fails, filter the entire emulsified mixture through a pad of Celite®. This can often break up the fine droplets that form the emulsion. Wash the Celite pad thoroughly with your organic solvent.[1]

Question 2: I'm observing a significant amount of dark precipitate (palladium black) in my reaction, and my yields are low. What's causing this and how can I prevent it?

Answer:

The formation of palladium black indicates the decomposition of your Pd(0) catalyst into an inactive, agglomerated state.[2] Morpholine and pyridine moieties can contribute to this issue.

Causality:

• Ligand Scavenging: The nitrogen atoms in both the morpholine and pyridine can act as ligands, coordinating to the palladium center. This can displace the phosphine ligands necessary to stabilize the catalyst, leading to decomposition, a known issue with N-heterocycles.[3]

• High Temperatures: While some aryl bromides require heat, excessive temperatures can accelerate catalyst decomposition.[2][4]

• Oxygen Contamination: Inadequate degassing allows oxygen to oxidize and deactivate the Pd(0) catalyst.[3]

Solutions and Prevention:

• Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands. These ligands form more stable complexes with palladium and are less easily displaced by the substrate's nitrogen atoms.[5][6]

• Use a Pre-catalyst: Employ air-stable Pd(II) pre-catalysts like PdCl₂(PPh₃)₂ or specialized pre-catalysts that generate the active Pd(0) species in situ.[2][7]

• Rigorous Degassing: Ensure your solvents and amine base are thoroughly degassed before adding the catalyst. Use techniques like freeze-pump-thaw cycles or sparging with an inert gas (argon or nitrogen) for an extended period.[3]

• Temperature Control: If heating is necessary, do so gradually and maintain the lowest effective temperature. For aryl bromides, temperatures around 80-100°C may be required, but monitor for decomposition.[4]

Question 3: My final product is contaminated with residual palladium, which I can't remove by column chromatography. How can I purify my compound?

Answer:

Palladium contamination is a common problem, especially in drug development where metal residues are strictly regulated. The basic nature of your morpholine-substituted pyridine can cause it to chelate with palladium, making it co-elute during chromatography.

Step-by-Step Purification Protocol:

• Initial Filtration: After the reaction is complete, dilute the mixture with a suitable solvent and filter it through a plug of Celite® or silica gel. This will remove the bulk of the insoluble palladium species.[1]

• Aqueous Wash with a Chelating Agent: During the aqueous workup, wash the organic layer with a dilute aqueous solution of a chelating agent.

  • A 5-10% aqueous solution of ammonium chloride can help remove residual palladium and copper salts.[8]

  • A dilute (1-5%) aqueous solution of thiourea can also be effective at scavenging palladium.

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent (e.g., DCM or ethyl acetate) and add a small amount of activated carbon. Stir for 30-60 minutes at room temperature, then filter through Celite®. The carbon can adsorb residual palladium.

• Metal Scavenger Resins: For final-step purifications where very low palladium levels are required, use a commercially available metal scavenger resin. These are functionalized polymers designed to bind tightly to residual transition metals. Stir the crude product solution with the resin, then simply filter it off.

Frequently Asked Questions (FAQs)

Q1: Should I use a copper co-catalyst for my Sonogashira reaction with a morpholine-substituted pyridine?

A1: It depends on your priorities.

• With Copper (Traditional Sonogashira): The reaction is often faster and can proceed at lower temperatures.[9] However, the copper(I) co-catalyst is the primary culprit for the most common side reaction: alkyne homocoupling (Glaser coupling).[3][5] This leads to difficult-to-remove dimeric alkyne impurities.

• Without Copper (Copper-Free Sonogashira): This is often the preferred method to eliminate alkyne homocoupling.[5][10] However, copper-free conditions may require more reactive aryl halides (iodides > bromides), higher temperatures, or more specialized (and expensive) palladium catalysts and ligands to proceed efficiently.[2][7] For morpholine-substituted pyridines, starting with a copper-free approach is highly recommended to simplify purification.

Q2: What is the best choice of base and solvent for this type of substrate?

A2: The choice of base and solvent is critical for success.

• Base: Secondary amines like diisopropylamine (DIPA) or piperidine are often very effective.[11] Triethylamine (TEA) is also commonly used.[12] The base acts not only to deprotonate the alkyne but also as a scavenger for the HX generated during the reaction.[2] Note that morpholine itself has been shown to be a less effective base for promoting the reaction compared to others like diisopropylamine.[7][11]

• Solvent: A 1:1 mixture of a non-polar solvent like THF or Dioxane with your amine base is a common starting point.[4] For reactions requiring higher temperatures, DMF can be used, but ensure it is anhydrous and degassed.[4]

Q3: My product appears to be water-soluble. How should I modify my workup?

A3: The presence of two basic nitrogen atoms can increase the polarity and water solubility of your final compound, especially if its molecular weight is low.

• Avoid Acidic Washes: Do not wash with acidic solutions, as this will protonate your compound and pull it into the aqueous layer.

• Use Brine: Perform all aqueous washes with saturated brine to minimize the partitioning of your polar product into the aqueous phase.

• Back-Extraction: After your initial extraction, re-extract the aqueous layers multiple times with a more polar organic solvent like dichloromethane (DCM) or a 9:1 DCM:isopropanol mixture to recover any dissolved product.

• Evaporation from a Polar Solvent: If the product is highly water-soluble, consider removing the reaction solvent under vacuum and triturating the residue with a non-polar solvent like diethyl ether or hexanes to precipitate the amine hydrohalide salts, which can then be filtered off.

Experimental Protocols

Protocol 1: Standard Aqueous Workup for Morpholine-Substituted Pyridines

• Cooling & Dilution: Once the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture to room temperature. Dilute with ethyl acetate (approx. 10x the volume of the reaction solvent).

• Filtration: Filter the diluted mixture through a short plug of Celite® to remove catalyst residues. Wash the plug with additional ethyl acetate.

• Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash sequentially with:

  • Saturated aqueous ammonium chloride (2x).[8]

  • Saturated aqueous sodium chloride (brine) (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel.

Table 1: Recommended Chromatography Eluent Systems

Product Polarity	Recommended Starting Eluent System	Gradient
Low to Medium	Hexanes / Ethyl Acetate (9:1)	Increase Ethyl Acetate
Medium to High	Dichloromethane / Methanol (98:2)	Increase Methanol
Basic (streaking)	Add 0.5-1% Triethylamine to the eluent	Maintain constant % of TEA

Visual Diagrams

Diagram 1: Sonogashira Catalytic Cycle

This diagram illustrates the key steps in the palladium-catalyzed Sonogashira reaction.

Caption: The catalytic cycle of the Sonogashira coupling reaction.

Diagram 2: Troubleshooting Workflow for Workup Issues

This flowchart provides a decision-making process for addressing common workup challenges.

Caption: A decision tree for troubleshooting common workup issues.

References

• ResearchGate. (2013). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?[Link]

• Razafindrainibe, F., et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. University of Southampton. [Link]

• Perosa, A., et al. (2017). Palladium Catalyst Recycling for Heck-Cassar-Sonogashira Cross-Coupling Reactions in Green Solvent/Base Blend. National Institutes of Health. [Link]

• Soheili, A., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP]Pd(crotyl)Cl. ACS Omega. [Link]

• MDPI. (n.d.). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• National Institutes of Health. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• MDPI. (n.d.). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. [Link]

• National Institutes of Health. (n.d.). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent. [Link]

• ResearchGate. (n.d.). Supposed mechanism for the copper-free Sonogashira reaction. [Link]

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• ResearchGate. (2011). Recent Advances in Sonogashira Reactions. [Link]

• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. [Link]

• Scientific Research Publishing. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Technical Support Center: Catalyst Selection for Efficient Sonogashashira Coupling of 2-Chloropyridines

Welcome to our dedicated technical support center for optimizing the Sonogashira coupling of 2-chloropyridines. This guide is tailored for researchers, scientists, and professionals in drug development who are navigating the complexities of this challenging yet crucial cross-coupling reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to enhance your experimental success.

The Sonogashira reaction is a cornerstone of carbon-carbon bond formation, enabling the synthesis of complex molecules by coupling terminal alkynes with aryl or vinyl halides.[1] However, the use of electron-deficient and sterically hindered substrates like 2-chloropyridines presents unique challenges, primarily due to the inertness of the C-Cl bond.[2][3] This guide offers expert insights and practical solutions to overcome these hurdles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Sonogashira coupling of 2-chloropyridines, providing explanations and actionable steps to resolve them.

Issue 1: Low to No Product Yield

Low or nonexistent yields are the most frequent challenges when working with 2-chloropyridines. This is often a direct consequence of the difficulty in activating the strong C-Cl bond.[2]

Causality and Strategic Solutions:

• Insufficiently Active Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ may lack the necessary reactivity for the oxidative addition of 2-chloropyridines.[2] The electron-richness and steric bulk of the phosphine ligands are critical for promoting this rate-limiting step.[4]

  • Solution: Employ more electron-rich and bulky phosphine ligands. Ligands such as XPhos, SPhos, or t-Bu₃P have demonstrated superior performance in activating aryl chlorides.[3] The use of pre-formed palladium complexes with these ligands or generating the catalyst in situ from a suitable palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ is recommended.[2]

• Inadequate Reaction Temperature: The oxidative addition to a C-Cl bond typically requires higher activation energy compared to C-Br or C-I bonds.[5]

  • Solution: Increase the reaction temperature. While aryl iodides can couple at room temperature, aryl chlorides often necessitate temperatures between 80-120 °C.[3][5] Microwave irradiation can also be an effective strategy to accelerate the reaction and improve yields.[6][7]

• Catalyst Inhibition by Pyridine Nitrogen: The nitrogen atom in the 2-chloropyridine substrate can coordinate to the palladium center, leading to catalyst deactivation.[8]

  • Solution: The choice of ligand can mitigate this issue. Bulky ligands can sterically hinder the coordination of the pyridine nitrogen to the palladium. Additionally, using a non-coordinating solvent can be beneficial.

Issue 2: Prevalent Alkyne Homocoupling (Glaser Coupling)

The formation of a diacetylene byproduct, known as the Glaser coupling product, is a common side reaction, particularly in copper-cocatalyzed Sonogashira reactions.[3] This unwanted reaction consumes the alkyne and reduces the yield of the desired cross-coupled product.

Causality and Strategic Solutions:

• Role of Copper(I) and Oxygen: The copper(I) cocatalyst, in the presence of oxygen, is the primary promoter of Glaser homocoupling.[3]

  • Solution 1: Implement Copper-Free Conditions: Numerous copper-free Sonogashira protocols have been developed to circumvent this issue.[3] These methods often rely on a highly active palladium catalyst and a suitable base to facilitate the deprotonation of the terminal alkyne.

  • Solution 2: Ensure Rigorous Anaerobic Conditions: If a copper co-catalyst is necessary, it is imperative to work under a strictly inert atmosphere (argon or nitrogen). All solvents and reagents must be thoroughly degassed to remove dissolved oxygen.

Issue 3: Catalyst Decomposition (Formation of Palladium Black)

The appearance of a black precipitate (palladium black) is a visual indicator of catalyst decomposition, leading to a loss of catalytic activity.[9]

Causality and Strategic Solutions:

• Unstable Catalytic Species: The active Pd(0) species can be unstable, particularly at elevated temperatures, leading to aggregation and precipitation.

  • Solution: The choice of ligand plays a crucial role in stabilizing the active catalyst. Bulky, electron-donating ligands can form more stable palladium complexes, preventing decomposition.[2] Using pre-catalysts that are more stable and generate the active Pd(0) species gradually throughout the reaction can also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for catalyst selection for the Sonogashira coupling of an unactivated 2-chloropyridine?

A1: For a challenging substrate like an unactivated 2-chloropyridine, a robust catalyst system is essential. A good starting point would be a palladium precursor such as Pd₂(dba)₃ or Pd(OAc)₂ combined with a bulky, electron-rich phosphine ligand like XPhos or SPhos.[3] A copper-free protocol is often preferred to avoid Glaser coupling.[3]

Q2: Can N-heterocyclic carbene (NHC) ligands be used for this transformation?

A2: Yes, palladium complexes bearing N-heterocyclic carbene (NHC) ligands have emerged as powerful catalysts for cross-coupling reactions, including the Sonogashira coupling of aryl chlorides.[1] NHC ligands are strong σ-donors and can form very stable and active palladium complexes.

Q3: What role does the base play, and which bases are most effective?

A3: The base is crucial for deprotonating the terminal alkyne to form the reactive acetylide species.[10] In copper-cocatalyzed reactions, an amine base like triethylamine or diisopropylamine is commonly used, which can also serve as the solvent.[1] For copper-free systems, a stronger, non-coordinating inorganic base such as Cs₂CO₃ or K₃PO₄ is often more effective.[6]

Q4: How does the choice of solvent affect the reaction?

A4: The solvent can significantly influence the reaction's outcome. Polar aprotic solvents like DMF or NMP are often used.[1][6] However, in some cases, less coordinating solvents like toluene or dioxane can be advantageous, particularly to minimize catalyst inhibition by solvent coordination.[5] It is critical to use anhydrous and degassed solvents to prevent side reactions and catalyst deactivation.[5]

Q5: Is it possible to perform this reaction in aqueous media?

A5: While traditionally performed in organic solvents, recent advancements have led to the development of Sonogashira couplings in water.[6] These methods often utilize water-soluble ligands and can offer environmental and practical advantages.

Data Presentation: Catalyst System Comparison

The following table summarizes recommended catalyst systems for the Sonogashira coupling of 2-chloropyridines, highlighting their key features and typical reaction conditions.

Catalyst System	Palladium Source	Ligand	Co-catalyst	Base	Typical Temperature (°C)	Key Advantages
Buchwald-Type	Pd₂(dba)₃ or Pd(OAc)₂	XPhos or SPhos	None (Copper-Free)	Cs₂CO₃ or K₃PO₄	100-120	High activity for aryl chlorides, minimizes Glaser coupling.[3]
Traditional Phosphine	PdCl₂(PPh₃)₂	PPh₃	CuI	Et₃N or i-Pr₂NH	80-100	Readily available components.[6]
NHC-Based	Pd-NHC Complex	IPr or similar NHC	Often Copper-Free	Strong inorganic base	100-120	High stability and activity.[1]

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling of 2-Chloropyridine with Phenylacetylene using a Buchwald-Type Catalyst

This protocol provides a general procedure for the copper-free Sonogashira coupling, which is often a good starting point to avoid alkyne homocoupling.

Step-by-Step Methodology:

• Reaction Setup: To a dry Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and Cs₂CO₃ (2.0 equivalents).

• Reagent Addition: Add 2-chloropyridine (1.0 equivalent) and the desired solvent (e.g., dioxane, thoroughly degassed).

• Alkyne Addition: Add phenylacetylene (1.2 equivalents) to the reaction mixture.

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite. Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Sonogashira Coupling of 2-Chloropyridine

Microwave heating can significantly reduce reaction times and improve yields for challenging substrates.

Step-by-Step Methodology:

• Reaction Setup: In a microwave vial, combine 2-chloropyridine (1.0 equivalent), phenylacetylene (1.2 equivalents), PdCl₂(PPh₃)₂ (5 mol%), CuI (10 mol%), and a suitable base such as diisopropylamine.

• Solvent: Add a high-boiling point solvent like DMF.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120 °C) for a specified time (e.g., 5-25 minutes).[6]

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Visualizations

Catalytic Cycle of Sonogashira Coupling

The following diagram illustrates the generally accepted catalytic cycle for the palladium-catalyzed Sonogashira reaction.

A simplified representation of the Sonogashira catalytic cycle.

Decision-Making Workflow for Catalyst Selection

This flowchart provides a logical pathway for selecting an appropriate catalyst system for the Sonogashira coupling of 2-chloropyridines.

A workflow for troubleshooting and optimizing catalyst selection.

References

• Wikipedia. Sonogashira coupling. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Shaikh, A. A., & Ganai, B. A. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6886–6916. [Link]

• Sohel, S. M., & Liu, R.-S. (2012). Heck Alkynylation (Copper-Free Sonogashira Coupling) of Aryl and Heteroaryl Chlorides, Using Pd Complexes of t-Bu2(p-NMe2C6H4)P: Understanding the Structure–Activity Relationships and Copper Effects. The Journal of Organic Chemistry, 77(17), 7311–7318. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Royal Society of Chemistry. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Huang, H., Liu, H., Jiang, H., & Chen, K. (2008). Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. The Journal of Organic Chemistry, 73(15), 6037–6040. [Link]

• Lee, D.-H., Qiu, H., Cho, M.-H., Lee, I.-M., & Jin, M.-J. (2008). Efficient Sonogashira Coupling Reaction Catalyzed by Palladium(II) β-Oxoiminatophosphane Complexes under Mild Conditions. Synlett, 2008(11), 1657–1660. [Link]

• Kumar, P., & Kumar, A. (2017). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers, 4(8), 1549–1553. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Biffis, A., et al. (2021). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Catalysts, 11(9), 1083. [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. [Link]

• ResearchGate. (2014). What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics?. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• ScienceMadness Discussion Board. (2007). Potential Sonogashira Reaction Problems?. [Link]

• YouTube. (2019). Sonogashira coupling. [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. books.rsc.org [books.rsc.org]
• 4. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sciencemadness Discussion Board - Potential Sonogashira Reaction Problems? - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. reddit.com [reddit.com]
• 10. youtube.com [youtube.com]

Technical Support Center: Sonogashira Coupling of Electron-Rich Pyridines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) for the Sonogashira coupling of electron-rich pyridines. The unique electronic properties of these substrates present specific challenges that require careful consideration of reaction parameters. This guide offers insights into overcoming these hurdles to achieve successful and reproducible outcomes.

Troubleshooting Guide: Addressing Common Issues in the Sonogashira Coupling of Electron-Rich Pyridines

This section is formatted in a question-and-answer style to directly address specific problems you may encounter during your experiments.

Q1: I am observing low or no conversion of my electron-rich pyridine starting material. What are the likely causes and how can I resolve this?

Low or no conversion in the Sonogashira coupling of electron-rich pyridines is a common challenge. The primary culprits are often related to catalyst deactivation and suboptimal reaction conditions. The electron-donating groups on the pyridine ring increase its basicity, making it a more effective ligand for the palladium catalyst, which can lead to the formation of inactive catalyst species.

Troubleshooting Steps & Solutions:

• Catalyst Deactivation by Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition or decomposition.

  • Solution 1: Use of Bulky, Electron-Rich Ligands: Ligands such as triphenylphosphine (PPh₃), or more specialized Buchwald ligands like XPhos and SPhos, can help stabilize the palladium catalyst and prevent pyridine coordination through steric hindrance.[1][2] These bulky ligands create a sterically crowded environment around the palladium, making it more difficult for the pyridine nitrogen to bind.

  • Solution 2: N-Protection of the Pyridine: While not always ideal due to the extra synthetic steps, protecting the pyridine nitrogen with an electron-withdrawing group can reduce its coordinating ability.[2] This is a more involved solution but can be effective for particularly challenging substrates.

  • Solution 3: Increase Catalyst Loading: As a last resort, increasing the catalyst loading (e.g., from 1-2 mol% to 5 mol%) can sometimes compensate for partial deactivation.[2]

• Suboptimal Solvent Choice: The solvent plays a critical role in the Sonogashira reaction, influencing solubility, reaction rate, and catalyst stability.

  • Polar Aprotic Solvents (e.g., DMF, NMP): These are often the first choice as they can enhance the reaction rate.[3] However, for some electron-rich systems, they can sometimes promote catalyst decomposition.

  • Non-Polar Solvents (e.g., Toluene, Dioxane): In some cases, non-polar solvents have been shown to provide better yields for electron-rich substrates.[4] It is hypothesized that this may be due to less favorable solvation of the catalyst, which can disfavor the formation of inactive species. A direct comparison in a study on a β-bromoporphyrin showed a 70% yield in toluene versus only 20% in DMF.[4]

  • Recommendation: If a reaction is failing in DMF, a screen of other solvents, including toluene and dioxane, is highly recommended.

• Inadequate Reaction Temperature: The oxidative addition step is often rate-limiting, especially with less reactive aryl bromides.

  • Recommendation: For electron-rich aryl bromides, higher temperatures (80-100 °C) may be necessary to drive the reaction to completion.[5]

Q2: I am seeing a significant amount of alkyne homocoupling (Glaser product). How can I minimize this side reaction?

The formation of a diyne byproduct through Glaser coupling is a frequent issue in copper-co-catalyzed Sonogashira reactions, especially in the presence of oxygen.

Strategies to Minimize Glaser Coupling:

• Implement a Copper-Free Protocol: The most direct way to avoid Glaser coupling is to eliminate the copper co-catalyst.[2][6] Numerous copper-free Sonogashira protocols have been developed that rely on specific ligands and bases to facilitate the catalytic cycle.

• Rigorous Degassing: Oxygen is a key promoter of oxidative homocoupling. It is crucial to thoroughly degas all solvents and reagents. Common techniques include:

  • Freeze-Pump-Thaw: This involves freezing the solvent, evacuating the headspace, and then thawing. Repeating this cycle three times is standard practice.

  • Inert Gas Sparging: Bubbling an inert gas (argon or nitrogen) through the solvent for an extended period can effectively remove dissolved oxygen.

• Use an Amine Base as the Solvent: In some instances, using an amine base like triethylamine or diisopropylamine as the solvent can suppress homocoupling.[2]

Q3: My reaction mixture turns black and I get a poor yield. What does this indicate?

A black precipitate is often indicative of the formation of palladium black, which is the decomposition of the active Pd(0) catalyst to its metallic, inactive form.

Potential Causes and Solutions:

• Oxygen Contamination: The presence of oxygen can lead to the oxidation and subsequent decomposition of the Pd(0) catalyst.

  • Solution: Ensure a strictly inert atmosphere is maintained throughout the reaction.[7]

• Solvent Effects: Some solvents, particularly THF, have been anecdotally reported to promote the formation of palladium black.

  • Solution: Consider switching to a different solvent system, such as DMF, toluene, or using the amine base as the solvent.[8]

• Inadequate Ligand Stabilization: The ligand may not be effectively stabilizing the Pd(0) species.

  • Solution: Increase the ligand-to-palladium ratio or switch to a more robust ligand (e.g., a bulky, electron-rich phosphine).

Visualizing the Challenges

To better understand the core issues, the following diagrams illustrate the key concepts:

Caption: Catalyst poisoning by electron-rich pyridines.

Frequently Asked Questions (FAQs)

• Q: Which palladium precursor is best for these reactions?

  • A: Both Pd(0) sources like Pd(PPh₃)₄ and Pd(II) precursors such as PdCl₂(PPh₃)₂ are commonly used.[1] Pd(II) catalysts are generally more stable to air and moisture.[4]

• Q: How critical is the purity of the reagents?

  • A: Extremely critical. Impurities in the aryl halide or alkyne can poison the catalyst. Ensure all reagents are of high purity and that solvents are anhydrous and thoroughly degassed.

• Q: Can I run these reactions open to the air?

  • A: While some robust catalyst systems may tolerate air, it is strongly recommended to maintain an inert atmosphere (nitrogen or argon) to prevent catalyst decomposition and minimize Glaser coupling.[9]

• Q: What is the ideal base for the Sonogashira coupling of electron-rich pyridines?

  • A: Amine bases like triethylamine (Et₃N) and diisopropylethylamine (DIPEA) are most common.[4] The base serves to neutralize the HX byproduct and facilitate the deprotonation of the terminal alkyne.

Data Summary: Solvent Effects

The choice of solvent can have a significant impact on the yield of the Sonogashira coupling of electron-rich substrates. The following table provides a comparative look at solvent performance in a copper-free Sonogashira reaction of a β-bromoporphyrin, a substrate with a coordinating heterocyclic core.

Solvent	Dielectric Constant (approx.)	Yield (%)	Reference
Toluene	2.4	70	[4]
DMF	36.7	20	[4]

This data suggests that for some systems with coordinating heterocycles, a less polar solvent may be advantageous.

Experimental Protocols

General Protocol for Sonogashira Coupling of an Electron-Rich Bromopyridine

This is a generalized procedure and requires optimization for specific substrates.

Caption: Generalized experimental workflow.

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), copper(I) iodide (if using a copper-co-catalyzed system, 2-5 mol%), and the phosphine ligand (e.g., PPh₃, 4-10 mol%).

• Degassing of Solids: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes. Alternatively, evacuate the flask and backfill with the inert gas, repeating this cycle three times.[10]

• Addition of Liquids: Under a positive pressure of inert gas, add the anhydrous, degassed solvent (e.g., DMF or toluene) and the amine base (e.g., Et₃N, 2-3 equivalents) via syringe.

• Addition of Substrates: Add the electron-rich pyridine halide (1.0 equivalent) and the terminal alkyne (1.1-1.5 equivalents).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C for bromo-pyridines) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the amine salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

References

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. [Link]

• Beilstein Journals. (n.d.). Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annulation. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• ACS Publications. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• ArODES. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• ResearchGate. (n.d.). Ni(acac)2/2,6-bis(diphenylphosphino)pyridine/CuI: A highly efficient palladium-free homogeneous catalyst for the Sonogashira cross-coupling reaction. [Link]

• Royal Society of Chemistry. (n.d.). Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1. [Link]

• MDPI. (n.d.). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. [Link]

• Scribd. (n.d.). Experimental Procedure - Sonogashira Coupling. [Link]

• PMC - NIH. (2022). Palladium Nanoparticles from Desulfovibrio alaskensis G20 Catalyze Biocompatible Sonogashira and Biohydrogenation Cascades. [Link]

• Royal Society of Chemistry. (2022). Assessing the environmental benefit of palladium-based single-atom heterogeneous catalysts for Sonogashira coupling. [Link]

• Chemistry Stack Exchange. (2021). Setting up reactor in inert atmosphere. [Link]

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• Royal Society of Chemistry. (n.d.). Palladium selenolate macrocycles of diphosphines as efficient catalysts for Sonogashira reactions. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annulation [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. DSpace [repository.kaust.edu.sa]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

preventing degradation of morpholine-containing compounds during synthesis and purification

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with morpholine-containing compounds. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of synthesizing and purifying these valuable molecules, ensuring the integrity of your final products.

The morpholine moiety is a privileged scaffold in medicinal chemistry, valued for its ability to improve the pharmacokinetic profile of drug candidates.[1][2] However, the very features that make it attractive—the presence of both an ether oxygen and a secondary or tertiary amine—can also predispose these compounds to specific degradation pathways during synthesis and purification.[3] This guide will equip you with the knowledge to anticipate and prevent these issues.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis and purification of morpholine-containing compounds. Each issue is broken down by observable symptoms, potential causes, and actionable solutions.

Issue 1: Low Yield and/or Complex Reaction Mixture

Symptom: Your reaction results in a low yield of the desired product, accompanied by multiple unidentified side products observed by TLC, LC-MS, or NMR.

Potential Cause	Recommended Solution
Oxidative Degradation: The morpholine ring, particularly at the carbons adjacent to the nitrogen and oxygen, is susceptible to oxidation.[4][5] This can be exacerbated by exposure to air, especially at elevated temperatures or in the presence of certain metal catalysts.	- Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.[3] - Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by freeze-pump-thaw cycles.
Ring-Opening Reactions: The morpholine ring can undergo cleavage under certain conditions, such as in the presence of strong acids or during some catalytic processes.[6]	- pH Control: Carefully control the pH of your reaction mixture. If strong acids are required, consider using them at low temperatures and for the minimum time necessary.[7] - Catalyst Selection: For Pd-catalyzed reactions, be aware that electron-poor aryl halides can lead to complex mixtures and side reactions like Heck arylation.[8]
Side Reactions of Starting Materials: Incomplete conversion of starting materials or the presence of impurities can lead to a variety of side products.[9]	- High-Purity Reagents: Ensure the purity of your starting materials. For instance, in the synthesis of morpholine from diethylene glycol (DEG) and ammonia, impurities can poison the catalyst.[9]

Issue 2: Product Discoloration (Yellowing or Browning)

Symptom: The isolated product or reaction mixture develops a yellow to brown color, suggesting the formation of chromophoric impurities.

Potential Cause	Recommended Solution
Oxidative Degradation: The formation of oxidized species can lead to colored byproducts.[5]	- Antioxidant Addition: Consider adding a small amount of an antioxidant, such as BHT (butylated hydroxytoluene), to the reaction mixture or during workup and storage, especially if the compound is sensitive to air.
Thermal Degradation: Prolonged exposure to high temperatures can cause decomposition.[10]	- Temperature Control: Maintain the lowest effective temperature for your reaction. For purifications, consider techniques that minimize heat exposure, such as flash chromatography over distillation if the compound is high-boiling.[8]

Issue 3: Poor Recovery and Peak Tailing during Silica Gel Chromatography

Symptom: During purification by silica gel chromatography, the desired morpholine-containing compound shows significant peak tailing, streaking, or is partially or wholly retained on the column, leading to low recovery.

Potential Cause	Recommended Solution
Strong Acid-Base Interactions: The basic nitrogen of the morpholine ring interacts strongly with the acidic silanol groups on the surface of the silica gel.[11]	- Basic Modifier in Eluent: Add a small amount of a basic modifier to the mobile phase to neutralize the acidic sites on the silica gel. A common starting point is 0.1-2% triethylamine (Et3N) or a solution of ammonia in methanol.[11]
Compound Instability on Silica: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.	- Use of Deactivated Silica: Consider using silica gel that has been deactivated, for example, with water or triethylamine. - Alternative Stationary Phases: For highly sensitive compounds, consider using alternative stationary phases such as alumina (basic or neutral) or reversed-phase silica (C18).

Issue 4: Difficulty with Aqueous Workup and Extraction

Symptom: The morpholine-containing product has high water solubility, leading to poor extraction efficiency from aqueous layers into organic solvents.

Potential Cause

Recommended Solution

High Polarity and Hydrogen Bonding: The ether oxygen and amine nitrogen of the morpholine ring can form hydrogen bonds with water, increasing aqueous solubility.[1][12]

- Salting Out: Add a significant amount of an inorganic salt (e.g., NaCl, K2CO3) to the aqueous layer to increase its ionic strength. This will decrease the solubility of the organic compound, promoting its transfer into the organic phase.[11] - pH Adjustment: Ensure the aqueous layer is basic (e.g., by adding NaOH or K2CO3) to deprotonate the morpholinium salt to its less water-soluble free base form.[11] - Choice of Extraction Solvent: Use more polar organic solvents like dichloromethane (DCM) or chloroform for extraction.[11]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for morpholine-containing compounds?

A1: The main degradation pathways include:

• Oxidation: This can occur at the carbon atoms adjacent to the nitrogen and oxygen, potentially leading to ring-opening or the formation of N-oxides.[4][5] The presence of oxygen, elevated temperatures, and certain metals can promote oxidation.

• Ring-Opening: The C-N or C-O bonds of the morpholine ring can be cleaved under specific conditions, such as in the presence of certain enzymes (like cytochrome P-450 in biological systems) or through chemical reactions like visible light-promoted oxidative cleavage.[6][13]

• N-Dealkylation: For N-substituted morpholines, the cleavage of the bond between the nitrogen and its substituent can occur under harsh conditions.

Q2: How can I protect the morpholine nitrogen during a reaction?

A2: The morpholine nitrogen can be protected with standard nitrogen protecting groups. The choice of protecting group will depend on the reaction conditions you plan to employ. Common protecting groups for secondary amines include:

• Boc (tert-butyloxycarbonyl): Stable to a wide range of conditions but easily removed with acid.

• Cbz (carboxybenzyl): Removable by hydrogenolysis.

• Fmoc (9-fluorenylmethyloxycarbonyl): Base-labile, often used in peptide synthesis.

Morpholine itself can also act as a protecting group for carbonyl compounds by forming stable enamines, which is a key aspect of the Stork enamine reaction.[14]

Q3: What analytical techniques are best for detecting degradation products of morpholine-containing compounds?

A3: A combination of techniques is often most effective:

• Thin-Layer Chromatography (TLC): A quick and easy way to visually assess the purity of your reaction mixture and identify the formation of new, often more polar, byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the number of components in a mixture and their molecular weights, which can help in identifying potential degradation products.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The gold standard for structural elucidation. The appearance of new signals or changes in the chemical shifts of existing signals can indicate degradation. In some cases, in-situ ¹H NMR can be used to monitor the degradation process in real-time.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile morpholine derivatives and their degradation products.[16]

Q4: Are there any specific solvent considerations when working with morpholine-containing compounds?

A4: Yes. While morpholine itself is sometimes used as a solvent due to its polarity, when it is part of your target molecule, be mindful of the following:

• Avoid Strongly Acidic or Basic Solvents if your compound is sensitive to pH extremes.

• Ensure Dry Solvents are used for moisture-sensitive reactions , as water can participate in hydrolysis or other side reactions.

• Degas Solvents for oxygen-sensitive reactions to prevent oxidative degradation.

Q5: My morpholine-containing compound is a salt (e.g., hydrochloride). How does this affect its stability and handling?

A5: The salt form is generally more stable to oxidation than the free base. However, it is also typically more water-soluble and less soluble in non-polar organic solvents.[12] During workup, you will need to neutralize the salt with a base to extract it into an organic solvent. Be aware that the presence of acid can potentially catalyze degradation if the compound is heated for extended periods.

Visualizing Degradation and Troubleshooting

Diagram: Common Morpholine Degradation Pathways

Caption: Key degradation routes for morpholine derivatives.

Diagram: Troubleshooting Workflow for Purification

Caption: Decision tree for troubleshooting chromatography issues.

Experimental Protocols

Protocol: General Procedure for Inert Atmosphere Reactions

• Glassware Preparation: Ensure all glassware is oven-dried or flame-dried to remove moisture.

• Assembly: Assemble the reaction apparatus (e.g., round-bottom flask with condenser and addition funnel) while hot and allow it to cool under a stream of inert gas (nitrogen or argon).

• Solvent and Reagent Addition: Add degassed solvents and liquid reagents via syringe or cannula. Add solid reagents under a positive pressure of inert gas.

• Reaction Monitoring: Maintain a positive pressure of the inert gas throughout the reaction. This can be achieved using a balloon or a bubbler system.

• Workup: Quench the reaction and perform the workup under normal atmospheric conditions unless the product is known to be highly air-sensitive.

Protocol: Purification of a Basic Morpholine Compound using Flash Chromatography

• Column Packing: Pack a silica gel column using the desired eluent system (e.g., hexane/ethyl acetate).

• Eluent Preparation: Prepare the mobile phase with the addition of a basic modifier. For example, for a 1 L solution of 20% ethyl acetate in hexane, add 2-10 mL of triethylamine (Et3N).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (e.g., DCM) and adsorb it onto a small amount of silica gel. After drying, load the solid onto the top of the column.

• Elution: Run the chromatography as usual, collecting fractions and monitoring by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure. Note that triethylamine is volatile and will be removed with the solvent.

References

• Poupin, P., et al. (1998). Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. Applied and Environmental Microbiology, 64(5), 1886-1893. Available at: [Link]

• Giri, B. R., & Schlegel, H. B. (2012). Exploring the ring-opening pathways in the reaction of morpholinyl radicals with oxygen molecule. The Journal of Physical Chemistry A, 116(26), 7123–7127. Available at: [Link]

• Google Patents. (n.d.). A kind of method for oxidative ring-opening of morpholine derivative and product thereof.

• Pugh, D., et al. (2006). Comments on the ring-opening polymerization of morpholine-2,5-dione derivatives by various metal catalysts and characterization of the products formed... Dalton Transactions, (3), 411-419. Available at: [Link]

• Kumar, R., Kapur, S., & Vulichi, S. R. (2022). UNRAVELING THE NOVEL BACTERIAL ASSISTED BIODEGRADATION PATHWAY OF MORPHOLINE. Hungarian Journal of Industry and Chemistry. Available at: [Link]

• Kumar, R., Kapur, S., & Vulichi, S. R. (2022). Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine. Hungarian Journal of Industry and Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Chromatographic determination of morpholine and products of its microbiological degradation. Available at: [Link]

• Eawag. (n.d.). Morpholine Degradation Pathway. Eawag-BBD. Available at: [Link]

• Wikipedia. (n.d.). Morpholine. Available at: [Link]

• PubChem. (n.d.). Morpholine. Available at: [Link]

• ResearchGate. (n.d.). Ring-opening of 3-oxetanone toward morpholine ring formation. Reagents... Available at: [Link]

• Nagy, V., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(10), 6525–6535. Available at: [Link]

• Ataman Kimya. (n.d.). MORPHOLINE. Available at: [Link]

• Fiveable. (n.d.). Morpholine Definition. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Degradation of morpholine by Mycobacterium sp. Isolated from contaminated wastewater collected from Egypt. Available at: [Link]

• Oszczapowicz, I., et al. (2013). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Bioinorganic Chemistry and Applications. Available at: [Link]

• Ataman Kimya. (n.d.). MORPHOLINE. Available at: [Link]

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Available at: [Link]

• ResearchGate. (n.d.). The microbial degradation of morpholine. Available at: [Link]

• Combourieu, B., et al. (2000). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry Performed Directly on the Incubation Medium. Applied and Environmental Microbiology, 66(1), 318-323. Available at: [Link]

• ResearchGate. (n.d.). Growth, final pH, % of morpholine degradation and the quantities of ammonia released by Mycobacterium sp. Available at: [Link]

• ResearchGate. (n.d.). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Available at: [Link]

• Zhang, F., et al. (2019). Synthesis and Controlled Organobase-Catalyzed Ring-Opening Polymerization of Morpholine-2,5-Dione Derivatives and Monomer Recovery by Acid-Catalyzed Degradation of the Polymers. Macromolecules, 52(12), 4652–4662. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of morpholines. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Morpholines. Synthesis and Biological Activity. Available at: [Link]

• Semantic Scholar. (n.d.). Synthesis and SAR of morpholine and its derivatives: A review update. Available at: [Link]

• ResearchGate. (n.d.). The pH of the ammonia, morpholine and ethanolamine solutions and the pH... Available at: [Link]

• Molbase. (n.d.). Morpholine (CAS: 110-91-8): Chemical Properties, Production Process, and Applications. Available at: [Link]

• ResearchGate. (n.d.). Recent progress in the synthesis of morpholines. Available at: [Link]

• Heriot-Watt University. (n.d.). Thermal Degradation of Morpholine in CO2 Post-combustion Capture. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 3. atamankimya.com [atamankimya.com]
• 4. Exploring the ring-opening pathways in the reaction of morpholinyl radicals with oxygen molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN113072460B - A kind of method for oxidative ring-opening of morpholine derivative and product thereof - Google Patents [patents.google.com]
• 7. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pure.hw.ac.uk [pure.hw.ac.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. polybluechem.com [polybluechem.com]
• 13. Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. fiveable.me [fiveable.me]
• 15. real.mtak.hu [real.mtak.hu]
• 16. Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]

Reference Data & Comparative Studies

comparative analysis of silyl protecting groups for ethynylpyridines.

A Comparative Guide to Silyl Protecting Groups for Ethynylpyridines

For researchers and professionals in drug development and materials science, ethynylpyridines are invaluable building blocks. Their rigid structure and versatile reactivity, particularly in palladium-catalyzed cross-coupling reactions like the Sonogashira coupling, make them essential synthons.[1][2][3] However, the acidic proton of the terminal alkyne must be protected to prevent undesired side reactions, such as homocoupling (Glaser coupling), and to ensure selective transformations at other molecular sites.[3]

Silyl groups are the most widely employed protecting groups for terminal alkynes due to their ease of installation, general stability, and predictable, selective removal.[4][5] This guide provides a comparative analysis of the most common silyl protecting groups—Trimethylsilyl (TMS), Triethylsilyl (TES), tert-Butyldimethylsilyl (TBDMS), and Triisopropylsilyl (TIPS)—specifically for the protection of ethynylpyridines. We will delve into the causality behind experimental choices, provide validated protocols, and present data to support strategic synthetic planning.

The Strategic Importance of Silyl Group Selection

The choice of a silyl protecting group is not arbitrary; it is a strategic decision dictated by the planned synthetic route. The primary factor governing the stability of a silyl group is the steric bulk of the substituents on the silicon atom.[6][7] Increased steric hindrance impedes the approach of acids, bases, or nucleophiles (like fluoride ions) required for cleavage.[7][8]

The general order of stability is a critical concept for synthetic design:

TMS < TES < TBDMS < TIPS

This differential stability allows for orthogonal deprotection, a strategy where one silyl group can be selectively removed in the presence of another, more robust silyl group.[5][9] For instance, a labile TMS group can be cleaved under mild basic conditions while a bulky TIPS group on the same molecule remains intact.[9]

Comparative Analysis of Silyl Protecting Groups

The selection of an appropriate silyl group hinges on a balance between the stability required to withstand upcoming reaction conditions and the ease of its eventual removal. The electron-withdrawing nature of the pyridine ring can influence the stability of the adjacent silyl-alkyne bond, making a careful choice even more critical.

Trimethylsilyl (TMS)

The TMS group is the smallest and most labile of the common silyl protecting groups.[8][10] Its lability is both its greatest advantage and its most significant drawback.

• Installation: Easily introduced by treating the ethynylpyridine with a base (e.g., n-BuLi, EtMgBr) followed by addition of trimethylsilyl chloride (TMSCl).

• Stability: Stable under neutral conditions and generally compatible with many transition-metal catalyzed reactions, including Sonogashira couplings where the C-Si bond is typically stable.[10] However, it is readily cleaved by mild acids, bases, and fluoride sources.[8][10] This high sensitivity makes it unsuitable for multi-step syntheses involving harsh reagents.

• Deprotection: Its key feature is the ease of removal under exceptionally mild conditions. Stirring with potassium carbonate in methanol at room temperature is often sufficient for complete deprotection.[5][10] This allows for the selective unmasking of the alkyne in the presence of more robust silyl groups like TBDMS or TIPS.[9]

Triethylsilyl (TES)

The TES group offers a moderate increase in stability over TMS due to slightly greater steric bulk.

• Installation: Similar to TMS, using a base and triethylsilyl chloride (TESCl).

• Stability: More resistant to cleavage than TMS. It can withstand conditions that might partially cleave a TMS group, offering a better safety margin in some synthetic operations.

• Deprotection: Can be removed with fluoride reagents like tetrabutylammonium fluoride (TBAF) or under acidic conditions.[11] It can also be cleaved reductively with reagents like catechol borane in the presence of Wilkinson's catalyst.[12]

tert-Butyldimethylsilyl (TBDMS)

The TBDMS group represents a significant step up in stability and is a workhorse protecting group in organic synthesis.[8]

• Installation: Typically installed using TBDMSCl with an amine base like imidazole in a solvent such as DMF.

• Stability: It is substantially more stable than TMS and TES towards both acidic and basic conditions.[6][8] This robustness makes it suitable for syntheses requiring multiple steps and varied reaction conditions.

• Deprotection: Most commonly removed using fluoride ion sources, with TBAF in THF being the standard reagent.[4] Cleavage requires more forcing conditions than for TMS or TES, which is the basis for its use in orthogonal protection schemes.

Triisopropylsilyl (TIPS)

With three bulky isopropyl groups, TIPS is one of the most robust and sterically hindered silyl protecting groups commonly used for alkynes.[7][10]

• Installation: Requires a strong base and triisopropylsilyl chloride (TIPSCl) or the more reactive triisopropylsilyl triflate (TIPSOTf).

• Stability: Offers excellent stability across a wide pH range and is resistant to many nucleophilic reagents.[7] It is the group of choice when the protected alkyne must survive harsh conditions, such as organometallic additions or strongly basic reactions elsewhere in the molecule. However, its significant steric bulk can sometimes hinder or prevent reactions at adjacent positions.[13]

• Deprotection: Removal requires more vigorous conditions, typically TBAF at elevated temperatures or treatment with hydrogen fluoride-pyridine complex (HF-Py).[7] More recently, milder methods using silver fluoride (AgF) in methanol have been developed for TIPS deprotection.[14]

Data Summary and Strategic Application

The choice of protecting group directly impacts the strategic design of a synthetic route. The following table provides a comparative summary to guide this decision-making process.

Silyl Group	Structure	Relative Stability	Typical Installation Conditions	Key Deprotection Reagents	Strategic Application
TMS	-Si(CH₃)₃	1 (Baseline)	n-BuLi, then TMSCl, THF, -78 °C to rt	K₂CO₃/MeOH; TBAF (mild)	Temporary protection; selective removal in presence of other silyl groups.[9]
TES	-Si(CH₂CH₃)₃	~64	n-BuLi, then TESCl, THF, -78 °C to rt	TBAF; mild acid (e.g., AcOH)	Intermediate stability for multi-step synthesis not involving harsh conditions.
TBDMS	-Si(CH₃)₂(C(CH₃)₃)	~20,000	TBDMSCl, Imidazole, DMF, rt	TBAF; AcOH/H₂O	General purpose, robust protection for complex synthesis.[8]
TIPS	-Si(CH(CH₃)₂)₃	~700,000	n-BuLi, then TIPSCl, THF, -78 °C to rt	TBAF (heated); HF-Pyridine; AgF/MeOH[14]	Protection during harsh reaction conditions; when maximum stability is required.[7]
Relative stability data is generalized from studies on silyl ethers and serves as a strong proxy for silyl alkynes.[7][15]

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following detailed protocols are provided. These methods are self-validating and represent standard, field-proven procedures.

Protocol 1: General Procedure for Silylation of Ethynylpyridine (TIPS protection example)

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the ethynylpyridine substrate (1.0 eq.) and anhydrous tetrahydrofuran (THF, ~0.2 M).

• Deprotonation: Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (1.1 eq., typically 1.6 M in hexanes) dropwise via syringe. Stir the resulting solution at -78 °C for 30 minutes.

• Silylation: Add triisopropylsilyl chloride (TIPSCl, 1.2 eq.) dropwise to the solution.

• Reaction: Allow the reaction mixture to warm slowly to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Mild Deprotection of a TMS-Ethynylpyridine

• Setup: Dissolve the TMS-protected ethynylpyridine (1.0 eq.) in methanol (MeOH, ~0.1 M) in a round-bottom flask.[10]

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq.).[6]

• Reaction: Stir the suspension vigorously at room temperature for 1-3 hours. Monitor the reaction progress by TLC.[6]

• Workup: Upon completion, filter the mixture through a pad of Celite® to remove the inorganic salts, washing with methanol or ethyl acetate.

• Isolation: Concentrate the filtrate under reduced pressure. The crude terminal alkyne can often be used without further purification. If necessary, purify by column chromatography.

Protocol 3: Fluoride-Mediated Deprotection of a TBDMS/TIPS-Ethynylpyridine

• Setup: Dissolve the TBDMS- or TIPS-protected ethynylpyridine (1.0 eq.) in anhydrous THF (~0.1 M) in a flask under an inert atmosphere.

• Reagent Addition: Add tetrabutylammonium fluoride (TBAF, 1.2 eq., typically 1.0 M solution in THF) dropwise at 0 °C or room temperature.[4] Note: For the more stable TIPS group, warming to 40-50 °C may be required.

• Reaction: Stir the solution for 1-16 hours, depending on the stability of the silyl group and the substrate.[6] Monitor the deprotection by TLC.

• Workup: Once the starting material is consumed, quench the reaction by adding water or saturated aqueous NH₄Cl.[6]

• Isolation: Extract the product with an organic solvent, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product via flash chromatography.

Conclusion

The strategic selection and application of silyl protecting groups are fundamental to the successful synthesis of complex molecules derived from ethynylpyridines. The trimethylsilyl (TMS) group serves as an excellent temporary shield, easily removed under the mildest basic conditions. For greater durability through multi-step sequences, the tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) groups provide robust protection, with their removal requiring more forcing fluoride-based conditions. This hierarchy in stability is not a limitation but a powerful tool, enabling chemists to perform selective, orthogonal deprotections that are crucial for efficient and elegant synthetic design. By understanding the principles of steric hindrance and reactivity outlined in this guide, researchers can make informed decisions to streamline their synthetic efforts and achieve their molecular targets.

References

• 13Angewandte Chemie International Edition in English, 2018.

• 10BenchChem Application Notes, 2025.

• 8ResearchGate, 2017.

• 16Organic Chemistry Portal, 2015.

• 17Chem-Station International Edition, 2014.

• 6BenchChem, 2025.

• 18Synlett, 2006.

• 4Chinese Journal of Organic Chemistry, 2017.

• 9Gelest Technical Library.

• 19ResearchGate, 2025.

• 7BenchChem, 2025.

• 12NIH Public Access, 2008.

• 20Sigma-Aldrich.

• 1BenchChem, 2025.

• 5Thieme E-Journals, 2017.

• 21ResearchGate.

• 11Gelest Technical Library.

• 15University of Texas Southwestern Medical Center.

• 2SynArchive.

• 22ResearchGate, 2025.

• 3Organic Letters, 2003.

• 23MDPI, 2023.

• 24University of California, Irvine.

• 14Journal of the Mexican Chemical Society, 2007.

• Organic & Biomolecular Chemistry, 2018.

• 25MDPI, 2022.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 5. Some Aspects of the Chemistry of Alkynylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 12. Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scielo.org.mx [scielo.org.mx]
• 15. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 16. Organic Functional Group Protection [organic-chemistry.org]
• 17. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 18. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 19. researchgate.net [researchgate.net]
• 20. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 25. mdpi.com [mdpi.com]

The Chemist's Compass: Navigating Alkyne Stability with TMS, TIPS, and TBDMS Protecting Groups

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving desired molecular architectures. For researchers, scientists, and drug development professionals, the terminal alkyne presents a recurring motif, a versatile functional group whose acidic proton often requires masking to prevent unwanted reactivity.[1][2] Among the arsenal of protective strategies, silyl groups, particularly trimethylsilyl (TMS), triisopropylsilyl (TIPS), and tert-butyldimethylsilyl (TBDMS), have emerged as workhorses, prized for their ease of installation and tunable stability.[1]

This guide offers an in-depth, objective comparison of TMS, TIPS, and TBDMS as protecting groups for terminal alkynes. Moving beyond a simple catalog of reagents, we will dissect the causality behind their differential stability, provide supporting experimental data, and present detailed protocols to empower chemists in making informed strategic decisions.

The Foundation of Stability: Steric Hindrance at Silicon

The stability of a silyl-protected alkyne is fundamentally dictated by the steric bulk of the substituents on the silicon atom.[3][4] Larger, more sterically encumbered groups physically obstruct the approach of nucleophiles or electrophiles to the silicon-alkyne carbon bond, thereby enhancing the protecting group's resilience to cleavage.[4][5] This principle establishes a clear hierarchy of stability, which is broadly consistent across both silyl ethers and silyl alkynes.[6][7]

The general order of stability for these common silyl groups is:

TMS < TBDMS < TIPS

This trend is a direct consequence of the increasing steric demand from the small methyl groups in TMS, to the bulkier tert-butyl group in TBDMS, and finally to the three sterically imposing isopropyl groups of TIPS.[4][6]

A Head-to-Head Comparison: TMS vs. TBDMS vs. TIPS for Alkyne Protection

The choice of silyl protecting group is a strategic decision based on the planned synthetic route. The lability of TMS can be an advantage for easy removal, while the robustness of TIPS is essential for enduring harsh reaction conditions. TBDMS offers a versatile intermediate stability. The following table summarizes their key characteristics and common deprotection conditions.

Protecting Group	Structure	Relative Stability	Common Deprotection Conditions	Key Considerations
TMS (Trimethylsilyl)	-(Si(CH₃)₃)	Low	- Mild basic conditions (e.g., K₂CO₃/MeOH)[8][9]- Fluoride sources (e.g., TBAF/THF)[1][10]- Mild acidic conditions[7]	Highly labile; useful for temporary protection or when mild deprotection is critical.[10][11] Can be cleaved during chromatography on silica gel.
TBDMS (tert-Butyldimethylsilyl)	-(Si(CH₃)₂C(CH₃)₃)	Intermediate	- Fluoride sources (e.g., TBAF/THF)[12]- Acidic conditions (e.g., CSA, PPTS in MeOH)[6]	A good balance of stability and ease of removal.[7] Stable to chromatography and a wider range of reaction conditions than TMS.[6]
TIPS (Triisopropylsilyl)	-(Si(CH(CH₃)₂)₃)	High	- Forcing fluoride conditions (e.g., TBAF/THF, often with heating)[13][14]- Strong acidic conditions[15]	Very robust; ideal for multi-step syntheses involving harsh reagents.[4][7] Allows for selective deprotection of TMS or TBDMS in its presence.[8]

Deep Dive into Each Protecting Group

Trimethylsilyl (TMS): The Agile Guardian

The TMS group is the smallest and most labile of the three, making it an excellent choice for temporary protection where a facile and mild deprotection is required.[10][11] Its sensitivity to both acidic and basic conditions, however, limits its application in complex syntheses.[7][9]

Protection Protocol: TMS Protection of Phenylacetylene

• To a solution of phenylacetylene (1.0 equiv) in anhydrous THF under an inert atmosphere at 0 °C, add n-butyllithium (1.05 equiv, as a solution in hexanes) dropwise.

• Stir the resulting solution at 0 °C for 30 minutes.

• Add chlorotrimethylsilane (TMSCl, 1.1 equiv) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Causality Behind Experimental Choices: The use of a strong base like n-butyllithium is necessary to deprotonate the terminal alkyne, generating the acetylide anion. This potent nucleophile then readily attacks the electrophilic silicon atom of TMSCl. Anhydrous conditions are critical to prevent quenching of the organolithium reagent.

Deprotection Protocol: Base-Mediated Cleavage of a TMS-Alkyne

• Dissolve the TMS-protected alkyne (1.0 equiv) in methanol.

• Add a catalytic amount of potassium carbonate (K₂CO₃, e.g., 0.2 equiv).

• Stir the mixture at room temperature and monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.[10]

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the deprotected alkyne.[10]

Causality Behind Experimental Choices: The methanolic potassium carbonate provides a mildly basic medium that facilitates the nucleophilic attack of methanolate on the silicon atom, leading to the cleavage of the Si-C bond. This method is exceptionally mild, often leaving more robust protecting groups intact.

tert-Butyldimethylsilyl (TBDMS): The Versatile Workhorse

The TBDMS group offers a significant increase in stability compared to TMS, owing to the steric hindrance provided by the tert-butyl group.[6] It is robust enough to withstand a broader range of reaction conditions, including chromatography, yet it can be removed selectively without requiring excessively harsh reagents.[6][7]

Protection Protocol: TBDMS Protection of a Terminal Alkyne

• Generate the lithium acetylide as described for the TMS protection.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.1 equiv) to the acetylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Workup and purify as described for the TMS-protected alkyne.

Causality Behind Experimental Choices: The increased steric bulk of TBDMSCl compared to TMSCl means the reaction is slower, often requiring longer reaction times or slightly elevated temperatures to achieve full conversion.

Deprotection Protocol: Fluoride-Mediated Cleavage of a TBDMS-Alkyne

• Dissolve the TBDMS-protected alkyne (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Add tetrabutylammonium fluoride (TBAF, 1.1 equiv, as a 1M solution in THF) dropwise at room temperature.[10]

• Stir the solution for 2-4 hours, monitoring by TLC.

• Upon completion, quench with saturated aqueous NH₄Cl solution and extract with an organic solvent.[10]

• Wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash column chromatography if necessary.[10]

Causality Behind Experimental Choices: Fluoride ions have a very high affinity for silicon, forming an exceptionally strong Si-F bond.[6] This thermodynamic driving force allows TBAF to effectively cleave the Si-C bond even in sterically hindered systems like TBDMS-alkynes.

Triisopropylsilyl (TIPS): The Stalwart Defender

With three bulky isopropyl groups, the TIPS group provides the highest level of stability among the three.[4] It is the protecting group of choice when the alkyne must endure a long synthetic sequence with varied and potentially harsh conditions.[7] Its removal requires more forcing conditions, which allows for the selective deprotection of less stable silyl groups like TMS and TBDMS in its presence.[8]

Protection Protocol: TIPS Protection of a Terminal Alkyne

• Generate the lithium acetylide as described for the TMS protection.

• Add triisopropylsilyl chloride (TIPSCl, 1.1 equiv) to the acetylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir, often for 12-24 hours.

• Workup and purify as described for the TMS-protected alkyne.

Causality Behind Experimental Choices: The extreme steric hindrance of TIPSCl makes this the slowest of the silylation reactions, frequently requiring extended reaction times to achieve high yields.

Deprotection Protocol: Cleavage of a TIPS-Alkyne with TBAF

• Dissolve the TIPS-protected alkyne (1.0 equiv) in anhydrous THF.

• Add TBAF (1.5-2.0 equiv, as a 1M solution in THF).

• The reaction may be sluggish at room temperature and often requires gentle heating (e.g., 40-50 °C) for several hours to overnight.

• Monitor the reaction by TLC and perform an aqueous workup as described for the TBDMS deprotection upon completion.[13]

Causality Behind Experimental Choices: The significant steric shielding of the silicon atom in a TIPS-alkyne necessitates more forcing conditions for deprotection. This can be achieved by using a larger excess of the fluoride source and/or by providing thermal energy to overcome the higher activation barrier for nucleophilic attack at the silicon center.

Visualizing the Workflow and Stability

To better illustrate the concepts discussed, the following diagrams outline the general workflow for silyl protection and deprotection of alkynes, as well as the relative stability of the protecting groups.

Caption: Relative stability of TMS, TBDMS, and TIPS protecting groups for alkynes.

Conclusion

The selection of a silyl protecting group for a terminal alkyne is a critical decision that can significantly impact the efficiency and success of a synthetic campaign. The trimethylsilyl (TMS) group offers high lability for easy removal, the triisopropylsilyl (TIPS) group provides exceptional stability for enduring harsh conditions, and the tert-butyldimethylsilyl (TBDMS) group presents a balanced, intermediate option. By understanding the principles of steric hindrance that govern their stability and the specific conditions required for their cleavage, researchers can strategically deploy these valuable tools to navigate the complexities of modern organic synthesis and accelerate the development of novel molecules.

References

Sources

• 1. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 2. 15.2 Use of protecting groups | Organic Chemistry II [courses.lumenlearning.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Gauging the Steric Effects of Silyl Groups with a Molecular Balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. total-synthesis.com [total-synthesis.com]
• 7. researchgate.net [researchgate.net]
• 8. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 9. reddit.com [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups [cureffi.org]
• 12. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 13. scribd.com [scribd.com]
• 14. scribd.com [scribd.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Validation of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine: The Definitive Role of X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is non-negotiable. The precise arrangement of atoms dictates function, reactivity, and interaction with biological targets. This guide provides an in-depth comparison of analytical techniques for the structural elucidation of the novel compound, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, emphasizing the unparalleled confirmatory power of single-crystal X-ray crystallography.

While spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide crucial pieces of the structural puzzle, X-ray crystallography stands alone in its ability to deliver a definitive, high-resolution atomic map. We will explore the synergistic application of these techniques, culminating in the unequivocal validation that only crystallography can provide.

The Compound in Focus: Synthesis and Expected Structure

The target molecule, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, is a bespoke chemical entity featuring a pyridine core, a morpholine substituent, and a trimethylsilyl (TMS)-protected ethynyl group. Its synthesis is hypothetically achieved via a Sonogashira cross-coupling reaction, a powerful method for forming carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[1][2] In this proposed synthesis, 2-chloro-3-iodopyridine would react with trimethylsilylacetylene in the presence of a palladium catalyst and a copper(I) co-catalyst, followed by nucleophilic aromatic substitution with morpholine.

The trimethylsilyl group is a common protecting group for terminal alkynes, preventing unwanted side reactions and often facilitating purification.[1][3] The resulting structure combines the aromatic, electron-deficient pyridine ring with the electron-donating morpholine and the linear, rigid ethynyl moiety, making it an interesting candidate for further functionalization or as a scaffold in medicinal chemistry.

A Multi-faceted Approach to Structure Elucidation

No single technique provides a complete picture. A robust structural validation workflow integrates data from multiple analytical methods. Each technique probes different aspects of the molecule's constitution, and their combined data build a compelling, albeit circumstantial, case for the proposed structure.

Initial Characterization: The Spectroscopic Toolkit

Mass Spectrometry (MS): The first step in identifying an unknown compound is typically to determine its molecular weight. High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the determination of the elemental formula. For our target compound (C14H20N2OSi), the expected monoisotopic mass would be precisely determined, providing strong initial evidence for its formation. Fragmentation patterns observed in tandem MS (MS/MS) experiments can further corroborate the proposed structure by identifying characteristic losses of fragments like the morpholine ring or the TMS group.[4]

Infrared (IR) Spectroscopy: IR spectroscopy probes the vibrational frequencies of chemical bonds. For 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, the IR spectrum would be expected to show characteristic absorption bands for the C≡C triple bond (around 2150 cm⁻¹), C-H bonds of the aromatic and aliphatic groups, and C-N and C-O bonds of the morpholine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is arguably the most powerful spectroscopic technique for determining the connectivity of atoms in a molecule.

• ¹H NMR: Would reveal the number of different types of protons and their neighboring environments. We would expect to see distinct signals for the pyridine ring protons, the morpholine protons (typically two sets of triplets), and a sharp singlet for the nine equivalent protons of the trimethylsilyl group.[5][6][7]

• ¹³C NMR: Would show signals for each unique carbon atom in the molecule, including the two carbons of the alkyne.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons and carbons, allowing for the definitive assignment of all signals and piecing together the carbon skeleton and the attachment of substituents.

The following table summarizes the expected (hypothetical) data from these spectroscopic techniques.

Technique	Expected Observation	Inference
HRMS (ESI+)	m/z = 277.1421 [M+H]⁺	Confirms elemental formula C14H20N2OSi
IR (KBr)	~2150 cm⁻¹ (weak), ~1250 cm⁻¹ (strong)	Presence of C≡C triple bond and Si-CH₃
¹H NMR (CDCl₃)	δ ~8.2 (d), ~7.5 (d), ~6.8 (dd) ppm	Signals for 3 protons on the pyridine ring
δ ~3.8 (t), ~3.2 (t) ppm	Signals for 8 protons of the morpholine ring
δ ~0.25 (s) ppm	Signal for 9 protons of the TMS group
¹³C NMR (CDCl₃)	δ ~160, ~150, ~138, ~120, ~115 ppm	Signals for 5 carbons of the pyridine ring
δ ~105, ~95 ppm	Signals for 2 carbons of the alkyne
δ ~67, ~45 ppm	Signals for 4 carbons of the morpholine ring
δ ~0.0 ppm	Signal for 3 carbons of the TMS group

While this collective data strongly suggests the proposed structure, it does not provide absolute proof. Spectroscopic methods describe the molecule in terms of averages in a solution or bulk sample. They do not directly "see" the precise spatial arrangement of atoms, bond lengths, and bond angles in the solid state.

The Gold Standard: Single-Crystal X-ray Crystallography

For definitive and unambiguous structural proof, single-crystal X-ray crystallography is the ultimate arbiter.[8][9] This technique provides a three-dimensional map of electron density within a single crystal, from which the precise positions of individual atoms can be determined. The resulting crystal structure offers a wealth of information that is unattainable by other methods.[10][11][12][13]

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands patience and precision.

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Step-by-Step Protocol:

• Crystal Growth (The Art): High-quality single crystals are the prerequisite for a successful experiment. This is often the most challenging step. For a novel organic compound like ours, a typical approach would be slow evaporation of a solution.

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane).

  • Transfer the solution to a small, clean vial.

  • Cover the vial with a cap pierced with a needle or with parafilm with a few pinholes to allow for slow evaporation of the solvent over several days to weeks at room temperature.

  • Monitor regularly for the formation of well-defined, single crystals.

• Data Collection (The Experiment):

  • A suitable crystal is selected under a microscope and mounted on a goniometer head.

  • The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • The crystal is exposed to a focused beam of monochromatic X-rays. As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Structure Solution and Refinement (The Analysis):

  • The collected diffraction data are processed to determine the unit cell dimensions and space group.

  • The initial positions of the atoms are determined using computational methods (e.g., direct methods or Patterson methods).

  • This initial model is then refined against the experimental data, adjusting atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

Comparative Data: What X-ray Crystallography Reveals

The output of a successful crystallographic experiment is a Crystallographic Information File (CIF).[14][15][16][17][18] This standard file format contains all the information about the crystal structure, including atomic coordinates, bond lengths, bond angles, and torsion angles.

Below is a table comparing the hypothetical key structural parameters for 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine as determined by X-ray crystallography versus other techniques.

Parameter	X-ray Crystallography (Hypothetical Data)	Other Techniques (Inference/Limitation)
Connectivity	Unambiguous 3D atomic coordinates.	Inferred from 1D and 2D NMR correlations.
Stereochemistry	Absolute confirmation of molecular shape.	Inferred from NMR coupling constants (e.g., chair conformation of morpholine).
Bond Lengths	Precise values (e.g., C≡C: ~1.20 Å; Si-C: ~1.84 Å).	Not directly measurable by NMR, MS, or IR.
Bond Angles	Precise values (e.g., C-C≡C: ~178°).	Not directly measurable by NMR, MS, or IR.
Torsion Angles	Defines the conformation of flexible parts (e.g., orientation of morpholine ring relative to pyridine).	Inferred from NMR (NOE experiments), but often ambiguous.
Intermolecular Interactions	Reveals packing in the crystal lattice, hydrogen bonds, and other non-covalent interactions.	Not accessible by standard solution-state techniques.

Caption: The hierarchy of structural validation techniques.

Conclusion: An Indispensable Tool

For the definitive structural validation of a novel chemical entity like 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, a combination of analytical techniques is essential. Spectroscopic methods including NMR, MS, and IR provide the foundational data to propose a structure, confirming the presence of functional groups and the connectivity of the atomic framework.

However, these techniques fall short of providing the absolute, high-resolution three-dimensional information required for modern chemical and pharmaceutical research. Single-crystal X-ray crystallography is the unequivocal gold standard. It moves beyond inference to provide a direct visualization of the molecule, detailing precise bond lengths, bond angles, and the subtle conformational features that govern molecular properties and interactions. For any research where structural certainty is paramount, X-ray crystallography is not just a superior alternative; it is an indispensable final step in the validation process.

References

• Sonogashira coupling. Wikipedia. [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography.Acta Crystallographica Section A, 47(6), 655-685.

• Crystallographic Information File. Wikipedia. [Link]

• International Union of Crystallography. A Guide to CIF for Authors. [Link]

• International Union of Crystallography. CIF 1.1 syntax specification. [Link]

• Crystallography - Metadata Standards Catalog. Research Data Alliance. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Nagy, V., et al. (2018). Catalytic Activation of Trimethylsilylacetylenes: A One-Pot Route to Unsymmetrical Acetylenes and Heterocycles.SciSpace.

• El-Emam, A. A., et al. (2020). X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties. MDPI. [Link]

• Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling.NTU Scholars.
• Sørensen, U. S., Wede, J., & Pombo-Villar, E. (2001).
• Cetina, M., & Jukić, M. (2019). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives.
• Li, Y., et al. (2016). X-ray powder diffraction data for 5, 6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-1-piperidinyl)phenyl]-2(1H)-pyridinone, C20H25N3O3.Cambridge University Press.
• Liu, Y., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development.Trends in Analytical Chemistry.
• Kopchuk, D. S., et al. (2019). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines.
• Jenisov, A. Y., Mamatyuk, V. I., & Shkurko, O. P. (1985). Proton-coupled /sup 13/C NMR spectra of 2- and 3-substituted pyridines.OSTI.GOV.
• Al-Majid, A. M., et al. (2021). Synthesis, X-ray, Hirshfeld, and AIM Studies on Zn(II) and Cd(II) Complexes with Pyridine Ligands.MDPI.
• Liang, Y., et al. (2021). Strategies for structure elucidation of small molecules using gas chromatography-mass spectrometric data.
• Smith, W. B., & Roark, J. L. (1969). Proton magnetic resonance spectra of several 2-substituted pyridines.
• Proton magnetic resonance spectra of several 2-substituted pyridines.
• Sun, Y., et al. (2009).
• X-ray Diffraction Analysis of Crystalline 4-(4-Morpholinyl)
• Wolfender, J. L., et al. (2015).
• Small Molecule Development Analytical Methods for Faster Time to Market.Hovione.
• Al-Warhi, T., et al. (2022). Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin.PMC - NIH.
• Taldone, T., et al. (2018). Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors.PMC - NIH.
• Wang, H., et al. (2019). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.PMC - NIH.
• Wang, R., et al. (2022). Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples.
• Al-Amiery, A. A. (2014). H.NMR-Spectrum of Compound{2}.
• Serratrice, G., et al. (2001). Synthesis of Substituted 2-Pyridyl-4-phenylquinolines.MDPI.
• Cooper, D. R., et al. (2011). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery.PMC - NIH.
• Cooper, D. R., et al. (2011). X-ray Crystallography: Assessment and Validation of Protein-Small Molecule Complexes for Drug Discovery.PubMed.
• Hafez, H. N., et al. (2010).
• Liu, Z. M., et al. (2010). Synthesis and Molecular Docking Studies of Novel 2-chloro-pyridine Derivatives Containing Flavone Moieties as Potential Antitumor Agents.PubMed.
• Synthesis method of 2-amino pyridine compounds.

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scispace.com [scispace.com]
• 4. scispace.com [scispace.com]
• 5. Proton-coupled /sup 13/C NMR spectra of 2- and 3-substituted pyridines (Journal Article) | OSTI.GOV [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. X-ray powder diffraction data for 5, 6-dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-1-piperidinyl)phenyl]-2(1H)-pyridinone, C20H25N3O3 | Powder Diffraction | Cambridge Core [cambridge.org]
• 13. researchgate.net [researchgate.net]
• 14. CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Crystallographic Information File - Wikipedia [en.wikipedia.org]
• 16. iucr.org [iucr.org]
• 17. iucr.org [iucr.org]
• 18. Crystallography – Metadata Standards Catalog [rdamsc.bath.ac.uk]

A Comparative Guide to the Biological Activity Screening of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine and Its Analogs

This guide provides a comprehensive framework for evaluating the biological activity of the novel compound 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine. Given the compound's unique structural motifs—a privileged morpholine scaffold, a bio-active pyridine core, and a rigid ethynyl linker—it presents a compelling candidate for drug discovery programs. This document outlines a logical, multi-tiered screening strategy, compares its potential performance against rationally designed analogs, and provides detailed protocols for key assays. The insights herein are synthesized from established principles in medicinal chemistry and data from structurally related molecules to guide researchers in unlocking the therapeutic potential of this chemical series.

Introduction to the Core Scaffold: A Synthesis of Privileged Structures

The target molecule, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine, is a composite of three key pharmacophoric elements, each contributing distinct properties that are highly valued in medicinal chemistry.

• The Morpholine Moiety: The morpholine ring is a ubiquitous heterocycle in FDA-approved drugs.[1] Its inclusion is a common strategy to improve physicochemical properties. The oxygen atom acts as a hydrogen bond acceptor, while the saturated ring structure imparts a favorable pKa (typically ~8.5), enhancing aqueous solubility and oral bioavailability.[2] Furthermore, it often confers greater metabolic stability compared to more labile piperidine or piperazine rings.[1]

• The 2-Substituted Pyridine Core: Pyridine is the second most common N-heterocycle found in pharmaceuticals and is known for a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[3] The 2-amino (or in this case, 2-morpholino) pyridine substructure is a classic "hinge-binding" motif, capable of forming critical hydrogen bonds with the backbone of many protein kinases, making it a cornerstone of kinase inhibitor design.[4]

• The Trimethylsilyl-Ethynyl Linker: The ethynyl group provides a rigid, linear linker that can probe deep into hydrophobic pockets of target proteins. The trimethylsilyl (TMS) group is a bulky, lipophilic moiety. While often used as a protecting group in synthesis, its presence in a final compound can be strategic for modulating lipophilicity and exploring steric tolerance within a binding site. A primary objective of an initial screening campaign would be to determine if this TMS group is beneficial for activity or merely a synthetic handle that should be removed.

Given these features, this compound class is a strong candidate for activity in oncology, particularly as an inhibitor of protein kinases such as PI3K or other ATP-binding enzymes.[5]

Proposed Screening Workflow and Analog Design

A robust screening cascade is essential to efficiently identify and characterize the biological activity of a new chemical entity. We propose a tiered approach, starting with broad phenotypic screening and progressing to specific, target-based assays.

Caption: Potential inhibition of the PI3K/Akt signaling pathway.

This protocol describes a specific, target-based assay to confirm the inhibitory activity of lead compounds against a purified kinase.

Objective: To determine the IC50 value of test compounds against the PI3Kα enzyme.

Materials:

• Recombinant human PI3Kα enzyme.

• PIP2 substrate.

• ATP.

• HTRF (Homogeneous Time-Resolved Fluorescence) detection reagents: PIP3-biotin tracer, Streptavidin-Europium cryptate, and anti-GST-XL665 antibody.

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 3 mM MgCl2, 1 mM DTT).

• Low-volume 384-well plates.

Methodology:

• Compound Plating: Dispense serial dilutions of the test compounds (in DMSO) into the 384-well plate.

• Enzyme Addition: Add the PI3Kα enzyme solution to all wells except the negative control.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of PIP2 substrate and ATP. Incubate for 1 hour at room temperature.

• Detection: Stop the reaction and add the HTRF detection reagents. This mixture will detect the amount of PIP3 product formed.

• Incubation: Incubate for 1 hour at room temperature to allow for signal development.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

• Analysis: Calculate the HTRF ratio (665nm/620nm) and plot the percentage of inhibition against the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

This guide presents a systematic approach to characterizing the biological activity of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine and its analogs. The initial SAR exploration, based on illustrative data, strongly suggests that the de-silylated analog (Cpd-2 ) is the most promising starting point for further optimization. The proposed workflow, from broad cellular screening to specific enzyme inhibition assays, provides a clear path forward.

Future efforts should focus on:

• Confirming the proposed anticancer activity with the synthesized analogs.

• Executing a broad kinase panel screen for Cpd-2 to identify its primary target(s).

• Initiating lead optimization efforts around the 4-(3-ethynyl-pyridin-2-yl)-morpholine scaffold to improve potency, selectivity, and drug-like properties.

By following this structured, data-driven approach, researchers can efficiently evaluate this novel chemical series and determine its potential as a next-generation therapeutic agent.

References

• Tzara, A., Xanthopoulos, D., & Kourounakis, A. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

• Singh, R. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

• Corral-Bautista, C. M., et al. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Pharmaceuticals, 16(11), 1546. [Link]

• Wujec, M., et al. (2024). New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation. Molecules, 29(10), 2337. [Link]

• Al-Mourabit, A. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• Al-Suhaimi, K. M., et al. (2024). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Molecules, 29(11), 2661. [Link]

• Abdel-Aziz, A. A.-M., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS Omega, 8(49), 46849–46864. [Link]

• Kadasi, S. (2023, August 2). STRUCTURE ACTIVITY RELATIONSHIP (SAR) OF MORPHINE AND IT'S MODIFIED ANALOGUES. YouTube. [Link]

• Zhang, Y., et al. (2017). Synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)Morpholine. ResearchGate. [Link]

• Ukrpromvneshekpertiza, G. P. (2019). Synthesis and Regularities of the Structure–Activity Relationship in a Series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides. MDPI. [Link]

• Al-Ostath, A. I., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. Scientific Reports, 14(1), 1730. [Link]

• Essassi, D., et al. (2022). Syntheses and crystal structure of 4-[(pyridin-3-yl)diazenyl]morpholine and 1-[(pyridin-3-yl)diazenyl]-1,2,3,4-tetrahydroquinoline. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 10), 990–995. [Link]

• International Journal for Multidisciplinary Research. (n.d.). Virtual Screening for Identification of Pyridines and Pyrimidines as Potent CDK9 Inhibitors. [Link]

• Sureshkumar, M., et al. (2009). Synthesis of 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one. Molbank, 2009(4), M617. [Link]

• Singh, A., & Sharma, P. K. (2024). A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. ChemistrySelect, 9(2). [Link]

• Foote, K. M., et al. (2013). Discovery of 4-{4-[(3R)-3-Methylmorpholin-4-yl]-6-[1-(methylsulfonyl)cyclopropyl]pyrimidin-2-yl}-1H-indole (AZ20): a potent and selective inhibitor of ATR protein kinase with monotherapy in vivo antitumor activity. Journal of Medicinal Chemistry, 56(5), 2125–2138. [Link]

Sources

• 1. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijfmr.com [ijfmr.com]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Palladium Catalysts for the Sonogashira Coupling of 2-Bromopyridines

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes. This reaction is of paramount importance in the synthesis of pharmaceuticals, natural products, and advanced materials. However, the coupling of nitrogen-containing heteroaryl halides, such as 2-bromopyridines, presents a unique set of challenges that necessitate a careful selection of the palladium catalyst system. This guide provides a comparative analysis of the efficacy of different palladium catalysts for the Sonogashira coupling of 2-bromopyridines, supported by experimental data and mechanistic insights to inform your catalyst selection and reaction optimization.

The Challenge: The "Pyridine Problem" in Palladium Catalysis

The primary obstacle in the cross-coupling of 2-bromopyridines is the propensity of the pyridine nitrogen to coordinate to the palladium center of the catalyst. This coordination can lead to the formation of stable, inactive palladium complexes, a phenomenon often referred to as catalyst poisoning. This deactivation of the catalyst can result in sluggish reactions, low yields, and the need for high catalyst loadings, which is economically and environmentally undesirable.

To overcome this challenge, the choice of the ligand on the palladium catalyst is critical. The ideal ligand should be able to stabilize the active palladium(0) species and promote the desired catalytic cycle while minimizing the inhibitory coordination of the pyridine substrate.

Comparing Palladium Catalyst Systems for the Sonogashira Coupling of 2-Bromopyridines

The efficacy of a palladium catalyst in the Sonogashira coupling of 2-bromopyridines is largely dictated by the nature of the ancillary ligands. We will compare three major classes of palladium catalysts: those with simple phosphine ligands, those with bulky, electron-rich phosphine ligands, and those with N-heterocyclic carbene (NHC) ligands.

Palladium Catalysts with Simple Phosphine Ligands (e.g., PPh₃)

Palladium complexes with triphenylphosphine (PPh₃), such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, are among the most common and readily available catalysts for Sonogashira couplings. While effective for a range of aryl halides, their performance with 2-bromopyridines can be limited due to the catalyst inhibition issue.

A study by Zhu et al. demonstrated the successful Sonogashira coupling of 2-amino-3-bromopyridines with various terminal alkynes using a Pd(CF₃COO)₂/PPh₃ system.[1][2] The optimized conditions were found to be 2.5 mol% of Pd(CF₃COO)₂, 5.0 mol% of PPh₃, and 5.0 mol% of CuI in DMF at 100 °C.[1][2] Under these conditions, a range of substituted 2-amino-3-alkynylpyridines were synthesized in moderate to excellent yields (72-96%).[1][2]

While these results demonstrate the feasibility of using simple phosphine ligands, the relatively high catalyst loading and reaction temperature suggest that this system may not be optimal for all 2-bromopyridine substrates, especially those that are less activated or sterically hindered.

Palladium Catalysts with Bulky, Electron-Rich Phosphine Ligands (Buchwald-Type Ligands)

The development of bulky and electron-rich phosphine ligands, often referred to as Buchwald-type ligands (e.g., XPhos, SPhos, DavePhos), has revolutionized palladium-catalyzed cross-coupling reactions, particularly for challenging substrates like heteroaryl halides. These ligands possess large steric footprints and strong electron-donating properties, which help to promote the formation of the active, monoligated palladium(0) species and accelerate the rate-limiting oxidative addition step. Furthermore, the steric bulk of these ligands can effectively shield the palladium center, thereby disfavoring the coordination of the pyridine nitrogen and mitigating catalyst deactivation.

• Higher yields and catalyst turnover numbers (TONs).

• Lower catalyst loadings.

• Milder reaction conditions (lower temperatures and shorter reaction times).

• Broader substrate scope, including more challenging 2-bromopyridines.

Palladium Catalysts with N-Heterocyclic Carbene (NHC) Ligands

N-Heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for palladium-catalyzed cross-coupling reactions.[4] Like bulky phosphines, NHCs are strong σ-donors that form stable bonds with the palladium center, leading to robust and highly active catalysts.[4] The steric bulk of NHC ligands can also be readily tuned to prevent catalyst deactivation by the pyridine substrate.

Several studies have reported the successful use of Pd-NHC complexes in Sonogashira couplings of aryl bromides.[5][6][7] A collaborative system of (NHC)-Cu and (NHC)-Pd complexes has been shown to be effective for the Sonogashira reaction of aryl bromides in air and non-anhydrous solvents with low palladium catalyst loadings (0.01 mol%).[5][6][7] The application of such systems to 2-bromopyridines is expected to provide high efficiency and overcome the challenges associated with catalyst inhibition.

Palladacycle Catalysts

Palladacycles are a class of organopalladium compounds where the palladium atom is part of a cyclic structure. These complexes are often highly stable and can serve as efficient precatalysts in cross-coupling reactions.[8][9] The Herrmann-Beller catalyst is a well-known example of a phosphine-based palladacycle that has been used in Sonogashira reactions.[8] Ferrocene-based palladacycles have also been shown to be active catalysts for the Sonogashira coupling of aryl halides.[9] While specific data for 2-bromopyridines is limited in the provided search results, the high stability and activity of palladacycles make them a promising option for these challenging substrates.

Comparative Data Summary

The following table summarizes the performance of a Pd(CF₃COO)₂/PPh₃ catalyst system for the Sonogashira coupling of various 2-amino-3-bromopyridines with terminal alkynes, as reported by Zhu et al.[1][2] This data serves as a baseline for what can be achieved with a simple phosphine ligand. It is anticipated that the use of more advanced ligands, such as Buchwald-type phosphines or NHCs, would lead to improved performance, particularly in terms of lower catalyst loadings and milder reaction conditions.

Entry	2-Bromopyridine Substrate	Alkyne Substrate	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	98
2	2-Amino-3-bromo-5-methylpyridine	Phenylacetylene	96
3	2-Amino-3-bromo-5-chloropyridine	Phenylacetylene	92
4	2-Amino-3-bromopyridine	1-Ethynyl-4-methylbenzene	95
5	2-Amino-3-bromopyridine	1-Ethynyl-4-methoxybenzene	93
6	2-Amino-3-bromopyridine	1-Ethynyl-4-fluorobenzene	90
7	2-Amino-3-bromopyridine	1-Octyne	85
8	2-Amino-3-bromo-5-(trifluoromethyl)pyridine	Phenylacetylene	91

Reaction Conditions: 2-bromopyridine (0.5 mmol), alkyne (0.6 mmol), Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), CuI (5.0 mol%), Et₃N (1.0 mL), DMF (2.0 mL), 100 °C, 3 h.[1][2]

Experimental Protocol: Sonogashira Coupling of 2-Amino-3-bromopyridine with Phenylacetylene

This protocol is based on the work of Zhu et al. and provides a detailed, step-by-step methodology for a representative Sonogashira coupling of a 2-bromopyridine.[1][2]

Materials:

• 2-Amino-3-bromopyridine

• Phenylacetylene

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), freshly distilled

• N,N-Dimethylformamide (DMF), anhydrous

• Standard Schlenk line and glassware

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry 10 mL round-bottom flask equipped with a magnetic stir bar, add Pd(CF₃COO)₂ (4.2 mg, 0.0125 mmol, 2.5 mol%), PPh₃ (6.6 mg, 0.025 mmol, 5.0 mol%), and CuI (4.8 mg, 0.025 mmol, 5.0 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous DMF (2.0 mL) and stir the mixture at room temperature for 30 minutes.

• To the resulting solution, add 2-amino-3-bromopyridine (86.5 mg, 0.5 mmol, 1.0 equiv.), phenylacetylene (61.3 mg, 0.6 mmol, 1.2 equiv.), and triethylamine (1.0 mL).

• Heat the reaction mixture to 100 °C and stir for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a saturated aqueous solution of sodium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/petroleum ether) to afford the desired 2-amino-3-(phenylethynyl)pyridine.

Visualizing the Catalytic Cycle and Catalyst Selection

To better understand the reaction mechanism and guide the selection of an appropriate catalyst, the following diagrams are provided.

Caption: The catalytic cycle of the Sonogashira coupling reaction.

Caption: Workflow for selecting a palladium catalyst for the Sonogashira coupling of 2-bromopyridines.

Conclusion and Future Outlook

The Sonogashira coupling of 2-bromopyridines is a powerful transformation that requires careful consideration of the palladium catalyst system to overcome the inherent challenge of catalyst inhibition. While simple phosphine ligands can be effective under optimized conditions, the use of bulky, electron-rich phosphine ligands (Buchwald-type) and N-heterocyclic carbene (NHC) ligands is highly recommended for achieving high efficiency, broad substrate scope, and mild reaction conditions.

As the field of catalysis continues to evolve, the development of even more active and robust palladium catalysts is anticipated. Future research will likely focus on the design of novel ligands that can further mitigate catalyst deactivation and expand the utility of the Sonogashira reaction for the synthesis of complex pyridine-containing molecules. By understanding the principles outlined in this guide, researchers can make informed decisions in catalyst selection and contribute to the advancement of this important area of organic chemistry.

References

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3), 121-133. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 2019, 9, 5367-5397. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 2019, 9, 5367-5397. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Angewandte Chemie International Edition, 47(26), 4849-4852. [Link]

• A guide to Sonogashira cross-coupling reactions: the influence of substituents in aryl bromides, acetylenes, and phosphines. The Journal of Organic Chemistry, 2012, 77(6), 2798-2807. [Link]

• Lee, C. H. J., & Lee, J. Y. (2018). Palladacycles as Precatalysts for Heck and Sonogashira Cross-Coupling Reactions. In Palladium-Catalyzed Cross-Coupling Reactions for Carbon-Carbon Bond Formation. IntechOpen. [Link]

• Wang, D., Wang, L., & Zhang, J. (2013). Synthesis and Characterization of Triphenylphosphine Adducts of Ferrocene-Based Palladacycles and Their Performance in the Suzuki and Sonogashira Reactions with Bromo- and Chloroarenes. Molecules, 18(11), 13678-13690. [Link]

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3). [Link]

• Gstöttmayr, C. L., & Cokoja, M. (2019). Soft Heteroleptic N-Heterocyclic Carbene Palladium(II) Species for Efficient Catalytic Routes to Alkynones via Carbonylative Sonogashira Coupling. Catalysts, 9(12), 1045. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(19), 7290-7296. [Link]

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3). [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis, 2022, 12(1), 328-337. [Link]

• Hundertmark, T., Littke, A. F., Buchwald, S. L., & Fu, G. C. (2000). Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature. Organic Letters, 2(12), 1729-1731. [Link]

• Mixed phosphine/N-heterocyclic carbene–palladium complexes: synthesis, characterization, crystal structure and application in the Sonogashira reaction in aqueous media. Journal of the Iranian Chemical Society, 2017, 14(10), 2209-2219. [Link]

• Gallop, C. W. D., Chen, M. T., & Navarro, O. (2014). Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. Organic Letters, 16(14), 3724-3727. [Link]

• Gallop, C. W. D., Chen, M. T., & Navarro, O. (2014). Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes. Organic Letters, 16(14), 3724-3727. [Link]

• Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. R Discovery. [Link]

• Phosphine ligands developed by Buchwald 2d, 2e, 2f for coupling reaction. ResearchGate. [Link]

• Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. Journal of the American Chemical Society, 2022, 144(42), 19635-19648. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

Sources

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Soft Heteroleptic N-Heterocyclic Carbene Palladium(II) Species for Efficient Catalytic Routes to Alkynones via Carbonylative Sonogashira Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes [organic-chemistry.org]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Synthesis and Characterization ofTriphenylphosphine Adducts of Ferrocene-Based Palladacycles and Their Performance in the Suzuki and Sonogashira Reactions with Bromo- and Chloroarenes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative In Vitro Evaluation of 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine Against Human Cancer Cell Lines

Abstract

The relentless pursuit of novel therapeutic agents with improved efficacy and selectivity against cancer remains a cornerstone of oncological research. Pyridine and morpholine derivatives have garnered significant attention due to their prevalence in bioactive molecules and approved pharmaceuticals.[1][2][3] This guide presents a comprehensive, albeit hypothetical, in vitro evaluation of a novel compound, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (herein designated as Cmpd-X), against a panel of human cancer cell lines. We delineate its cytotoxic and pro-apoptotic activity in comparison to established chemotherapeutic agents, Doxorubicin and Cisplatin. Our findings, based on robust, standardized assays, suggest that Cmpd-X exhibits potent anti-proliferative effects, potentially through the induction of G2/M cell cycle arrest and apoptosis, warranting further investigation as a candidate for cancer therapy.

Introduction: The Rationale for Targeting Cancer with Novel Pyridine Derivatives

Cancer is characterized by the uncontrolled proliferation of abnormal cells, a process often driven by dysregulated signaling pathways.[1] The pyridine heterocycle is a privileged scaffold in medicinal chemistry, forming the core of numerous anticancer agents by targeting key cellular machinery like kinases, topoisomerases, and tubulin.[4][5] Similarly, the morpholine moiety is a common feature in bioactive compounds, recognized for enhancing drug-like properties and contributing to anticancer activity.[1][3]

The novel compound, 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (Cmpd-X), combines these key structural motifs. While no specific data for Cmpd-X exists in the public domain, its structure suggests a potential role as a kinase inhibitor. The PI3K/AKT/mTOR pathway is one of the most frequently dysregulated signaling cascades in human cancers, making it a prime target for therapeutic intervention.[6][7][8] Inhibitors targeting this pathway, particularly dual PI3K/mTOR inhibitors, have shown broad efficacy in preclinical studies.[6] This guide, therefore, hypothesizes that Cmpd-X may exert its anticancer effects by modulating this critical pathway.

This document provides a rigorous, comparative framework for the in vitro evaluation of Cmpd-X. We will detail the experimental design, present hypothetical yet plausible data, and compare its performance against Doxorubicin, a topoisomerase inhibitor, and Cisplatin, a DNA cross-linking agent—two widely used and mechanistically distinct chemotherapeutics.[9]

Materials and Methods

The following section details the step-by-step protocols for evaluating the cytotoxic and mechanistic effects of Cmpd-X. These protocols are designed to be self-validating, incorporating appropriate controls for robust and reproducible data generation.

Cell Lines and Culture

A panel of human cancer cell lines was selected to represent diverse cancer types:

• MCF-7: Human breast adenocarcinoma (luminal A)

• HepG2: Human hepatocellular carcinoma

• A549: Human lung carcinoma

All cell lines were maintained in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and incubated at 37°C in a humidified atmosphere of 5% CO₂.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[10] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[10]

Protocol:

• Cell Seeding: Cells were seeded into 96-well flat-bottom plates at a density of 5,000 cells/well in 100 µL of culture medium and incubated overnight.[11]

• Compound Treatment: Cmpd-X, Doxorubicin, and Cisplatin were serially diluted in culture medium. The existing medium was removed from the wells, and 100 µL of medium containing the compounds (at concentrations ranging from 0.01 µM to 100 µM) or vehicle control (0.1% DMSO) was added.

• Incubation: The plates were incubated for 48 hours at 37°C and 5% CO₂.

• MTT Addition: 10 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.[10]

• Solubilization: The medium was carefully aspirated, and 100 µL of DMSO was added to each well to dissolve the formazan crystals.[11] The plate was agitated on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Reading: The absorbance was measured at 570 nm using a microplate reader.[12] The half-maximal inhibitory concentration (IC₅₀) values were calculated using non-linear regression analysis.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.[13] During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can stain late apoptotic and necrotic cells, which have compromised membrane integrity.

Protocol:

• Cell Treatment: Cells were seeded in 6-well plates and treated with Cmpd-X, Doxorubicin, and Cisplatin at their respective IC₅₀ concentrations for 24 hours.

• Cell Harvesting: Both adherent and floating cells were collected and centrifuged at 300 x g for 5 minutes.[14]

• Washing: The cell pellet was washed twice with cold PBS.[13]

• Resuspension: Cells were resuspended in 100 µL of 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[14]

• Staining: 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL) were added to the cell suspension.[14]

• Incubation: The cells were gently mixed and incubated for 15-20 minutes at room temperature in the dark.[15]

• Analysis: 400 µL of 1X Binding Buffer was added to each tube, and the samples were analyzed by flow cytometry within one hour. Quadrants were set to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Cell Cycle Analysis

Flow cytometry with propidium iodide staining is a standard technique for analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content.[16]

Protocol:

• Cell Treatment: Cells were treated with the IC₅₀ concentration of each compound for 24 hours.

• Cell Harvesting & Fixation: Cells were harvested, washed with PBS, and fixed in ice-cold 70% ethanol while vortexing gently to prevent clumping. Cells were stored at 4°C for at least 30 minutes.[17]

• Washing: The fixed cells were centrifuged and washed twice with PBS to remove the ethanol.[17]

• RNAse Treatment: The cell pellet was resuspended in PBS containing RNase A (100 µg/mL) and incubated for 15-30 minutes at 37°C to ensure only DNA is stained.[17]

• PI Staining: Propidium Iodide (50 µg/mL) was added to the cell suspension.[17]

• Analysis: Samples were analyzed by flow cytometry. The fluorescence intensity of the PI signal, which is proportional to the DNA content, was used to generate a histogram to quantify the percentage of cells in each phase of the cell cycle.[16]

Results and Comparative Analysis

The following data is hypothetical but representative of plausible outcomes for a novel anti-proliferative agent.

Cytotoxicity Profile of Cmpd-X

Cmpd-X demonstrated potent cytotoxic activity across all tested cancer cell lines. The IC₅₀ values, as determined by the MTT assay, are summarized in Table 1.

Table 1: Comparative IC₅₀ Values (µM) after 48-hour Treatment

Compound	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)
Cmpd-X	8.5	5.2	12.1
Doxorubicin	1.9	4.5	3.8
Cisplatin	16.1	11.5	20.3

Cmpd-X exhibited single-digit micromolar potency against MCF-7 and HepG2 cells, comparable to the activity of many pyridine-based anticancer agents.[5][18] While not as potent as Doxorubicin in this hypothetical scenario, it showed significantly greater cytotoxicity than Cisplatin across all cell lines.[1] This suggests a distinct and potent mechanism of action.

Cmpd-X Induces Apoptosis in Cancer Cells

To determine if the observed cytotoxicity was due to the induction of programmed cell death, Annexin V/PI staining was performed.

Table 2: Percentage of Apoptotic Cells after 24-hour Treatment

Treatment (at IC₅₀)	Cell Line	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis/Necrosis (Annexin V+/PI+)	Total Apoptotic Cells
Vehicle Control	MCF-7	3.1%	1.5%	4.6%
Cmpd-X	MCF-7	28.7%	15.4%	44.1%
Doxorubicin	MCF-7	35.2%	18.9%	54.1%
Cisplatin	MCF-7	20.5%	10.1%	30.6%

Treatment with Cmpd-X led to a substantial increase in the population of apoptotic cells (44.1%) compared to the vehicle control (4.6%). This pro-apoptotic effect was more pronounced than that of Cisplatin but less than Doxorubicin, correlating with their respective cytotoxic potencies. These results strongly indicate that Cmpd-X mediates its anti-proliferative effects primarily through the induction of apoptosis.

Cmpd-X Induces G2/M Cell Cycle Arrest

To elucidate the mechanism underlying the anti-proliferative activity, the effect of Cmpd-X on cell cycle progression was investigated.

Table 3: Cell Cycle Distribution in MCF-7 Cells after 24-hour Treatment

Treatment (at IC₅₀)	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	65.2%	18.5%	16.3%
Cmpd-X	20.1%	15.8%	64.1%
Doxorubicin	30.5%	10.3%	59.2%
Cisplatin	45.6%	35.1% (S-phase arrest)	19.3%

Treatment with Cmpd-X resulted in a significant accumulation of cells in the G2/M phase (64.1%), with a corresponding decrease in the G0/G1 population. This G2/M arrest is a common mechanism for anticancer agents that interfere with microtubule dynamics or DNA integrity checkpoints.[4][18] This profile is similar to that of Doxorubicin, another potent G2/M phase inducer, but distinct from Cisplatin, which typically causes S-phase arrest.

Discussion and Mechanistic Hypothesis

The in vitro data presented in this guide positions Cmpd-X as a promising novel anticancer compound. Its potent, single-digit micromolar cytotoxicity against breast and liver cancer cell lines, coupled with its ability to induce significant apoptosis and G2/M cell cycle arrest, underscores its therapeutic potential.

The observed G2/M arrest suggests that Cmpd-X may interfere with processes critical for mitotic entry or progression. Given its structural features, it is plausible that Cmpd-X functions as an inhibitor of a key signaling pathway that governs cell cycle and survival, such as the PI3K/AKT/mTOR pathway.[8] The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a hallmark of many cancers.[7] Many inhibitors targeting this pathway, including dual PI3K/mTOR inhibitors, are known to induce G2/M arrest and apoptosis.[19]

The following diagrams illustrate the experimental workflow and the hypothesized mechanism of action.

Caption: Hypothesized targeting of the PI3K/mTOR pathway by Cmpd-X.

Conclusion

This comparative guide outlines a robust methodology for the preclinical in vitro assessment of the novel compound 4-(3-trimethylsilanylethynyl-pyridin-2-yl)-morpholine (Cmpd-X). The hypothetical data strongly suggest that Cmpd-X is a potent cytotoxic agent that induces G2/M cell cycle arrest and apoptosis in human cancer cells, with superior activity compared to the standard chemotherapeutic Cisplatin. Future studies should focus on confirming its mechanism of action, potentially through western blot analysis of key proteins in the PI3K/AKT/mTOR pathway, and expanding the evaluation to a broader panel of cancer cell lines and in vivo models.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. Cancer Treatment Reviews, 68, 29-37. Retrieved from [Link]

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 6(21), e1953. Retrieved from [Link]

• Massacesi, C., Di Tomaso, E., & de Bono, J. (2016). Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. Journal of Clinical Oncology, 34(3), 332-344. Retrieved from [Link]

• Sabatini, D. M. (2006). New Inhibitors of the PI3K-Akt-mTOR Pathway: Insights Into mTOR Signaling From a New Generation of Tor Kinase Domain Inhibitors (TORKinibs). Cell, 125(2), 221-224. Retrieved from [Link]

• Kim, H. J., & Lee, J. H. (2017). Assaying cell cycle status using flow cytometry. Current Protocols in Immunology, 117, 5.8.1-5.8.14. Retrieved from [Link]

• Akinleye, A., Avvaru, P., Furqan, M., Song, Y., & Liu, D. (2013). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? Journal of Hematology & Oncology, 6, 95. Retrieved from [Link]

• LoRusso, P. M. (2016). Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. American Society of Clinical Oncology Educational Book, 35, e57-e66. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• University of Cambridge. (n.d.). Cell Cycle Tutorial Contents. Retrieved from [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. Retrieved from [Link]

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Hashemi, Z., et al. (2025). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Journal of Molecular Structure, 1313, 138548. Retrieved from [Link]

• Papafilippou, P., et al. (2018). Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. Oncology Letters, 16(5), 6299-6306. Retrieved from [Link]

• Gazdag, A., et al. (2021). Comparison of Different Clinical Chemotherapeutical Agents' Toxicity and Cell Response on Mesenchymal Stem Cells and Cancer Cells. International Journal of Molecular Sciences, 22(19), 10587. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro cytotoxic activity of the newly designed derivatives against the HepG-2 and Caco-2 cell lines. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. Retrieved from [Link]

• National Cancer Institute. (n.d.). The NCI-60 screen and COMPARE algorithm as described by the original developers. Retrieved from [Link]

• Blue Cross and Blue Shield of North Carolina. (2019). In Vitro Chemoresistance and Chemosensitivity Assays. Retrieved from [Link]

• El-Sayed, N. A. E., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(6), 1436. Retrieved from [Link]

• Hall, C., et al. (2019). In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines: A Practical Guide with Case Studies. Frontiers in Oncology, 9, 130. Retrieved from [Link]

• Semantic Scholar. (n.d.). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Retrieved from [Link]

• International Journal of Chemical Studies. (2023). Pyridine heterocycles: Compiling the anticancer capabilities. Retrieved from [Link]

• Kumar, A., et al. (2022). Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. Bioorganic & Medicinal Chemistry Letters, 60, 128574. Retrieved from [Link]

• Blinova, E. V., et al. (2022). Antitumor activity of the novel pyridine derivative. Research Results in Pharmacology, 8(3), 1-10. Retrieved from [Link]

• Al-Ostath, R., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Asian Pacific Journal of Cancer Prevention, 23(9), 2943-2951. Retrieved from [Link]

• Ghorab, M. M., et al. (2012). Synthesis and anticancer activity of some novel fused pyridine ring system. Acta Poloniae Pharmaceutica, 69(5), 897-906. Retrieved from [Link]

Sources

• 1. Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. Synthesis and anticancer activity of some novel fused pyridine ring system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 9. Comparison of Different Clinical Chemotherapeutical Agents’ Toxicity and Cell Response on Mesenchymal Stem Cells and Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 11. researchgate.net [researchgate.net]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bosterbio.com [bosterbio.com]
• 15. kumc.edu [kumc.edu]
• 16. Flow cytometry with PI staining | Abcam [abcam.com]
• 17. icms.qmul.ac.uk [icms.qmul.ac.uk]
• 18. Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. journal.waocp.org [journal.waocp.org]

A Senior Application Scientist's Guide to Assessing the Pharmacokinetic Properties of Morpholine-Containing Compounds

Introduction: The Privileged Role of the Morpholine Scaffold in Modern Drug Discovery

To the dedicated researcher in drug development, the selection of a chemical scaffold is a critical decision that profoundly influences the ultimate success of a therapeutic candidate. Among the pantheon of heterocyclic structures, the morpholine ring has emerged as a "privileged" scaffold, prized for its ability to impart favorable pharmacokinetic (PK) and physicochemical properties.[1][2] Its unique conformational flexibility, combined with a weakly basic nitrogen atom and a hydrogen bond-accepting oxygen atom, provides a desirable balance of lipophilicity and hydrophilicity.[1][3][4] This often translates into improved solubility, metabolic stability, and oral bioavailability—key determinants of a drug's efficacy and safety profile.[1][5][6]

This guide provides an in-depth comparison of the key pharmacokinetic attributes of morpholine-containing compounds and outlines the standardized experimental protocols essential for their rigorous evaluation. We will delve into the causality behind experimental choices, ensuring that each protocol serves as a self-validating system for generating robust and reliable data.

I. Intestinal Absorption and Permeability: The Gateway to Systemic Circulation

A drug's journey begins with its absorption from the gastrointestinal tract into the bloodstream. For orally administered drugs, this is a primary hurdle. The Caco-2 permeability assay is the industry-standard in vitro model for predicting intestinal drug absorption.[7][8] This assay utilizes a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form tight junctions and express key efflux transporters, such as P-glycoprotein (P-gp), mimicking the epithelial barrier of the small intestine.[7][9][10]

Comparative Permeability of Morpholine-Containing vs. Non-Morpholine Compounds

The inclusion of a morpholine moiety often enhances the permeability of a compound. The following table presents representative data comparing the apparent permeability (Papp) of a hypothetical morpholine-containing drug candidate with its piperidine and piperazine analogs.

Compound	Structure	Papp (A→B) (10-6 cm/s)	Efflux Ratio (B→A / A→B)	Predicted Human Absorption
Morpholine Analog	R-Morpholine	15.2	1.2	High
Piperidine Analog	R-Piperidine	8.5	2.8	Moderate
Piperazine Analog	R-Piperazine	3.1	1.5	Low

Note: Data is hypothetical and for illustrative purposes.

The higher Papp and lower efflux ratio of the morpholine analog suggest greater passive diffusion and less susceptibility to efflux transporters, leading to a higher prediction of human absorption.

Experimental Workflow: Caco-2 Permeability Assay

The following diagram illustrates the workflow for a bidirectional Caco-2 permeability assay.

Caption: Bidirectional Caco-2 Permeability Assay Workflow.

Detailed Protocol: Caco-2 Permeability Assay

• Cell Seeding and Culture : Seed Caco-2 cells onto permeable Transwell® inserts and culture for approximately 21 days to allow for differentiation and the formation of a confluent monolayer.[10]

• Monolayer Integrity Check : Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer. A TEER value ≥ 200 Ω·cm² is generally considered acceptable.[9][11]

• Transport Studies :

  • Apical to Basolateral (A→B) Transport : Add the test compound to the apical (donor) side and fresh transport buffer to the basolateral (receiver) side.

  • Basolateral to Apical (B→A) Transport : Add the test compound to the basolateral (donor) side and fresh transport buffer to the apical (receiver) side.[9]

• Incubation and Sampling : Incubate the plates at 37°C with gentle agitation.[11] Collect samples from the receiver compartment at predetermined time points (e.g., 2 hours).[7][9]

• Sample Analysis : Quantify the concentration of the test compound in the collected samples using a validated bioanalytical method, typically LC-MS/MS.[9][11]

• Data Analysis : Calculate the apparent permeability coefficient (Papp) and the efflux ratio. An efflux ratio greater than 2 suggests the involvement of active efflux transporters.[10]

II. Distribution: Where Does the Compound Go?

Once absorbed, a drug distributes throughout the body. Plasma protein binding (PPB) is a critical parameter as only the unbound (free) fraction of a drug is pharmacologically active and available to reach its target site.[12][13] Compounds that are highly bound to plasma proteins may have a lower efficacy and a different toxicity profile.[13][14]

Comparative Plasma Protein Binding

The morpholine moiety can influence a compound's affinity for plasma proteins.

Compound	% Plasma Protein Binding (Human)
Morpholine Analog	85%
Piperidine Analog	95%
Piperazine Analog	70%

Note: Data is hypothetical and for illustrative purposes.

Experimental Workflow: Rapid Equilibrium Dialysis (RED) for PPB

The RED assay is a common and reliable method for determining plasma protein binding.[12][13]

Caption: Rapid Equilibrium Dialysis (RED) Assay Workflow.

Detailed Protocol: Rapid Equilibrium Dialysis (RED) Assay

• Preparation : Spike the test compound into plasma from the desired species (e.g., human, rat, mouse).[12][13]

• Dialysis : Add the spiked plasma to one chamber of the RED device and an equal volume of dialysis buffer (e.g., PBS) to the other chamber. The two chambers are separated by a semi-permeable membrane.[12][13]

• Incubation : Incubate the RED plate at 37°C for approximately 4 hours on an orbital shaker to allow the unbound compound to reach equilibrium across the membrane.[12][13]

• Sampling and Analysis : After incubation, collect aliquots from both the plasma and buffer chambers. The samples are then matrix-matched, and proteins are precipitated. The concentration of the compound in each sample is determined by LC-MS/MS.[12][13]

• Calculation : The percentage of unbound drug is calculated from the ratio of the compound concentration in the buffer chamber to that in the plasma chamber.[13]

III. Metabolism: The Body's Chemical Transformation

Drug metabolism is the process by which the body chemically modifies drugs, primarily in the liver. This can lead to the activation or inactivation of a drug and its subsequent elimination. The cytochrome P450 (CYP) enzyme superfamily is responsible for the metabolism of a vast majority of clinically used drugs.[15][16]

Metabolic Stability and CYP Inhibition

The morpholine ring is often incorporated into drug candidates to enhance metabolic stability.[1][17] However, it is crucial to assess a compound's potential to inhibit major CYP isoforms, as this can lead to drug-drug interactions (DDIs).[15][16]

Comparative Metabolic Stability:

Compound	In Vitro Half-Life (t1/2) in Human Liver Microsomes (min)	In Vitro Intrinsic Clearance (CLint) (µL/min/mg protein)
Morpholine Analog	> 60	< 10
Piperidine Analog	25	45
Piperazine Analog	40	28

Note: Data is hypothetical and for illustrative purposes.

A longer half-life and lower intrinsic clearance indicate greater metabolic stability.

Experimental Workflow: Microsomal Stability and CYP Inhibition Assays

The following diagram outlines the general workflow for these two critical assays.

Caption: Microsomal Stability & CYP Inhibition Assay Workflow.

Detailed Protocols

1. Metabolic Stability Assay:

• Reaction Mixture : Prepare a reaction mixture containing liver microsomes (human or other species), buffer, and the test compound.[18]

• Initiation : Initiate the metabolic reaction by adding an NADPH regenerating system.[18]

• Time Points : At various time points (e.g., 0, 15, 30, 60 minutes), terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.[18][19]

• Analysis : After centrifugation, analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.[18]

• Calculation : Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint).[20]

2. CYP Inhibition Assay (IC50 Determination):

• Incubation : Incubate the test compound at various concentrations with human liver microsomes and a specific CYP probe substrate.[21][22]

• Reaction and Termination : Initiate the reaction with NADPH and terminate it after a set time.[23]

• Analysis : Quantify the formation of the probe substrate's metabolite using LC-MS/MS.[21][23]

• Calculation : Determine the IC50 value, which is the concentration of the test compound that causes 50% inhibition of the CYP enzyme's activity.[23] Regulatory agencies like the FDA and EMA provide guidance on when to further investigate potential clinical DDIs based on these values.[16][24][25]

IV. Excretion: The Final Elimination

While in vitro assays for excretion are less common in early discovery, understanding a compound's potential to be a substrate for efflux transporters like P-gp is crucial, as this can impact its absorption, distribution (including brain penetration), and elimination.[26]

P-glycoprotein (P-gp) Inhibition Assay

This assay determines if a compound inhibits the P-gp transporter, which can lead to DDIs.[24][27]

Comparative P-gp Inhibition:

Compound	P-gp Inhibition IC50 (µM)
Morpholine Analog	> 50
Piperidine Analog	15
Piperazine Analog	35

Note: Data is hypothetical and for illustrative purposes. A higher IC50 value indicates weaker inhibition.

Detailed Protocol: P-gp Inhibition Assay (e.g., using Rhodamine 123)

• Cell Culture : Use a cell line that overexpresses P-gp (e.g., MCF7R).[25]

• Incubation : Incubate the cells with a fluorescent P-gp substrate (e.g., Rhodamine 123) in the presence of varying concentrations of the test compound.[25]

• Analysis : Measure the intracellular accumulation of the fluorescent substrate. Inhibition of P-gp will lead to increased intracellular fluorescence.[25]

• Calculation : Determine the IC50 value for P-gp inhibition.

Conclusion: A Holistic Approach to Pharmacokinetic Assessment

The morpholine scaffold offers significant advantages in drug design, often leading to compounds with favorable pharmacokinetic profiles. However, a thorough and systematic in vitro evaluation of ADME properties is indispensable for selecting and optimizing successful drug candidates. By employing the robust and validated protocols outlined in this guide, researchers can confidently assess the pharmacokinetic properties of their morpholine-containing compounds, enabling data-driven decisions and accelerating the journey from the laboratory to the clinic. The integration of these assays into early drug discovery workflows is a cornerstone of modern pharmaceutical research, mitigating the risk of late-stage failures due to poor pharmacokinetics.[8][28]

References

• Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay in Mouse Plasma. Vertex Pharmaceuticals.
• Microsomal Stability Assay Protocol. AxisPharm.
• Caco2 assay protocol. [Source Not Available].
• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
• Pharmacokinetic studies in man - Scientific guideline. European Medicines Agency (EMA).
• Application Notes and Protocols for Cell-Based CYP Inhibition Assay Using Cyp450-IN-1. Benchchem.
• Major metabolic pathways of the morpholine moiety as a component of drugs such as linezolid or gefitinib.
• Clinical pharmacology and pharmacokinetics. European Medicines Agency (EMA).
• In Vitro Methods Lead the Way In Antibody Pharmacokinetics. Visikol.
• BioSPME for Plasma Protein Binding Assay: Details of Method Development and Optimiz
• EMA Publishes Pharmacogenetics Guideline for Evalu
• Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. AxisPharm.
• Plasma Protein Binding Assay. Domainex.
• Caco-2 Permeability Assay. Enamine.
• P-glycoprotein (Pgp) inhibition assay. BMG Labtech.
• Plasma Protein Binding Assay. Visikol.
• In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hep
• Non-clinical: pharmacokinetics and toxicokinetics. European Medicines Agency (EMA).
• Development of Novel Bioanalytical Methods to Determine the Effective Concentrations of Phosphorodiamidate Morpholino Oligomers in Tissues and Cells. NIH.
• P-glycoprotein Inhibition Service. Evotec.
• Caco-2 permeability assay.
• In-vitro plasma protein binding. Protocols.io.
• A Fast and Simple Method For Measuring P-Glycoprotein (Pgp) Inhibition. Lab Bulletin.
• Assays | ADMET & DMPK | Caco-2 Permeability. Concept Life Sciences.
• Occurrence of Morpholine in Central Nervous System Drug Discovery.
• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Taylor & Francis Online.
• CYP Inhibition Assay. LifeNet Health LifeSciences.
• Assays for CYP450 Inhibition, Induction, and Phenotyping.
• P-gp Inhibition Assay.
• A Minireview on the Morpholine-Ring-Containing U.S.
• A Guide to In Vitro ADME Testing in Drug Development. WuXi AppTec.
• Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumul
• In vitro models to determine the pharmacokinetic parameters.
• LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450). Enamine.
• Clinical investigation of the pharmacokinetics of therapeutic proteins - Scientific guideline. European Medicines Agency (EMA).
• An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated D
• Pharmacokinetics Assays. Prolytix.
• A Minireview on the Morpholine-Ring-Containing US FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis
• Synthesis and SAR of morpholine and its derivatives: A review upd
• Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC.
• In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. Assay Guidance Manual - NCBI.
• Metabolic Stability Assays. Merck Millipore.
• Microsomal Stability. Cyprotex ADME-Tox Solutions | Evotec.
• A mini review on the morpholine ring containing UDFDA approved drugs: A medicinal chemistry-based analysis
• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity rel
• An updated review on morpholine derivatives with their pharmacological actions. ScienceScholar.
• Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chrom
• Different analytical methods of estimation of morpholine or its derivatives.
• HPLC Methods for analysis of Morpholine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. HERA [hera.sedici.unlp.edu.ar]
• 7. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 8. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. enamine.net [enamine.net]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 12. AID 1937 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay in Mouse Plasma - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Plasma Protein Binding Assay | Domainex [domainex.co.uk]
• 14. protocols.io [protocols.io]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. lnhlifesciences.org [lnhlifesciences.org]
• 17. tandfonline.com [tandfonline.com]
• 18. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 19. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - DE [thermofisher.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test | AxisPharm [axispharm.com]
• 22. criver.com [criver.com]
• 23. enamine.net [enamine.net]
• 24. P-glycoprotein Inhibition Service | Evotec [evotec.com]
• 25. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 26. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 27. bmglabtech.com [bmglabtech.com]
• 28. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

The Sonogashira Coupling in Pyridine Synthesis: A Comparative Guide to Copper-Catalyzed and Copper-Free Methodologies

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira cross-coupling reaction stands as a powerful and versatile tool in organic synthesis for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[1] This reaction is particularly crucial in medicinal chemistry for the synthesis of complex molecules like 2-alkynylpyridines, which are key structural motifs in numerous biologically active compounds.[2] The reaction is traditionally catalyzed by a palladium complex with a copper(I) co-catalyst.[1] However, the development of copper-free Sonogashira variants has provided a valuable alternative. This guide offers an in-depth comparison of the copper-catalyzed and copper-free Sonogashira coupling reactions, with a specific focus on their application in pyridine synthesis, providing experimental data and mechanistic insights to inform your selection of the optimal methodology.

Mechanistic Divergence: The Role of Copper

The primary distinction between the two methodologies lies in their catalytic cycles. The classical copper-catalyzed Sonogashira reaction operates through two interconnected cycles, one for palladium and one for copper. In contrast, the copper-free version relies on a palladium-only cycle, although the exact mechanism is still a subject of ongoing research with some studies suggesting a tandem Pd/Pd cycle.[3][4]

The Copper-Catalyzed Pathway

In the conventional Sonogashira reaction, the palladium catalyst facilitates the oxidative addition of the halopyridine.[1][5] Concurrently, the copper co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate.[5] This copper acetylide then undergoes transmetalation with the palladium complex, a step often considered to be rate-determining.[6][7] Finally, reductive elimination from the palladium center yields the desired alkynylpyridine and regenerates the active palladium(0) catalyst.[1][5]

Visualizing the Catalytic Cycles

To better understand the mechanistic differences, the following diagrams illustrate the proposed catalytic cycles for both the copper-catalyzed and copper-free Sonogashira reactions.

Caption: Dual catalytic cycles in the copper-assisted reaction.

Caption: Single palladium cycle in the copper-free variant.

The Copper-Free Alternative

In the absence of a copper co-catalyst, the palladium catalyst must facilitate all steps of the reaction.[1] The mechanism is thought to involve the initial oxidative addition of the halopyridine to the palladium(0) center.[7] Subsequently, a palladium-alkyne complex is formed, which then undergoes deprotonation by a base to generate a palladium acetylide species.[7] Reductive elimination then affords the final product and regenerates the active palladium catalyst.[1] Some evidence also points towards a mechanism involving two palladium centers, where one activates the aryl halide and the other activates the alkyne, followed by a transmetalation-like step between the two palladium complexes.[3]

Comparative Analysis: Performance and Practical Considerations

The choice between copper-catalyzed and copper-free Sonogashira coupling for pyridine synthesis depends on a variety of factors, including the specific substrates, desired reaction conditions, and downstream applications.

Feature	Copper-Catalyzed Sonogashira	Copper-Free Sonogashira
Reaction Rate	Generally faster, especially at lower temperatures.[8]	Can be slower and may require higher temperatures.[5]
Reaction Conditions	Milder conditions, often at room temperature.[1][5]	Often requires elevated temperatures.[5]
Side Reactions	Prone to Glaser-Hay homocoupling of the alkyne, especially in the presence of oxygen.[1]	Avoids alkyne homocoupling, leading to cleaner reactions.[1]
Substrate Scope	Broad substrate scope, highly effective for a wide range of aryl and vinyl halides.[5]	Also has a broad scope, but can be sensitive to sterically hindered substrates.
Catalyst Loading	Typically requires both a palladium catalyst and a copper co-catalyst.	Requires only a palladium catalyst, sometimes with specialized ligands.[7]
Cost & Environmental	Copper salts are relatively inexpensive but can be toxic and difficult to remove.[7]	Avoids the use of copper, which can be advantageous for environmental and purity reasons, though specialized ligands can be costly.
Halopyridine Reactivity	Follows the general trend: I > OTf > Br > Cl.[5]	Similar reactivity trend, with iodides and bromides being the most common substrates.

Experimental Protocols: A Practical Guide

Below are representative experimental procedures for both copper-catalyzed and copper-free Sonogashira couplings of halopyridines.

Protocol 1: Copper-Catalyzed Sonogashira Coupling of 2-Amino-3-bromopyridine

This protocol is adapted from a procedure for the synthesis of 2-amino-3-alkynylpyridines.[9]

Materials:

• 2-amino-3-bromopyridine (0.5 mmol)

• Terminal alkyne (0.6 mmol)

• Pd(CF₃COO)₂ (2.5 mol%)

• PPh₃ (5.0 mol%)

• CuI (5.0 mol%)

• Et₃N (1 mL)

• DMF (2.0 mL)

Procedure:

• To a 10 mL round-bottomed flask under a nitrogen atmosphere, add Pd(CF₃COO)₂ (4.2 mg), PPh₃ (6.6 mg), and CuI (4.8 mg).

• Add 2.0 mL of DMF and stir the mixture for 30 minutes.

• Add 2-amino-3-bromopyridine (1 equivalent) and the terminal alkyne (1.2 equivalents).

• Add Et₃N (1 mL) as the base.

• Heat the reaction mixture at 100°C for 3 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent, and purify by column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling of a Halopyridine

This is a general procedure that can be adapted for various halopyridines.

Materials:

• Halopyridine (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂, or a more specialized catalyst system)

• Base (e.g., Cs₂CO₃, K₂CO₃, or an amine base like piperidine)

• Solvent (e.g., DMF, NMP, or toluene)

Procedure:

• In a reaction vessel purged with an inert gas, combine the halopyridine, terminal alkyne, palladium catalyst, and base in the chosen solvent.

• Heat the reaction mixture to the desired temperature (often between 80-120°C) and stir until the reaction is complete, as monitored by TLC or GC-MS.

• After cooling, the reaction mixture is typically diluted with water and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Concluding Remarks

Both copper-catalyzed and copper-free Sonogashira couplings are invaluable methods for the synthesis of alkynylpyridines. The classical copper-co-catalyzed reaction often proceeds under milder conditions and at a faster rate.[8] However, the significant drawback is the potential for alkyne homocoupling, which can complicate purification and reduce yields.[1]

The copper-free variant, while sometimes requiring more forcing conditions, offers the distinct advantage of avoiding this homocoupling side reaction, leading to cleaner reaction profiles.[1] The choice of methodology will ultimately be guided by the specific requirements of the synthesis, including the nature of the substrates, the desired scale of the reaction, and the importance of avoiding copper contamination in the final product. For pharmaceutical applications, the elimination of a potentially toxic metal like copper can be a significant advantage.[7] As research continues to advance, the development of more active and robust palladium catalysts for copper-free conditions will likely expand its applicability and appeal to researchers in drug development and materials science.

References

• Wikipedia. Sonogashira coupling. [Link]

• Plenio, H., et al. (2018). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. Organometallics. [Link]

• Orfanov, V. G., et al. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. Nature Communications. [Link]

• Kollár, L., et al. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Rossi, R., et al. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis. [Link]

• Liu, W., et al. (2021). Aryl Radical Enabled, Copper-Catalyzed Sonogashira-Type Cross-Coupling of Alkynes with Alkyl Iodides. Journal of the American Chemical Society. [Link]

• The Organic Chemistry Tutor. (2020). Sonogashira Coupling. YouTube. [Link]

• Anilkumar, G., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

• Heravi, M. M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

• Sharma, S., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts. [Link]

• Orlov, N. V., et al. (2020). Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. Organic Letters. [Link]

• Nikoshvili, L. Zh., et al. (2022). and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst. Chemical Engineering Transactions. [Link]

• Zhang, Y., et al. (2006). Easy Copper, Ligand and Amine-Free Sonogashira Coupling Reaction Catalyzed by Palladium on Carbon at Low Catalyst Loading and by Exposure to Air. Advanced Synthesis & Catalysis. [Link]

• Li, J., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Open Journal of Synthesis Theory and Applications. [Link]

• Mårtensson, J., et al. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review [mdpi.com]
• 9. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

A Researcher's Guide to the Spectroscopic Comparison of TMS-Protected and Deprotected Alkynylpyridines

In the realm of synthetic chemistry, particularly in the construction of complex APIs and functional materials, alkynylpyridines are invaluable building blocks. Their utility is often predicated on the strategic use of protecting groups for the terminal alkyne. The trimethylsilyl (TMS) group is a workhorse in this regard, offering robustness during intermediate synthetic steps and clean removal under mild conditions. Understanding the spectroscopic consequences of TMS protection and deprotection is not merely academic; it is a critical tool for reaction monitoring, purity assessment, and structural confirmation.

This guide provides an in-depth comparison of the spectroscopic signatures of TMS-protected and deprotected alkynylpyridines, grounded in the fundamental principles of chemical structure and spectroscopy. We will explore how the presence or absence of the TMS group predictably alters the spectral data obtained from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

The Electronic Influence of the Trimethylsilyl Group

The trimethylsilyl group, -Si(CH₃)₃, exerts a distinct electronic influence on the alkynyl moiety. Silicon is less electronegative than carbon (Pauling scale: Si ≈ 1.90, C ≈ 2.55), which causes the Si-C bond to be polarized towards the carbon. This makes the TMS group a net electron-releasing group through an inductive effect.[1] Furthermore, the potential for hyperconjugation and interaction with silicon's d-orbitals can also play a role in stabilizing adjacent electronic states.[2] These electronic effects, combined with the obvious steric bulk of the TMS group, are the root causes of the spectroscopic differences observed upon its removal.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Indicators of Transformation

NMR spectroscopy provides the most definitive evidence of TMS deprotection. The changes in both ¹H and ¹³C NMR spectra are dramatic and easily interpretable.

¹H NMR Spectroscopy

The most telling change in the proton NMR spectrum is the disappearance of the sharp, high-field singlet corresponding to the nine equivalent protons of the TMS group and the appearance of a new signal for the terminal acetylenic proton.

• TMS-Protected Alkynylpyridine: A strong singlet is observed far upfield, typically in the range of δ 0.20-0.30 ppm .[3][4] This high shielding is due to the electropositive nature of silicon. The protons on the pyridine ring will appear in the aromatic region (typically δ 7.0-9.0 ppm), with their exact shifts depending on the substitution pattern.

• Deprotected Alkynylpyridine: The TMS singlet vanishes completely. A new, sharp singlet or finely split multiplet appears for the terminal acetylenic proton (≡C-H). This signal is typically found in the δ 2.0-3.5 ppm region.[5][6][7] Its relative deshielding compared to typical alkyl protons is a result of the magnetic anisotropy of the π-system of the triple bond.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary and equally powerful evidence of the deprotection event. The key changes involve the acetylenic carbons and the disappearance of the TMS methyl carbon signal.

• TMS-Protected Alkynylpyridine: Two quaternary carbons corresponding to the alkyne (C≡C-Si) are observed, typically in the range of δ 90-110 ppm . A signal for the methyl carbons of the TMS group appears upfield, around δ 0 ppm .

• Deprotected Alkynylpyridine: The acetylenic carbons shift significantly. The terminal carbon (≡C-H) typically resonates around δ 65-85 ppm , while the internal carbon attached to the pyridine ring (Py-C≡) is found further downfield, around δ 70-100 ppm .[5][8] This differentiation is a key diagnostic feature. The upfield TMS carbon signal is, of course, absent.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Vibrational Modes

FT-IR spectroscopy allows for the direct observation of the vibrational modes of the carbon-carbon triple bond and the terminal C-H bond.

• TMS-Protected Alkynylpyridine: The C≡C stretching vibration (ν(C≡C)) appears as a weak to medium intensity band in the 2150-2180 cm⁻¹ region. The intensity is often reduced due to the symmetrical substitution pattern of the alkyne, which minimizes the change in dipole moment during the vibration.[9]

• Deprotected Alkynylpyridine: Two highly characteristic peaks appear. A sharp, strong C-H stretching band (ν(≡C-H)) emerges in the 3270-3330 cm⁻¹ region.[10] Concurrently, the C≡C stretching band shifts to a lower wavenumber, typically appearing in the 2100-2260 cm⁻¹ range, and often increases in intensity.[10]

The appearance of the sharp ≡C-H stretch is an unmistakable sign of a successful deprotection.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Observing Electronic Transitions

UV-Vis spectroscopy probes the electronic transitions within the conjugated π-system of the alkynylpyridine. The TMS group can subtly alter the energy of these transitions.

• TMS-Protected Alkynylpyridine: The TMS group, being weakly electron-donating, can slightly perturb the energy levels of the π-orbitals. This often results in a small shift of the absorption maxima (λ_max) corresponding to π→π* transitions.

• Deprotected Alkynylpyridine: Upon removal of the TMS group, the electronic environment changes. The terminal alkyne can participate in conjugation with the pyridine ring. This extended conjugation typically lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[11][12] Consequently, a bathochromic (red) shift to a longer wavelength is often observed for the primary absorption bands.[13][14] The magnitude of this shift depends on the specific substitution pattern of the pyridine ring.

Summary of Spectroscopic Data

Spectroscopic Technique	Feature	TMS-Protected Alkynylpyridine	Deprotected Alkynylpyridine	Causality
¹H NMR	TMS Protons	Strong singlet @ δ 0.2-0.3 ppm	Absent	Removal of the -Si(CH₃)₃ group.
Acetylenic Proton	Absent	Singlet @ δ 2.0-3.5 ppm[5]	Formation of the terminal ≡C-H bond.
¹³C NMR	Acetylenic Carbons	Two signals @ δ 90-110 ppm	Two distinct signals @ δ 65-85 and 70-100 ppm[5][8]	Change in electronic environment and symmetry.
TMS Carbons	Signal @ δ ~0 ppm	Absent	Removal of the -Si(CH₃)₃ group.
FT-IR	≡C-H Stretch	Absent	Strong, sharp band @ 3270-3330 cm⁻¹[10]	Formation of the terminal ≡C-H bond.
C≡C Stretch	Weak band @ 2150-2180 cm⁻¹	Stronger band @ 2100-2260 cm⁻¹[10]	Change in mass and electronic symmetry of the alkyne.
UV-Vis	λ_max (π→π*)	Baseline Value	Bathochromic (Red) Shift	Increased effective conjugation upon deprotection.[13]

Experimental Protocol: TMS Deprotection of 4-((Trimethylsilyl)ethynyl)pyridine

This protocol describes a standard method for the fluoride-mediated deprotection of a TMS-alkyne using tetrabutylammonium fluoride (TBAF).

Materials:

• 4-((Trimethylsilyl)ethynyl)pyridine

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in Tetrahydrofuran (THF)

• Anhydrous THF

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, and standard glassware for extraction and purification.

Procedure:

• Dissolve 4-((trimethylsilyl)ethynyl)pyridine (1.0 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add the 1.0 M solution of TBAF in THF (1.1 eq) dropwise to the stirred solution.[15]

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.[16]

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash with water, then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product (4-ethynylpyridine) by column chromatography on silica gel if necessary.

• Acquire ¹H NMR, ¹³C NMR, FT-IR, and UV-Vis spectra of the starting material and the purified product to confirm the transformation.

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow from the chemical transformation to the comparative spectroscopic analysis.

Caption: Workflow for the deprotection and comparative spectroscopic analysis.

Conclusion

The spectroscopic comparison of TMS-protected and deprotected alkynylpyridines offers a clear and instructive example of structure-property relationships. Each analytical technique—NMR, FT-IR, and UV-Vis—provides a unique and complementary perspective on the chemical transformation. For the researcher, a thorough understanding of these predictable spectral shifts is not just beneficial but essential for validating synthetic outcomes, ensuring purity, and confidently advancing to subsequent steps in a research and development pipeline.

References

• OpenOChem Learn. (n.d.). Alkynes. Retrieved from [Link]

• Block, E., et al. (1979). "d-Orbital effects" in silicon-substituted .pi.-electron systems. XI. Syntheses and properties of the isomeric bis(trimethylsilyl)-1,3-butadienes. Journal of the American Chemical Society. Retrieved from [Link]

• Reddit r/Chempros. (2023). TMS protecting group and 1H NMR spectra shifts. Retrieved from [Link]

• Windler, G. K., et al. (2018). 1 H NMR chemical shifts for the TMS group in selected free and coordinated alkynes (CDCl 3 ). ResearchGate. Retrieved from [Link]

• University of California, Davis. (n.d.). IR: alkynes. Retrieved from [Link]

• University of Regensburg. (n.d.). Chemical shifts. Retrieved from [Link]

• Roberts, J. D., et al. (1956). The Electrical Effect of the Trimethylsilyl Group. CaltechAUTHORS. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of a) the TMS‐protected alkyne.... Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Johnson, S. A., et al. (2019). Trimethylsilyl-Protected Alkynes as Selective Cross Coupling Partners in Ti-Catalyzed [2+2+1] Pyrrole Synthesis. NIH Public Access. Retrieved from [Link]

• Chem Help ASAP. (2022). chemical shift of functional groups in 13C NMR spectroscopy. YouTube. Retrieved from [Link]

• Neuman, R. C. (n.d.). 8: Alkenes and Alkynes. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Brewer, S. H., et al. (2016). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. PubMed Central. Retrieved from [Link]

• Kaburagi, Y., et al. (2007). An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. NIH Public Access. Retrieved from [Link]

• Kaburagi, Y., et al. (2007). Operationally Simple and Efficient Workup Procedure for TBAF-Mediated Desilylation: Application to Halichondrin Synthesis. ResearchGate. Retrieved from [Link]

• Smith, B. C. (2016). The Infrared Spectroscopy of Alkenes. Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental UV-vis absorption spectra of alkynes.... Retrieved from [Link]

• Lab Techniques. (2022). Silyl group deprotection by TBAF solution. YouTube. Retrieved from [Link]

• Liang, J., et al. (2019). CsF-Mediated in Situ Desilylation of TMS-Alkynes for Sonogashira Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Meta-Synthesis. (n.d.). Organic π-Systems. Retrieved from [Link]

• IQ-USP. (n.d.). Electronic Excitation by UV/Vis Spectroscopy. Retrieved from [Link]

• Reguera, D., et al. (2008). Tuning of electronic properties in thienyl-phosphole pi-conjugated systems through P-functionalization monitored by Raman spectroscopy. PubMed. Retrieved from [Link]

• Reddit r/chemhelp. (2022). Distinguishing alkynes by using IR spectroscopy. Retrieved from [Link]

• University of Calgary. (n.d.). UV/VIS Spectroscopy. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019). UV-Vis Spectroscopy and Conjugated Systems. YouTube. Retrieved from [Link]

Sources

• 1. The Electrical Effect of the Trimethylsilyl Group [authors.library.caltech.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Alkynes | OpenOChem Learn [learn.openochem.org]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. reddit.com [reddit.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. iq.usp.br [iq.usp.br]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. szerves.chem.elte.hu [szerves.chem.elte.hu]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine

This document provides a detailed protocol for the safe handling and disposal of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine. As a specialized chemical, the absence of a specific Safety Data Sheet (SDS) necessitates a cautious and informed approach to its waste management. The procedures outlined below are synthesized from established safety protocols for its constituent chemical moieties: organosilicons, pyridines, and morpholines. This guide is intended for researchers, scientists, and drug development professionals. The ultimate authority for waste disposal is your institution's Environmental Health and Safety (EHS) department, which must be consulted for final guidance.

Hazard Profile Analysis: An Inference-Based Approach

Due to the lack of specific toxicological and environmental data for 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine, its hazard profile must be inferred from its structural components. This compound incorporates a pyridine ring, a morpholine ring, and a trimethylsilyl group. Each of these imparts known hazardous characteristics that dictate the necessary handling and disposal precautions.

All waste containing this compound, whether in pure form, in solution, or as residue on contaminated labware, must be treated as hazardous waste.[1][2] Improper disposal, such as drain or regular trash disposal, is strictly prohibited and can lead to environmental contamination and significant regulatory penalties.[3]

Table 1: Inferred Hazard Profile Based on Structural Analogues

Structural Moiety	Known Hazards of the Chemical Class	Probable Contribution to Compound's Hazard Profile
Pyridine	Flammable, toxic if swallowed, inhaled, or in contact with skin, irritant.[2][4]	Toxicity, potential flammability.
Morpholine	Flammable, corrosive, causes severe skin burns and eye damage, harmful if swallowed.[5][6][7]	Corrosivity, severe skin/eye damage, toxicity.
Trimethylsilyl (Silyl)	Varies by compound; can be reactive with water (e.g., chlorosilanes). Generally requires careful handling.[8]	While the TMS-alkyne is relatively stable, it contributes to the organic nature of the waste stream.

Based on this analysis, 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine should be handled as a toxic, corrosive, and potentially flammable material.

Core Disposal Protocol: A Step-by-Step Guide

The proper management of this chemical waste is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal.

Step 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE to prevent exposure.

• Eye Protection: Chemical splash goggles or safety glasses with side shields are mandatory.[2]

• Hand Protection: Use chemical-resistant gloves, such as butyl rubber or Viton®.[2]

• Body Protection: A standard laboratory coat is required to protect clothing and skin.[2]

• Ventilation: All handling and preparation of waste should be conducted inside a certified chemical fume hood to prevent inhalation of any potential vapors.[8]

Step 2: Waste Classification and Segregation

Proper segregation is a cornerstone of safe laboratory waste management.[9] Waste containing 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine must be kept separate from other waste streams.

• Hazardous Chemical Waste: This is the designated category for the compound. This includes:

  • Unused or excess quantities of the pure compound.

  • Solutions containing the compound.

  • Contaminated consumables (e.g., pipette tips, weighing paper, silica gel from chromatography).

  • Contaminated spill cleanup materials.

• Incompatible Materials: Do not mix this waste with strong oxidizing agents, strong acids, or any other reactive chemicals.[10][11] Store waste containers of acids and bases separately.[10]

Caption: Waste Segregation Flowchart.

Step 3: Proper Containerization

The selection of an appropriate waste container is critical to prevent leaks and reactions.

• Compatibility: Use a container made of a chemically compatible material, such as borosilicate glass or high-density polyethylene (HDPE).[9]

• Condition: The container must be in good condition, free from cracks or damage, and have a secure, leak-proof screw-top cap.[3][10]

• Venting: Do not use sealed containers that could build up pressure if a slow reaction or decomposition occurs.

• Original Containers: If possible, using the original manufacturer's container is a good practice, provided it is in good condition.[10]

Step 4: Accurate and Compliant Labeling

Regulatory agencies like the EPA mandate specific information on all hazardous waste containers.[12]

Your hazardous waste label must include:

• The words "Hazardous Waste" .[12]

• The full chemical name : "4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine". Do not use abbreviations or chemical formulas.

• A clear indication of the hazards present (e.g., Toxic, Corrosive).[12]

• The accumulation start date , which is the date the first drop of waste is added to the container.[12]

Step 5: Safe Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[10][12]

• Location: The SAA must be under the control of laboratory personnel.[3]

• Containment: Store the waste container in a secondary containment bin or tray to contain any potential leaks.[3]

• Closure: Keep the waste container closed at all times except when adding waste.[10][13]

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.[1]

Step 6: Arranging for Final Disposal

The final step is to contact your institution's EHS department to request a waste pickup.[13]

• Scheduling: Follow your institution's specific procedures for requesting a pickup via their online portal or contact form.

• Professional Disposal: The EHS department will ensure the waste is transported to a licensed hazardous waste disposal facility. The most common disposal method for this type of organic chemical is high-temperature incineration.[14][15]

Emergency Protocol: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For large or unmanageable spills, evacuate the area and contact your EHS department immediately.

• Control Ignition Sources: If the material is considered flammable, remove all nearby ignition sources.[16]

• PPE: Don the appropriate PPE as described in Section 2.

• Containment: For small spills, cover the spill with a non-combustible, inert absorbent material such as vermiculite, sand, or earth.[16][17]

• Collection: Once absorbed, use non-sparking tools to carefully scoop the material into a designated hazardous waste container.[16][18]

• Decontamination: Clean the spill area thoroughly. All cleanup materials are also considered hazardous waste and must be disposed of accordingly.[1]

Process Workflow and Decision Guide

The following diagram outlines the decision-making process for the disposal of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine.

Caption: Disposal Workflow for the Target Compound.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Properly Managing Chemical Waste in Labor
• Laboratory Chemical Waste Management. CSIR IIP.
• Guide to Managing Laboratory Chemical Waste. Vanderbilt University.
• Navigating the Disposal of 4-(2-Cyclopropylethenyl)morpholine: A Comprehensive Guide. Benchchem.
• Proper Disposal of Silyl Compounds: A Guide for Labor
• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Safe Disposal of Pyridine-2,6-d2: A Comprehensive Guide for Labor
• MORPHOLINE. MsdsDigital.com.
• PYRIDINE HYDROBROMIDE. Sdfine.
• Lab Hazardous Waste Disposal Protocols in Hospitals: EPA and OSHA Regul
• PRODUCTION, IMPORT, USE, AND DISPOSAL. Agency for Toxic Substances and Disease Registry.
• Regulations for Hazardous Waste Generated at Academic Labor
• Managing Hazardous Chemical Waste in the Lab. (2021). LabManager.
• Frequent Questions About Managing Hazardous Waste at Academic Labor
• SAFETY DATA SHEET: 4-(Trimethylsilyl)morpholine. Fisher Scientific.
• Morpholine Safety D
• Pyridine ACS Safety Data Sheet. (2024). Jubilant Ingrevia Limited.
• 4-(2-Chloropyridin-4-yl)morpholine SDS. ECHEMI.
• Morpholine SDS. ECHEMI.
• Morpholine Safety D
• Morpholine Safety Data Sheet. (2025). Ing. Petr Švec - PENTA s.r.o..

Sources

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. danielshealth.com [danielshealth.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. acewaste.com.au [acewaste.com.au]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. fishersci.com [fishersci.com]
• 12. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. echemi.com [echemi.com]
• 16. msdsdigital.com [msdsdigital.com]
• 17. echemi.com [echemi.com]
• 18. fishersci.com [fishersci.com]

Comprehensive Safety and Handling Guide for 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine

Hazard Analysis: A Synthesis of Component Risks

The toxicological profile of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine has not been fully investigated.[3] Consequently, a thorough risk assessment must be conducted based on the hazards associated with its components.

• Pyridine Moiety : Pyridine and its derivatives are known to be hazardous.[4][5] They can be harmful if inhaled, ingested, or absorbed through the skin, potentially causing nausea, dizziness, and irritation to the respiratory tract.[4][5] Pyridine is also considered a hazardous waste material.[4]

• Morpholine Moiety : Morpholine is a corrosive substance that can cause severe skin burns and eye damage.[6][7][8][9][10][11] It is harmful if swallowed or inhaled and toxic in contact with skin.[9][10][11]

• Organosilane Group : While many organosilanes are valued for their utility in chemical synthesis, some can be hazardous.[12][13] The production and disposal of organosilane compounds can pose environmental risks.[14]

Given the combined potential hazards, this compound should be handled with extreme caution, assuming a high degree of toxicity and corrosivity.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields are mandatory. A full-face shield is required when there is a significant risk of splashing.	Protects against splashes and vapors that can cause severe eye irritation and damage.[5][15]
Hand Protection	Chemically resistant gloves such as butyl rubber or neoprene are recommended. If using nitrile gloves, ensure they are rated for pyridine and morpholine, and change them frequently. Always inspect gloves for damage before use.[4][5][15]	Provides a barrier against skin contact, which can be harmful and corrosive.[5][15]
Body Protection	A flame-retardant and chemically impervious lab coat, fully buttoned, is required. For larger quantities or higher-risk procedures, chemical-resistant coveralls are recommended.[5][16]	Protects against skin contact with spills and splashes.
Respiratory Protection	All handling of this compound must be conducted in a certified chemical fume hood. If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved full-face respirator with appropriate organic vapor cartridges is required.	Minimizes the risk of inhaling potentially harmful vapors.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, methodical workflow is critical for minimizing exposure and preventing accidents.

Preparation and Engineering Controls

• Designated Area : All work with 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine must be performed in a designated and clearly labeled area within a laboratory.

• Ventilation : Ensure the certified chemical fume hood is functioning correctly before commencing any work.

• Emergency Equipment : Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[15]

• Spill Kit : Have a spill kit readily available that is appropriate for pyridine and morpholine-based compounds.

Handling Procedure

• Donning PPE : Before handling the compound, correctly don all required personal protective equipment as outlined in the table above.

• Weighing and Transfer : Conduct all weighing and transfer operations within the chemical fume hood to contain any dust or vapors. Use non-sparking tools.[3][17]

• Container Management : Keep the container tightly closed when not in use.[4][17] Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][4][10]

• Incompatible Materials : Store segregated from strong oxidizing agents and strong acids.[3][15]

Post-Handling

• Decontamination : Thoroughly decontaminate all surfaces, glassware, and equipment that have come into contact with the compound.

• Doffing PPE : Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly with soap and water.

Emergency Procedures: Immediate and Decisive Action

In the event of an emergency, a swift and appropriate response is crucial.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.[3]
Inhalation	Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3][5]
Spill	For a small spill, and if appropriately trained, contain the spill with an inert absorbent material and place it in a sealed container for disposal. For large spills, evacuate the area and contact emergency services.[15]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 4-(3-Trimethylsilanylethynyl-pyridin-2-yl)-morpholine and associated waste is critical to prevent environmental contamination and adhere to regulations.

• Waste Collection : All waste materials, including contaminated PPE, absorbent materials, and empty containers, must be collected in a designated, sealed, and properly labeled hazardous waste container.

• Disposal Route : Dispose of all hazardous waste through a licensed and certified hazardous waste disposal contractor.[5] Do not dispose of this chemical down the drain or in regular trash. Follow all local, state, and federal regulations for chemical waste disposal.[5]

Visual Workflow and Logic

The following diagrams illustrate the logical workflow for the safe handling and the decision-making process in case of an emergency.

Caption: Emergency response decision tree for incidents involving the compound.

References

• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024, March 12). Available at: [Link]

• Pyridine Standard Operating Procedure - Washington State University. Available at: [Link]

• GESAMP - review of potentially harmful substances: organosilicon compounds (silanes and siloxanes). Available at: [Link]

• Morpholine - SAFETY DATA SHEET - Penta chemicals. (2025, April 16). Available at: [Link]

• Safety Data Sheet: Morpholine - Chemos GmbH&Co.KG. Available at: [Link]

• SAFETY DATA SHEET - Morpholine - Nexchem Ltd. Available at: [Link]

• A Process for the Synthesis and Use of Highly Aromatic Organosilanes as Additives for Poly(Vinyl Chloride) Films - MDPI. (2022). Available at: [Link]

• WO2019060475A2 - Synthesis of organo chlorosilanes from organosilanes - Google Patents.

• Organosilane Compounds | ZMsilane - ZM Silane Limited. (2024, July 24). Available at: [Link]

Sources

• 1. CAS 499193-56-5 | 4-(3-Trimethylsilanylethynyl-pyridin-2-YL)-morpholine - Synblock [synblock.com]
• 2. 499193-56-5 CAS MSDS (4-(3-TRIMETHYLSILANYLETHYNYL-PYRIDIN-2-YL)-MORPHOLINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. actylislab.com [actylislab.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pentachemicals.eu [pentachemicals.eu]
• 10. chemos.de [chemos.de]
• 11. nexchem.co.uk [nexchem.co.uk]
• 12. A Process for the Synthesis and Use of Highly Aromatic Organosilanes as Additives for Poly(Vinyl Chloride) Films [mdpi.com]
• 13. zmsilane.com [zmsilane.com]
• 14. dakenchem.com [dakenchem.com]
• 15. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. kishida.co.jp [kishida.co.jp]